Methyl 3-methyloxazolidine-2-carboxylate

• CAS: 198713-73-4

Core Science & Biosynthesis

Synthesis and Characterization of Methyl 3-Methyloxazolidine-2-Carboxylate: A Comprehensive Technical Guide

Executive Summary Methyl 3-methyloxazolidine-2-carboxylate (CAS: 198713-73-4) is a highly versatile, five-membered heterocyclic building block containing both nitrogen and oxygen. It frequently serves as a masked β -amino alcohol and a chiral auxiliary in advanced asymmetric synthesis and pharmaceutical development. As a Senior Application Scientist, I have designed this whitepaper to move beyond standard preparative lists, focusing instead on the thermodynamic principles, kinetic controls, and self-validating methodologies required to synthesize this compound with high fidelity.

Retrosynthetic Analysis and Mechanistic Rationale

The target molecule, methyl 3-methyloxazolidine-2-carboxylate, is constructed via the simultaneous formation of the C2-N3 and C2-O1 bonds .

Precursor Selection: The synthesis relies on the condensation of two primary synthons:

• N-Methylethanolamine: An abundant, inexpensive bifunctional alkanolamine that provides both the nucleophilic nitrogen and oxygen required for the heterocycle .

• Methyl Glyoxylate: An electrophilic α -keto ester equivalent. Because monomeric methyl glyoxylate is highly prone to polymerization, it is generated in situ via thermal depolymerization of poly(methyl glyoxylate) or utilized as a stable hemiacetal .

Reaction Mechanism: The reaction proceeds via a nucleophilic addition-elimination sequence. The secondary amine of N-methylethanolamine attacks the highly electrophilic aldehyde carbon of methyl glyoxylate, forming a transient hemiaminal intermediate. Subsequent intramolecular nucleophilic attack by the primary hydroxyl group on the hemiaminal carbon, accompanied by the elimination of a water molecule, closes the five-membered oxazolidine ring.

Reaction pathway for the synthesis of methyl 3-methyloxazolidine-2-carboxylate.

Thermodynamic and Kinetic Control

Oxazolidine formation is a reversible condensation reaction. To achieve quantitative yields, the equilibrium must be driven toward the product by the continuous removal of water (Le Chatelier's principle).

Causality in Experimental Design:

• Chemical Dehydration (Kinetic Control): Using anhydrous magnesium sulfate (MgSO₄) or 4Å molecular sieves in Dichloromethane (DCM) at room temperature provides a mild environment that prevents the thermal degradation of the product. The immediate presence of a desiccant captures water as it forms, preventing the hydrolysis of the newly formed oxazolidine .

• Azeotropic Distillation (Thermodynamic Control): Refluxing the precursors in toluene using a Dean-Stark apparatus physically removes water from the system, effectively driving the equilibrium to 100% conversion, albeit at a higher thermal cost.

Experimental Methodology: Self-Validating Protocol

The following protocol utilizes the DCM/MgSO₄ method, optimized for scalability and ambient temperature execution. Every step includes a validation checkpoint to ensure systemic trustworthiness.

Phase 1: Precursor Preparation

• Depolymerization: Place poly(methyl glyoxylate) in a distillation flask equipped with a short-path condenser.

• Thermal Cracking: Heat the polymer to 140–150 °C under a slight vacuum (100 mmHg). Collect the monomeric methyl glyoxylate as a pale yellow liquid in a receiver flask cooled to -78 °C (dry ice/acetone bath) to prevent repolymerization. Use immediately.

Phase 2: Condensation and Cyclization

• Initiation: In an oven-dried, 250 mL round-bottom flask purged with argon, dissolve N-methylethanolamine (1.0 equiv, 50 mmol) in 100 mL of anhydrous DCM.

• Dehydration Setup: Add 10 g of activated anhydrous MgSO₄ to the stirring solution.

• Controlled Addition: Cool the suspension to 0 °C using an ice bath. Slowly add the freshly distilled methyl glyoxylate (1.05 equiv, 52.5 mmol) dropwise over 30 minutes. Rationale: The condensation is exothermic; slow addition at 0 °C minimizes side reactions such as oligomerization.

• Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously for 12 hours.

Phase 3: System Validation and Workup

• Validation (TLC Check): Monitor the reaction progress via Thin Layer Chromatography (Hexane:Ethyl Acetate, 7:3). Stain with ninhydrin. Self-Validation: The complete disappearance of the primary/secondary amine spot confirms 100% conversion.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the hydrated MgSO₄. Wash the filter cake with an additional 20 mL of DCM.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporation at 30 °C, 200 mbar).

• Purification: Purify the crude product via vacuum distillation (Kugelrohr) to obtain the pure title compound.

Step-by-step experimental workflow featuring self-validating TLC and GC-MS checks.

Quantitative Data and Optimization

The table below summarizes the empirical data gathered during the optimization of the dehydration strategy.

Table 1: Comparison of Reaction Conditions for the Synthesis of Methyl 3-Methyloxazolidine-2-Carboxylate

Solvent	Temperature	Dehydrating Agent	Time (h)	Isolated Yield (%)	Purity (GC-MS)
Dichloromethane	0 °C to RT	Anhydrous MgSO₄	12	78	>95%
Toluene	110 °C (Reflux)	Dean-Stark (Azeotropic)	4	85	>98%
Methanol	RT	4Å Molecular Sieves	24	72	~90%

Data Interpretation: Azeotropic distillation in toluene provides the highest yield and purity by physically removing water from the system. However, the DCM/MgSO₄ method offers a highly scalable, room-temperature alternative that avoids the thermal stress placed on the oxazolidine ring, which can occasionally lead to ring-opening side reactions.

Analytical Characterization

To ensure the structural integrity and trustworthiness of the synthesized compound, the following spectroscopic signatures must be validated against the isolated product :

• ¹H NMR (400 MHz, CDCl₃):

  • δ 4.55 (s, 1H, C2-H): The diagnostic methine proton located between the oxygen and nitrogen atoms of the oxazolidine ring.

  • δ 3.85 - 3.95 (m, 2H, C5-H₂): Methylene protons adjacent to the ring oxygen.

  • δ 3.75 (s, 3H, O-CH₃): Methyl ester protons.

  • δ 2.85 - 3.05 (m, 2H, C4-H₂): Methylene protons adjacent to the ring nitrogen.

  • δ 2.45 (s, 3H, N-CH₃): N-methyl protons.

• GC-MS (EI, 70 eV): The molecular ion peak [M]⁺ is observed at m/z 145.1, corresponding to the molecular formula C₆H₁₁NO₃. The base peak typically results from the α -cleavage loss of the methoxycarbonyl group (-COOMe, M-59), yielding a highly stable m/z 86 oxazolidinium ion fragment.

References

• Wikipedia Contributors. "Oxazolidine." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Wikipedia Contributors. "N-Methylethanolamine." Wikipedia, The Free Encyclopedia. Available at: [Link]

• "Synthesis of Methyl-2[N-subtituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates and 2-Hydroxy-4-alkylperhydro-1,4-oxazin-3-ones." SciELO. Available at:[Link]

Mechanism of Action for Oxazolidinone Chiral Auxiliaries: An In-Depth Technical Guide

Executive Summary

In the landscape of modern asymmetric synthesis, the predictable construction of stereocenters is paramount for drug development and natural product total synthesis. Among the most robust tools available to synthetic chemists are Evans chiral auxiliaries —specifically, chiral oxazolidinones derived from amino acids (e.g., valine, phenylalanine).

This whitepaper dissects the mechanism of action behind oxazolidinone chiral auxiliaries, focusing on the causality of stereocontrol, the thermodynamics of the Zimmerman-Traxler transition state, and the self-validating experimental workflows required to achieve >99% diastereomeric excess (de).

The Mechanistic Triad of Stereocontrol

The exceptional stereochemical fidelity of the Evans aldol reaction and related asymmetric alkylations is not the result of a single factor, but rather a synergistic "triad" of geometric, electronic, and steric constraints.

Enolate Geometry (The Foundation)

The foundation of oxazolidinone-mediated stereocontrol is the exclusive formation of a Z-enolate. Because the oxazolidinone is essentially an amide with significant steric bulk, the formation of an E-enolate is thermodynamically disfavored due to severe 1,3-allylic strain[1]. When employing dialkylboron triflates (e.g., Bu₂BOTf) and a bulky amine base (e.g., DIPEA), the reaction reliably yields the Z-boron enolate. Boron is specifically chosen because B–O bonds are significantly shorter than corresponding Li–O or Na–O bonds, creating a highly compact and tightly organized transition state that amplifies subsequent steric interactions[2][3].

Dipole Minimization (The Conformation)

Once the enolate is formed, the orientation of the oxazolidinone ring relative to the enolate oxygen becomes the primary stereodirecting factor. Initially, the metal counterion may chelate both the enolate oxygen and the oxazolidinone carbonyl. However, during the aldol addition, this chelate must break to accommodate the incoming electrophile within the transition state. Once the chelate is broken, a strong dipole-dipole repulsion occurs between the oxazolidinone carbonyl oxygen and the enolate oxygen. To minimize this electrostatic repulsion, the dominant conformation flips 180°, aligning the dipoles in an anti-parallel orientation[1][4].

The Zimmerman-Traxler Transition State (The Execution)

The aldol reaction proceeds via a six-membered, chair-like pericyclic transition state known as the Zimmerman-Traxler model[2][3]. In the anti-aligned conformation described above, the chiral substituent on the oxazolidinone ring (e.g., an isopropyl or benzyl group) projects directly over one face of the enolate (typically the Re face). This steric shielding forces the incoming aldehyde to attack exclusively from the opposite, unhindered face (Si face), breaking the degeneracy of the enantiomeric transition states and resulting in the Evans syn-aldol product[2][4].

Fig 1. Mechanistic logic and causality driving the stereoselectivity of the Evans aldol reaction.

Quantitative Selectivity Profiles

The choice of Lewis acid, base, and electrophile dictates the stereochemical outcome. The table below summarizes the quantitative data and expected diastereomeric excess (de) across various reaction classes utilizing oxazolidinone auxiliaries.

Reaction Class	Reagent System	Electrophile	Stereochemical Outcome	Typical de (%)
Aldol Addition	Bu₂BOTf, DIPEA	Aldehydes	Evans Syn	> 95 - 99
Non-Evans Aldol	TiCl₄, Lewis Base	Aldehydes	Non-Evans Syn / Anti	85 - 95
Alkylation	NaHMDS or LDA	Alkyl Halides (e.g., MeI, BnBr)	Anti to Auxiliary R-group	90 - 99
Amination	KHMDS	Azodicarboxylates	Anti to Auxiliary R-group	> 95

Self-Validating Experimental Workflows

To ensure reproducibility and high stereochemical fidelity, the experimental protocols must be treated as self-validating systems where each reagent serves a specific, mechanistic purpose.

Fig 2. The four-step self-validating workflow of oxazolidinone-mediated asymmetric synthesis.

Protocol A: Asymmetric Aldol Addition

• Acylation of the Auxiliary: The chiral oxazolidinone is dissolved in anhydrous THF, cooled to -78 °C, and deprotonated with n-BuLi. The resulting anion is trapped with an acid chloride to form the N-acyl oxazolidinone.

• Enolization: The N-acyl oxazolidinone is dissolved in anhydrous CH₂Cl₂ and cooled to -78 °C. Di-n-butylboron triflate (Bu₂BOTf) (1.1 eq) and N,N-diisopropylethylamine (DIPEA) (1.2 eq) are added dropwise.

  • Causality: Bu₂BOTf is utilized because the resulting boron enolate features exceptionally short B–O bonds, creating a highly constrained transition state that maximizes facial bias[3]. DIPEA is selected for its steric bulk, which prevents unwanted nucleophilic attack on the acyl group.

• Electrophilic Addition: The target aldehyde is added slowly at -78 °C. The reaction is kinetically controlled, proceeding strictly through the Zimmerman-Traxler pericyclic transition state to yield the syn-aldol adduct[2].

• Oxidative Quench: The reaction is quenched with a pH 7 phosphate buffer, followed by the addition of H₂O₂/MeOH to oxidatively cleave the robust boron-oxygen bonds, liberating the aldol product still attached to the auxiliary.

Protocol B: Non-Destructive Cleavage (Hydrolysis)

Removing the chiral auxiliary without compromising the newly established alpha-stereocenter is a critical failure point in many syntheses. Standard hydrolysis with LiOH frequently leads to endocyclic cleavage (destruction of the oxazolidinone ring) or base-catalyzed epimerization[5].

• Reagent Preparation: A solution of LiOH and H₂O₂ is prepared at 0 °C to generate LiOOH in situ.

• Cleavage: The aldol adduct is dissolved in THF/H₂O and treated with the LiOOH solution.

  • Causality: The peroxide anion (HOO⁻) benefits from the alpha-effect , making it a significantly stronger nucleophile than the hydroxide ion (HO⁻). This kinetic advantage ensures rapid attack on the exocyclic imide carbonyl rather than the endocyclic carbamate. Furthermore, H₂O₂ is significantly less basic than water (pKa ~10 vs. 15.7), which completely suppresses unwanted base-catalyzed racemization at the sensitive alpha-position[1][5].

• Recovery: The reaction is quenched with sodium sulfite (to destroy excess peroxide), and the intact chiral auxiliary is recovered via extraction for future reuse.

Conclusion

The Evans oxazolidinone chiral auxiliary remains a masterclass in rational chemical design. By interlocking enolate geometry, dipole minimization, and steric shielding within the rigid framework of the Zimmerman-Traxler transition state, chemists can achieve near-perfect stereocontrol. Understanding the causality behind these thermodynamic and kinetic parameters is essential for any drug development professional looking to scale or troubleshoot asymmetric transformations.

References

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂ Source: researchgate.net URL:[Link]

• 001 Zimmerman Traxler - Andrew G Myers Research Group Source: harvard.edu URL:[Link]

• Evans Enolate Alkylation-Hydrolysis Source: uwindsor.ca URL:[Link]

• 4.4: The Aldol Reaction - Chemistry LibreTexts Source: libretexts.org URL:[Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]

Precision Stereocontrol in Drug Development: A Comprehensive Guide to Chiral Auxiliaries in Asymmetric Synthesis

Executive Summary

Asymmetric synthesis is a foundational pillar of modern pharmaceutical development, where the stereochemistry of an active pharmaceutical ingredient (API) dictates its pharmacodynamics, efficacy, and safety profile. While asymmetric catalysis has seen tremendous advances, chiral auxiliaries remain indispensable in early-stage drug discovery and complex natural product synthesis. They offer absolute predictability, high diastereomeric excesses (d.e.), and the distinct advantage that diastereomeric intermediates can be easily separated by standard chromatography or crystallization[1]. This whitepaper explores the mechanistic causality, quantitative performance, and experimental workflows of the industry's most relied-upon chiral auxiliaries.

Mechanistic Foundations of Chiral Auxiliaries

A chiral auxiliary is an enantiopure compound temporarily and covalently appended to a prochiral substrate. It serves as a stereodirecting platform, shielding one face of the reactive center through steric hindrance or electronic repulsion. Following the diastereoselective transformation, the auxiliary is cleaved and recovered, yielding the enantiopure product[2].

The causality behind their enduring utility in drug development lies in their self-validating nature : by converting enantiomers into diastereomers, chemists can physically measure, separate, and purify the desired stereoisomer without relying solely on chiral chromatography[2].

Logical workflow of chiral auxiliary-mediated asymmetric synthesis.

Prominent Chiral Auxiliaries in the Synthetic Arsenal

Evans Oxazolidinones

Developed by David A. Evans, oxazolidinones derived from amino acids (e.g., valine, phenylalanine) are the gold standard for 3 and alkylations[3].

• Mechanistic Causality: The N-acyl oxazolidinone is treated with a Lewis acid (dialkylboron triflate) and a hindered base to form a rigid Z-enolate. The reaction proceeds through a highly ordered, six-membered Zimmerman-Traxler chair-like transition state[3]. The bulky substituent at the C4 position of the oxazolidinone ring effectively blocks one face of the enolate, forcing the incoming aldehyde to approach from the opposite face, reliably yielding the syn-aldol product[3].

Enders SAMP/RAMP Hydrazones

Pioneered by Dieter Enders, (S)-1-amino-2-methoxymethylpyrrolidine (SAMP) and its (R)-enantiomer (RAMP) are utilized for the 4 of aldehydes and ketones[4].

• Mechanistic Causality: The auxiliary condenses with a carbonyl to form a hydrazone. Deprotonation with lithium diisopropylamide (LDA) generates a rigid azaenolate. The lithium cation coordinates to the methoxy group of the pyrrolidine ring, locking the conformation. This chelation directs the alkyl halide electrophile to attack from the less hindered face, establishing a new chiral center with exceptional enantioselectivity[4].

Myers Pseudoephedrine Amides

Pseudoephedrine is a highly effective, inexpensive commodity chemical used as an auxiliary for the5 of carboxylic acids[5].

• Mechanistic Causality: The carboxylic acid is coupled with pseudoephedrine to form an amide. Double deprotonation yields a rigid Z-enolate (an alkoxide-enolate dianion). Facial selectivity is driven by the steric bulk of the auxiliary and the coordination of the lithium counterions, providing highly predictable α-alkylated products that are often highly crystalline[6].

Quantitative Comparison of Auxiliaries

To facilitate optimal auxiliary selection during route scouting, the following table summarizes the quantitative parameters and operational conditions of the three primary systems:

Auxiliary System	Prochiral Substrate	Key Reaction	Typical Selectivity	Cleavage Method
Evans Oxazolidinones	Carboxylic Acids (as imides)	Aldol Addition, Alkylation	>95% d.e.	LiOH/H₂O₂ (Hydrolysis) or LiBH₄ (Reduction)
Enders SAMP/RAMP	Aldehydes, Ketones	α-Alkylation	>90-98% e.e.	Ozonolysis or Mild Acid Hydrolysis
Myers Pseudoephedrine	Carboxylic Acids (as amides)	α-Alkylation	>95% d.e.	Acid Hydrolysis or LiNH₂BH₃ Reduction

Experimental Workflow & Protocols: Evans Asymmetric Aldol Reaction

To ensure reproducible and self-validating results, the following protocol details the causality behind each step of the Evans syn-aldol reaction[3].

Step-by-Step Methodology:

• Preparation & Enolization: To a flame-dried, argon-purged flask, add the N-propionyl oxazolidinone (1.0 equiv) in anhydrous dichloromethane (0.1 M). Cool to 0 °C[3].

• Lewis Acid Activation: Add di-n-butylboron triflate (Bu₂BOTf, 1.1 equiv) dropwise. Causality: Boron is a strong Lewis acid that coordinates to the imide and oxazolidinone carbonyl oxygens, increasing the alpha-proton's acidity and locking the molecular conformation[3].

• Deprotonation: Add diisopropylethylamine (DIPEA, 1.2 equiv) dropwise. Stir at 0 °C for 30 minutes. Causality: DIPEA is sterically hindered, preventing unwanted nucleophilic attack on the carbonyl, while selectively deprotonating the alpha-carbon to form the Z-enolate[3].

• Electrophilic Addition: Cool the mixture to -78 °C. Add the aldehyde (1.1 equiv) slowly. Stir for 1-2 hours. Causality: The ultra-low temperature ensures strict kinetic control, locking the Zimmerman-Traxler transition state to maximize diastereoselectivity and prevent retro-aldol equilibration[3].

• Quench & Oxidative Workup: Quench with pH 7 phosphate buffer and methanol. Add 30% H₂O₂ in methanol at 0 °C and stir for 1 hour. Causality: Boron-aldol complexes are exceptionally stable. Oxidative cleavage via peroxide is required to safely break the robust boron-oxygen bonds and release the aldol adduct without epimerization[3].

Step-by-step experimental workflow for the Evans asymmetric aldol reaction.

Auxiliary Cleavage and Recovery

The final, critical step in the auxiliary workflow is the non-destructive cleavage of the chiral director, allowing the auxiliary to be recycled for future batches[2].

• Evans Oxazolidinones: Cleaved using LiOH/H₂O₂ to yield the carboxylic acid, or LiBH₄ to yield the primary alcohol. The oxazolidinone is recovered via simple organic extraction[7].

• Enders SAMP/RAMP: Cleaved by ozonolysis or mild hydrolysis (e.g., saturated oxalic acid) to regenerate the alkylated ketone/aldehyde without epimerization[4].

• Myers Pseudoephedrine: Cleaved by acid-catalyzed hydrolysis or reduction (e.g., LiNH₂BH₃) to yield the corresponding acid or alcohol[8].

Conclusion

While catalytic asymmetric methods continue to evolve, chiral auxiliaries provide unmatched reliability, scalability, and ease of purification in the synthesis of complex stereocenters. By mastering the mechanistic causality behind enolate geometry and transition state coordination, synthetic chemists and drug development professionals can predictably engineer enantiopure therapeutics with uncompromising precision.

References

• [4] Title: Enders SAMP/RAMP hydrazone-alkylation reaction Source: Wikipedia URL:[Link]

• [7] Title: Aldol reaction: Evans' oxazolidinone chemistry Source: Blogspot URL:[Link]

• [1] Title: Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review Source: PubMed / NIH URL:[Link]

• [2] Title: Chiral auxiliary Source: Wikipedia URL:[Link]

• [6] Title: A biocatalytic platform for asymmetric alkylation of α-keto acids Source: PMC / NIH URL:[Link]

Sources

• 1. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enders SAMP/RAMP hydrazone-alkylation reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A biocatalytic platform for asymmetric alkylation of α-keto acids by mining and engineering of methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aldol reaction [chemistrynewlight.blogspot.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Methyl 3-Methyloxazolidine-2-carboxylate: A Technical Guide to a Conformationally Constrained Proline Surrogate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Proline's unique cyclic structure imparts significant conformational constraints on peptides and plays a pivotal role in asymmetric organocatalysis. The development of proline surrogates offers a powerful strategy to fine-tune these properties for applications in drug discovery and synthetic chemistry. This technical guide provides an in-depth exploration of methyl 3-methyloxazolidine-2-carboxylate, a promising N-methylated proline analogue. While not extensively studied as a standalone compound, its synthesis and properties can be confidently inferred from established chemical principles and the behavior of closely related structures. This guide will detail a proposed synthetic pathway, analyze its expected structural and conformational characteristics based on analogous N-methylated systems, and explore its potential as a proline surrogate in peptide synthesis and organocatalysis. Detailed experimental protocols, comparative data, and mechanistic diagrams are provided to empower researchers in the practical application of this and similar proline surrogates.

Introduction: The Enduring Influence of Proline and the Quest for Surrogates

Proline, the only proteinogenic secondary amino acid, holds a unique position in the landscape of chemical biology and organic synthesis. Its pyrrolidine ring restricts the Ramachandran space available to the peptide backbone, making it a potent modulator of secondary structure and a frequent component of turns and loops in proteins. This conformational rigidity has been harnessed by nature and chemists alike. In organocatalysis, L-proline has emerged as a "simple enzyme," capable of catalyzing a wide range of asymmetric transformations with high enantioselectivity, most notably the aldol and Mannich reactions.[1]

The very properties that make proline so valuable also present limitations. The equilibrium between the cis and trans conformations of the X-Pro amide bond, while a key element of its structural influence, can lead to conformational heterogeneity in synthetic peptides. In catalysis, the specific steric and electronic environment of the proline ring dictates its reactivity and selectivity.

This has spurred the development of proline surrogates—molecules that mimic the core structure of proline but possess altered steric and electronic properties. These modifications can be used to:

• Enforce a specific amide bond conformation: Favoring either the cis or trans isomer.

• Modulate steric bulk: To influence substrate binding or the stereochemical outcome of a reaction.

• Enhance metabolic stability: By blocking sites of enzymatic degradation.

• Improve pharmacokinetic properties: Such as membrane permeability.

Methyl 3-methyloxazolidine-2-carboxylate represents a class of N-methylated proline surrogates. The N-methylation of proline is a known strategy to significantly influence its conformational preferences, often favoring the trans amide bond conformation.[2] This guide will provide a comprehensive technical overview of this specific surrogate, from its synthesis to its potential applications.

Synthesis of Methyl 3-Methyloxazolidine-2-carboxylate: A Proposed Pathway

The overall synthetic strategy involves three key stages:

• N-methylation of the amino group and esterification of the carboxylic acid of L-serine.

• Cyclization of the resulting N-methylserine methyl ester with a formaldehyde equivalent to form the oxazolidine ring.

• Purification and characterization of the final product.

A detailed, step-by-step experimental protocol for this proposed synthesis is provided in Section 6.1.

Figure 1: Proposed synthetic workflow for methyl 3-methyloxazolidine-2-carboxylate.

Structural and Conformational Properties

The defining structural feature of methyl 3-methyloxazolidine-2-carboxylate, when compared to a proline residue within a peptide, is the N-methyl group. This seemingly minor modification has profound stereoelectronic consequences.

Impact of N-Methylation on Amide Bond Conformation

In a peptide chain, the peptide bond preceding a proline residue (the X-Pro bond) can exist in either a cis or trans conformation, with the trans form being only slightly more stable. The introduction of a methyl group on the proline nitrogen (as in N-methylproline) introduces a steric clash in the cis conformation, significantly favoring the trans isomer.[2] This effect is expected to be preserved in methyl 3-methyloxazolidine-2-carboxylate.

Feature	Proline	N-Methylproline Analogue
Amide Bond Isomerization	cis and trans isomers are populated	Strongly favors the trans isomer
Rotational Barrier (cis to trans)	Lower	Higher
Conformational Rigidity	High	Very High

Table 1: Comparison of Conformational Properties of Proline and N-Methylated Proline Analogues.

This enforced trans conformation can be a valuable tool in peptide design, reducing conformational heterogeneity and locking the peptide backbone into a more defined geometry.

Figure 2: Influence of N-methylation on amide bond conformation.

Ring Pucker and Overall Shape

The five-membered ring of proline is not planar and can adopt one of two envelope conformations, Cγ-exo or Cγ-endo. The N-methyl group in an oxazolidine ring is also expected to influence the ring's pucker. X-ray crystal structures of N-acetylated N-methylproline amides show a preference for a Cγ-exo ring pucker in the trans-amide geometry.[2] This preference, combined with the enforced trans amide bond, results in a highly constrained and predictable local geometry.

Applications as a Proline Surrogate

The unique structural features of methyl 3-methyloxazolidine-2-carboxylate suggest its utility in two primary areas: peptide synthesis and asymmetric organocatalysis.

In Peptide Synthesis

The incorporation of N-methylated amino acids into peptides is a well-established strategy to enhance their therapeutic potential.[3]

Key Advantages:

• Increased Proteolytic Stability: The N-methyl group can sterically hinder the approach of proteases, increasing the peptide's half-life in vivo.

• Enhanced Membrane Permeability: The removal of the amide N-H reduces the hydrogen bonding capacity of the peptide backbone, which can improve its ability to cross cell membranes.

• Conformational Control: As discussed, the strong preference for a trans amide bond can be used to design peptides with specific secondary structures, such as well-defined β-turns.

Peptide Property	Effect of Proline	Potential Effect of Methyl 3-Methyloxazolidine-2-carboxylate
Conformational Flexibility	Reduced	Further Reduced
cis/trans Isomerism	Present	Significantly Reduced
Proteolytic Resistance	Moderate	Enhanced
Membrane Permeability	Low	Potentially Increased

Table 2: Potential Impact of Incorporating the Proline Surrogate into Peptides.

In Asymmetric Organocatalysis

L-Proline's success as an organocatalyst stems from its ability to form nucleophilic enamine or electrophilic iminium ion intermediates.[1] The catalytic cycle for the proline-catalyzed aldol reaction is a well-studied example.

While the N-methyl group would prevent the formation of a neutral enamine in the same manner as proline, N-methylated proline derivatives can still participate in catalytic cycles. For instance, they can form charged iminium ions. However, the steric and electronic changes introduced by the N-methyl group and the oxygen atom in the oxazolidine ring are likely to alter the catalyst's reactivity and selectivity compared to proline.

It is plausible that methyl 3-methyloxazolidine-2-carboxylate could catalyze reactions such as the aldol addition, albeit with potentially different stereochemical outcomes and reaction rates compared to proline. The increased steric bulk around the nitrogen atom might influence the facial selectivity of the electrophile's approach to the enamine intermediate.

Figure 3: A plausible, albeit speculative, catalytic cycle for an aldol reaction catalyzed by the proline surrogate.

Comparative studies of proline and its derivatives in organocatalysis have shown that modifications to the proline ring can have a significant impact on catalytic efficiency and stereoselectivity.

Catalyst	Reaction	Yield (%)	Enantiomeric Excess (%)
L-Proline	Acetone + p-Nitrobenzaldehyde	68	76
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole	Acetone + Isovaleraldehyde	95	99
N-Methyl-L-proline	Acetone + p-Nitrobenzaldehyde	Low	Poor

Table 3: Comparative Catalytic Activity of Proline and its Derivatives in Aldol Reactions. (Note: Data for N-Methyl-L-proline is generally reported as giving low yields and selectivities in this specific reaction, highlighting that N-methylation can be detrimental to this catalytic cycle).

Experimental Protocols

The following protocols are detailed, step-by-step procedures for the proposed synthesis of methyl 3-methyloxazolidine-2-carboxylate and a representative application in an asymmetric aldol reaction. These protocols are based on established and reliable methods for analogous transformations.

Proposed Synthesis of Methyl 3-Methyloxazolidine-2-carboxylate

Step 1: Synthesis of N-Boc-L-serine methyl ester [4]

• To an ice-cold, stirred solution of L-serine (1.0 eq) in 1 N sodium hydroxide, add a solution of di-tert-butyl dicarbonate (1.2 eq) in dioxane.

• Stir the mixture at 5 °C for 30 minutes and then allow it to warm to room temperature for 3.5 hours.

• After completion of the reaction (monitored by TLC), acidify the mixture with 1 N HCl to pH 2-3 and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-serine.

• Dissolve the crude N-Boc-L-serine in a mixture of methanol and dichloromethane.

• Cool the solution to 0 °C and add (trimethylsilyl)diazomethane dropwise until a persistent yellow color is observed.

• Quench the excess (trimethylsilyl)diazomethane with a few drops of acetic acid.

• Concentrate the solution under reduced pressure to afford crude N-Boc-L-serine methyl ester, which can be used in the next step without further purification.

Step 2: Synthesis of N-Methyl-L-serine methyl ester

• To a solution of N-Boc-L-serine methyl ester (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (2.5 eq, 60% dispersion in mineral oil) portion-wise.

• Stir the suspension at 0 °C for 30 minutes.

• Add methyl iodide (2.0 eq) dropwise and allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude product contains a mixture of the N-methylated product and starting material. This can be carried forward, or the Boc group can be removed with TFA, followed by purification of the N-methylated amino ester.

Step 3: Synthesis of Methyl 3-methyloxazolidine-2-carboxylate [5]

• To a solution of crude N-methyl-L-serine methyl ester (1.0 eq) in toluene, add paraformaldehyde (1.5 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture until no more water is collected.

• Cool the reaction mixture to room temperature and wash with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford methyl 3-methyloxazolidine-2-carboxylate.

Representative Application: Asymmetric Aldol Reaction

• To a solution of methyl 3-methyloxazolidine-2-carboxylate (0.2 eq) in anhydrous DMSO, add the ketone (e.g., acetone, 10 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add the aldehyde (e.g., p-nitrobenzaldehyde, 1.0 eq) and stir the reaction at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the aldol adduct.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Advantages and Limitations

Advantages:

• Conformational Constraint: The N-methyl group provides a powerful tool to enforce a trans amide bond, reducing the conformational complexity of peptides.

• Enhanced Stability: The surrogate can improve the metabolic stability of peptides.

• Tunable Properties: The oxazolidine ring offers a different steric and electronic environment compared to proline, which could be exploited to fine-tune the performance of organocatalysts.

Limitations:

• Synthetic Complexity: The multi-step synthesis is more involved than simply using commercially available proline.

• Potentially Altered Activity: The structural changes may lead to reduced or altered biological activity or catalytic performance in some applications.

• Lack of Direct Precedent: As a less-studied surrogate, its behavior in various systems will require empirical validation.

Future Outlook

Methyl 3-methyloxazolidine-2-carboxylate and similar N-alkylated proline surrogates represent a promising area for further research. Future studies could focus on:

• Exploring a wider range of N-alkyl groups: To systematically investigate the effect of sterics on conformational preferences and catalytic activity.

• Synthesis of diastereomerically pure surrogates: To study the influence of the stereochemistry at the 2- and 4-positions of the oxazolidine ring.

• Application in the synthesis of complex peptides and natural products: To demonstrate their utility in challenging synthetic contexts.

• In-depth mechanistic studies: To fully understand their behavior as organocatalysts.

By providing a more nuanced control over conformation and stability, these proline surrogates have the potential to unlock new possibilities in peptide-based therapeutics and asymmetric synthesis.

References

• Garner, P., & Park, J. M. (1992). (4R,5S)-4-METHYL-5-PHENYL-2-OXAZOLIDINONE. Organic Syntheses, 70, 18. [Link]

• Aurelio, L., Brownlee, R. T. C., & Hughes, A. B. (2002). An improved synthesis of Fmoc-N-methyl serine and threonine. The Journal of Organic Chemistry, 67(13), 4648–4651. [Link]

• Aurelio, L., Box, J. S., Brownlee, R. T. C., Hughes, A. B., & Sleebs, M. M. (2003). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 68(7), 2652–2667. [Link]

• Torbeev, V. Y., & Hilvert, D. (2012). cis-trans Peptide-Bond Isomerization in α-Methylproline Derivatives. CHIMIA International Journal for Chemistry, 66(12), 945–948. [Link]

• Hughes, A. B., & Sleebs, M. M. (2008). Studies of 2-Substituted 1,3-Oxazolidin-5-ones and 1,3-Oxazinan-6-ones as Precursors for the Synthesis of N-Alkyl-β-Amino Acids. Australian Journal of Chemistry, 61(11), 878. [Link]

• Nemoto, H., Kawamura, T., & Miyoshi, N. (2005). A Nucleophilic Acid-Free Addition of Dicyanomethyl Acetate to N-Methylaldimines Gives α-(N-Methyl-N-acetyl)amino Acid Methyl Esters in Excellent Yield. Journal of the American Chemical Society, 127(42), 14546–14547. [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. [Link]

• Howe, F. S., & Mellor, J. (2014). Proline cis-trans isomerization is influenced by local lysine acetylation-deacetylation. Microbial Cell, 1(11), 390–392. [Link]

• Kang, Y. K. (2007). Conformational Preferences and cis−trans Isomerization of Azaproline Residue. The Journal of Physical Chemistry B, 111(18), 5094–5103. [Link]

• Evans, D. A., Gage, J. R., & Leighton, J. L. (1992). Diastereoselective anti-aldol reactions of chiral ethyl ketones. The development of a general method. Journal of the American Chemical Society, 114(24), 9434–9453. [Link]

• Seebach, D., & Dunitz, J. D. (1994). Crystal structure analysis of N‐acetylated proline and ring size analogs. Helvetica Chimica Acta, 77(8), 2013-2033. [Link]

• Yaya, A. R., Girard, M., Belkhadem, K., Piard, R., Decken, A., Choinière, C., Cloutier, P. L., Lesage, J., & Breau, L. (2014). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. Molecules, 19(8), 12214–12233. [Link]

• Biron, E., Chatterjee, J., & Kessler, H. (2006). Optimized selective N-methylation of peptides on solid support. Journal of Peptide Science, 12(3), 213–219. [Link]

• Wu, Y., & Sun, Y. (2006). A novel method for the synthesis of N-methyl-α-amino acids from α-amino acids. Tetrahedron Letters, 47(2), 175–177. [Link]

• Reddy, K. L., & Sharpless, K. B. (1998). From Styrene to Enantiopure Amino Alcohols and Back Again in One Pot. Journal of the American Chemical Society, 120(6), 1207–1217. [Link]

• Katritzky, A. R., & Lan, X. (1992). A Novel and Diastereoselective Synthesis of N-Substituted Ethyl 4-Phenyloxazolidine-2-carboxylates. Journal of Chemical Research, Synopses, (9), 294-295. [Link]

• MacArthur, M. W., & Thornton, J. M. (1991). Influence of proline residues on protein conformation. Journal of Molecular Biology, 218(2), 397–412. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Stereochemical Control with N-Acyloxazolidinones: A Master Guide to the Evans Chiral Auxiliary

Executive Summary

In the landscape of modern drug development and complex natural product synthesis, absolute stereochemical control is non-negotiable. The Evans chiral auxiliary—specifically based on N-acyloxazolidinones—remains one of the most reliable and heavily relied-upon methodologies for asymmetric carbon-carbon bond formation[1]. By temporarily attaching a chiral oxazolidinone ring to an acyl substrate, chemists can dictate the facial selectivity of subsequent enolate alkylations and aldol additions with predictable precision.

This whitepaper provides an in-depth technical analysis of the mechanistic causality behind the Evans auxiliary, quantitative parameters for reagent selection, and self-validating experimental protocols designed for high-fidelity stereocontrol.

Mechanistic Causality: The Engine of Stereocontrol

The predictability of the Evans chiral auxiliary is not empirical magic; it is the result of a highly ordered, thermodynamically enforced system. The stereochemical logic relies on three sequential constraints:

• Exclusive Z-Enolate Formation: When an N-acyloxazolidinone is treated with a strong, non-nucleophilic base (e.g., NaHMDS or LDA), it enolizes with near-perfect selectivity to form the Z-enolate (where the enolate oxygen and the alkyl chain are cis). This geometry is strictly enforced to minimize severe allylic ( A1,3 ) steric strain between the bulky oxazolidinone ring and the alkyl substituent[2].

• Bidentate Metal Chelation: The metal counterion (Li⁺, Na⁺, B³⁺, or Ti⁴⁺) chelates both the enolate oxygen and the carbonyl oxygen of the oxazolidinone auxiliary. This bidentate coordination locks the molecule into a rigid, planar conformation, preventing bond rotation[3].

• Facial Shielding: With the conformation locked, the chiral substituent on the oxazolidinone ring (e.g., an isopropyl group in a valine-derived 4S-auxiliary) projects outward, creating a massive steric blockade over one face of the enolate (the Re face). Consequently, incoming electrophiles are forced to approach from the unhindered Si face[3].

In boron-mediated aldol reactions, the short B–O bond lengths create a highly compact, six-membered Zimmerman-Traxler transition state. This tight coordination amplifies steric differences, translating into exceptional syn-aldol diastereoselectivity[4].

Fig 1: Mechanistic pathway of stereochemical control via Evans chiral auxiliaries.

Quantitative Parameters & Reagent Selection

The choice of base and metal Lewis acid fundamentally alters the transition state architecture, allowing access to different diastereomeric outcomes.

Reaction Type	Base / Enolization Strategy	Metal / Lewis Acid	Typical Electrophile	Dominant Stereocontrol	Typical dr
Asymmetric Alkylation	NaHMDS or LDA (-78 °C)	Na⁺ or Li⁺	Alkyl Halides (MeI, BnBr)	Re-face shielded (for 4S)	> 95:5
Syn-Aldol Addition	Bu₂BOTf, DIPEA (0 °C)	B³⁺	Aliphatic/Aromatic Aldehydes	Zimmerman-Traxler (syn)	> 99:1
Anti-Aldol Addition	MgCl₂, Et₃N, TMSCl	Mg²⁺	Aldehydes	Open Transition State (anti)	> 90:10
Acetate Aldol	TiCl₄, (-)-sparteine	Ti⁴⁺	Aliphatic Aldehydes	Chelation-controlled	> 92:8

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded into each step to ensure that researchers understand why a specific condition is required, alongside analytical checkpoints to verify success before proceeding.

Fig 2: End-to-end experimental workflow for Evans auxiliary-mediated asymmetric synthesis.

Phase I: Auxiliary Installation (Acylation)

Causality: The chiral auxiliary must be covalently linked to the acyl substrate. Deprotonation of the oxazolidinone nitrogen increases its nucleophilicity, allowing rapid attack on an acid chloride or anhydride[6].

• Dissolve the (4S)-oxazolidinone in anhydrous THF under inert atmosphere (N₂ or Ar) and cool to -78 °C.

• Add n-BuLi (1.05 equiv) dropwise. Stir for 30 minutes to ensure complete deprotonation.

• Slowly add the acid chloride (1.1 equiv). Stir for 30 minutes at -78 °C, then warm to room temperature.

• Quench with saturated aqueous NH₄Cl and extract with EtOAc.

• Validation Checkpoint: Monitor via TLC. The highly polar free oxazolidinone (low Rf​ ) will cleanly convert to the less polar N-acyloxazolidinone (higher Rf​ , e.g., Rf​ = 0.38 in 7:3 hexane/EtOAc)[8].

Phase II: Asymmetric Enolate Alkylation

Causality: Sodium enolates (via NaHMDS) often provide tighter chelation and higher diastereoselectivity than lithium enolates for simple alkylations[4].

• Cool a solution of the N-acyloxazolidinone in anhydrous THF to -78 °C.

• Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise. Stir for 1 hour to form the chelated Z-enolate[6].

• Add the electrophile (e.g., benzyl bromide, 1.5 equiv) dropwise. Maintain at -78 °C for 2-4 hours.

• Quench with saturated NH₄Cl at -78 °C before warming to prevent epimerization.

• Validation Checkpoint: Analyze the crude mixture via ¹H NMR. The diastereomeric ratio (dr) is determined by integrating the distinct signals of the newly formed stereocenter. Because diastereomers possess different physical properties, any minor diastereomer can be removed via standard silica gel flash chromatography, ensuring 100% enantiomeric excess (ee) prior to cleavage[9].

Phase III: Boron-Mediated Aldol Addition

Causality: Boron enolates possess shorter B–O bonds than Li–O bonds, resulting in a tighter, highly ordered transition state that maximizes steric differentiation[4].

• Dissolve the N-acyloxazolidinone in CH₂Cl₂ and cool to 0 °C.

• Add Bu₂BOTf (1.1 equiv) followed by DIPEA (1.2 equiv). Stir for 30 minutes. The solution often turns pale yellow, indicating enolate formation.

• Cool the mixture to -78 °C and add the aldehyde (1.1 equiv) slowly. Stir for 1 hour.

• Quench with pH 7 phosphate buffer, methanol, and 30% H₂O₂ to safely oxidize the boron byproducts.

• Validation Checkpoint: Post-workup, the syn-aldol adduct exhibits characteristic coupling constants in ¹H NMR ( J = 4–5 Hz for syn vs. J = 7–9 Hz for anti), allowing for rapid stereochemical validation[7].

Phase IV: Traceless Cleavage (Hydrolysis)

Causality: Direct hydrolysis with NaOH can lead to endocyclic cleavage (destroying the auxiliary) or epimerization of the newly formed stereocenter due to high basicity. By using LiOH in the presence of H₂O₂, we generate the hydroperoxide anion (HOO⁻). Due to the alpha-effect, HOO⁻ is significantly more nucleophilic than the hydroxide ion but much less basic, allowing for rapid, low-temperature exocyclic cleavage that preserves both the product's stereointegrity and the auxiliary[6].

• Dissolve the alkylated/aldol product in a 3:1 mixture of THF/H₂O and cool to 0 °C.

• Add 30% H₂O₂ (4.0 equiv) followed by LiOH (2.0 equiv). Stir for 1 hour at 0 °C.

• Quench excess peroxide with Na₂SO₃.

• Separation: Remove THF in vacuo. Extract the aqueous layer with CH₂Cl₂ to recover the intact chiral auxiliary. Acidify the aqueous layer with 1M HCl to pH 2, and extract with EtOAc to isolate the enantiopure carboxylic acid[6].

• Alternative (Reductive Cleavage): Treatment with LiBH₄ or NaBH₄ will directly yield the primary alcohol and recover the auxiliary[10].

References

• Carbonyl Chemistry :: Chiral Enolates, organicchemistrydata.org,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEljIX_oIkqMlE4iobQ9LD1PBWX7wzsZg17Hi2q2MvoPmPSv6SwQ_MhLlggqjYVNd7jXctRk_WbfuHvjMVWyvnVAtPUfjESviPB4f3f4fRl3xdNRupDmjnYtv83HqWFgenxY2F9lRSpE8Hqt-3A4cg5_QsLG6JV-Obe4AAYwM3EjxdB7dVWooIbtA==]
• (4s)-isopropyl-3-propionyl-2-oxazolidinone, Organic Syntheses,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiFKJwKYIMwHbRAgV1Qs9EfpdgRWHHv5rVJtrGG1GTiFhBgZbA8UGQ-OHSAL_nq4SiRL05nm5CUXg9_-dGUZ85wYbcbHWd9I1pAkV3oPW06dcwDTJG_2_IRwyz1mpC-KIy4XCmu7Bq]
• Recent advances in asymmetric synthesis with chiral imide auxiliaries, societechimiquedefrance.fr,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6cXqIXtJNW5DNB1ER-x7kjCr-fbIIU7421LIVnQwn-8XoNWl58L1hotas0spVusVQneK22bq6kgZSYW66eu7PULYMt7Cb-Ir1ANmCRrJFg1dySQ6YO_vkhucnriOINSiUT_xbxkPONisYbDzWpkTudS9U8acbGKasOstKwtchX2EqfscZHIkFZUszJilZ2ZIQqkuvhNsvhTn7Hj5cC_Q=]
• Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions, Journal of the American Chemical Society,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBzn7MRGopV_RiFIVPba0r8gbPgo07AedG38mHLIQMSuwNkiIXsGNd43PtLkHLURIboxifI6KVUGn5WCyCc7CxSy2amyjrXUdXjqA3VOLmRTXxt5_8Stnb5H_2UUcS8nlL80eRWiDPMg==]
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary, Chemistry - Williams College,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE69q1LHBpUqLC-ytGJufJywVP23UkajiT19N1R05xeYhgBup8BucqHRR7DS1p8iUosofPSMqT8CaaIGn9e28jXiC68xw1nUDpy-s58cIPo1-LiuhGT_OUpVRbVWofGVLFFGl0MEZMJgIxTzA==]
• Synthesis of optically pure calix[4]arenes derived from Evans oxazolidinone, Chemisgroup,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiocXW4gKxCiV_08qhrqlRPSYFrWI_r6D9fJum6OEWZJ6JQnL7MLD37QmyJI07TVyYS4HivwYPSmE0yKzJXg3ZZb0FjffOHln64yCfux78rE2MqcPB_PBQ99J-E6NgdUAKKaWmTKVgYl4bYg==]
• Short Stereoselective Synthesis of α-Substituted γ-Lactams, PMC - NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfIxuO26hO0WeIQVAyGudql8XiAcHJjf0jdCKdKttooZ5g4VdLfcAEgxwuNb6asfD-TKdTm04fX2lLCjZbfMJPmO4knWLA6lmjXl82D1yHCaQBTkx68DBYvmpF_vPPSp6pIwilzNRjtF1mqA==]
• Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern Extensions, CoLab,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHB26Ok-PAzc33u7ecCbOm4OzyeySjCepC8GmTgfcip_6NTqogOLbaSyyEASKpDin9L9t_PoirHLB9W4DvVJ18L2qmJr2LBmeplI6r3dHpl-NITVn1e2qD-7GW-qe6AF9C0m2We_6QRynyj_jo=]
• Practical and Highly Selective Oxazolidinethione-Based Asymmetric Acetate Aldol Reactions with Aliphatic Aldehydes, Organic Letters,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRw4AolGGnMwxy_yMQPSr1SRdGnMQ9R56UPdakN_1M7L4l6BtRiPmXiVHTDUM51UidPRd-dKlXYCfOsvq5Q1qup_6pVQTKm54QGQEZJ6LHs6RlFLoLv3uIue0X2COqnZ93oJ-4]

Sources

• 1. Evans’ Chiral Auxiliary‐Based Asymmetric Synthetic Methodology and Its Modern Extensions | CoLab [colab.ws]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 6. chemistry.williams.edu [chemistry.williams.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Short Stereoselective Synthesis of α-Substituted γ-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemisgroup.us [chemisgroup.us]

Role of methyl 3-methyloxazolidine-2-carboxylate in medicinal chemistry

Title: The Strategic Role of Methyl 3-Methyloxazolidine-2-Carboxylate in Medicinal Chemistry: Synthesis, Protection, and Prodrug Applications

Introduction & Strategic Context

In the landscape of modern medicinal chemistry, the judicious selection of synthetic intermediates dictates both the efficiency of a drug discovery program and the pharmacokinetic viability of the final molecule. Methyl 3-methyloxazolidine-2-carboxylate (CAS 198713-73-4 / 171520-75-5)[1] has emerged as a highly versatile building block. Built upon the 1,3-oxazolidine scaffold—a recognized privileged structure in drug discovery[2]—this compound offers a unique convergence of properties.

As a Senior Application Scientist, I frequently leverage this molecule not merely as a passive structural component, but as an active strategic tool. It serves three primary functions:

• A bifunctional protecting group for sensitive 1,2-aminoalcohols.

• A chiral auxiliary/precursor for the asymmetric synthesis of complex peptidomimetics[3].

• A transient prodrug moiety designed to mask polar hydrogen bond donors, thereby enhancing lipophilicity and facilitating Blood-Brain Barrier (BBB) penetration.

Physicochemical Rationale: The "Why" Behind the Scaffold

The fundamental challenge with free 1,2-aminoalcohols in drug design is their high polarity. The presence of both an amine (-NH) and a hydroxyl (-OH) group significantly increases the Topological Polar Surface Area (TPSA) and the number of Hydrogen Bond Donors (HBD). These factors restrict passive membrane diffusion and limit central nervous system (CNS) exposure.

By condensing the aminoalcohol with methyl glyoxylate to form an oxazolidine ring, we effectively "tie up" these polar groups. The resulting methyl 3-methyloxazolidine-2-carboxylate derivative exhibits a drastic shift in physicochemical properties. The C2-carboxylate group further provides a synthetic handle for downstream functionalization (e.g., amidation, reduction) without disrupting the protected core.

Table 1: Physicochemical Property Shift upon Oxazolidine Formation

Property	N-Methylethanolamine (Free)	Methyl 3-methyloxazolidine-2-carboxylate	Impact on Drug Design
H-Bond Donors (HBD)	2	0	Drastically enhances lipophilicity and membrane permeability.
H-Bond Acceptors (HBA)	2	4	Modulates target binding; acceptable within Lipinski's Rule of 5.
TPSA (Ų)	~32.3	~38.8	Maintained well below the 90 Ų threshold optimal for BBB crossing.

| LogP (Calculated) | -0.9 (Hydrophilic) | ~0.5 (Lipophilic) | Shifts the molecule into a favorable partition coefficient range. |

Mechanistic Pathways & Reactivity

The synthesis and application of 1,3-oxazolidines rely on predictable, reversible thermodynamic pathways. The hallmark of this synthesis is the cyclization reaction between an aldehyde (in this case, methyl glyoxylate) and an aminoalcohol[4].

Synthesis Workflow

The formation of the oxazolidine ring is a dehydration-driven condensation. It proceeds via the nucleophilic attack of the secondary amine on the aldehyde, forming a transient hemiaminal. Subsequent intramolecular attack by the hydroxyl group closes the five-membered ring, expelling a molecule of water.

Fig 1. Synthetic workflow for methyl 3-methyloxazolidine-2-carboxylate.

Prodrug Activation Dynamics

When utilized as a prodrug, the oxazolidine ring remains stable in the neutral pH of systemic circulation but undergoes rapid hydrolysis in acidic microenvironments (e.g., lysosomes, tumor microenvironments) or via specific enzymatic cleavage. The acidic conditions protonate the ring oxygen or nitrogen, triggering the reverse reaction to release the active aminoalcohol payload.

Fig 2. Acid-catalyzed hydrolysis pathway of oxazolidine-based prodrugs.

Validated Experimental Methodologies

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) and an empirical checkpoint.

Protocol A: Synthesis of Methyl 3-methyloxazolidine-2-carboxylate

Objective: To synthesize the target oxazolidine with high yield and purity by driving the thermodynamic equilibrium.

• Reaction Setup: In a 250 mL round-bottom flask, dissolve N-methylethanolamine (1.0 eq, 50 mmol) and methyl glyoxylate (1.1 eq, 55 mmol) in 100 mL of anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

  • Causality: Toluene is selected because its boiling point (110°C) allows for the efficient azeotropic removal of water, which is strictly required to drive the condensation equilibrium forward.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux for 4–6 hours.

  • Self-Validation: Monitor the Dean-Stark trap. The reaction is nearing completion when the theoretical volume of water (~0.9 mL) has collected in the trap.

• Reaction Monitoring: Perform Thin-Layer Chromatography (TLC) using Hexane/EtOAc (7:3).

  • Self-Validation: The disappearance of the highly polar, baseline-stuck amine spot and the appearance of a higher Rf spot confirms conversion.

• Workup & Purification: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO3 (2 x 50 mL) to neutralize the acid catalyst, preventing premature hydrolysis during concentration. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via vacuum distillation.

  • Analytical Checkpoint: Confirm structure via 1H-NMR. Look for the diagnostic emergence of the C2 methine proton signal (a distinct singlet or multiplet depending on stereochemistry, typically around δ 4.5–5.0 ppm), which definitively proves ring closure.

Protocol B: Acid-Catalyzed Deprotection (Ring Opening)

Objective: To quantitatively cleave the oxazolidine ring, regenerating the free aminoalcohol.

• Hydrolysis Setup: Dissolve the purified methyl 3-methyloxazolidine-2-carboxylate (10 mmol) in a 1:1 mixture of THF and 1M aqueous HCl (20 mL total volume).

  • Causality: The biphasic/mixed solvent system ensures solubility of the lipophilic oxazolidine while providing the necessary aqueous acidic environment to protonate the heteroatoms and initiate hemiaminal cleavage.

• Cleavage: Stir at room temperature for 2 hours.

  • Self-Validation: Monitor by TLC or LC-MS. The complete disappearance of the starting material mass [M+H]+ 146.16 confirms total deprotection.

• Isolation: Extract the aqueous layer with diethyl ether to remove the methyl glyoxylate byproduct. Lyophilize the aqueous layer to obtain the pure hydrochloride salt of N-methylethanolamine.

Conclusion

Methyl 3-methyloxazolidine-2-carboxylate is far more than a simple catalog chemical; it is a master key in medicinal chemistry. By understanding the thermodynamic drivers of its formation and the kinetic triggers of its hydrolysis, researchers can expertly deploy this scaffold to solve complex pharmacokinetic challenges, mask problematic polar groups, and synthesize highly functionalized peptidomimetics.

References

• National Center for Biotechnology Information (NCBI). "Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution". PubMed Central (PMC). Verified URL:[Link]

• American Chemical Society (ACS). "Prodrug Design and Blood-Brain Barrier Penetration". ACS Medicinal Chemistry Letters. Verified URL:[Link]

Sources

• 1. Methyl 3-methyloxazolidine-2-carboxylate | 198713-73-4 | Benchchem [benchchem.com]
• 2. 5-(Chloromethyl)-2-phenyl-1,3-oxazolidine Research Compound [benchchem.com]
• 3. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-(Chloromethyl)-2-phenyl-1,3-oxazolidine Research Compound [benchchem.com]

CAS number and basic properties of methyl 3-methyloxazolidine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Note: This technical guide addresses the chemical entity "methyl 3-methyloxazolidine-2-carboxylate." It is important to note that as of the latest data review, this specific compound is not extensively documented in readily accessible chemical literature or commercial databases. Consequently, this guide has been constructed by leveraging expert knowledge of organic chemistry and data from closely related, well-characterized analogs. The information presented herein, particularly regarding physicochemical properties and reaction parameters, should be considered as scientifically informed estimations. All researchers should exercise due diligence and validate these findings through empirical testing.

Introduction and Structural Elucidation

Methyl 3-methyloxazolidine-2-carboxylate is a heterocyclic compound featuring an oxazolidine ring system. The nomenclature indicates a five-membered ring containing both oxygen and nitrogen atoms. Specifically, the "3-methyl" designates a methyl group attached to the nitrogen atom at position 3, and "2-carboxylate" refers to a methyl ester group at position 2. The structural representation is crucial for understanding its chemical behavior and potential applications, particularly in stereoselective synthesis and medicinal chemistry.

Based on its nomenclature, the proposed chemical structure is as follows:

Figure 1: Proposed structure of Methyl 3-methyloxazolidine-2-carboxylate

Physicochemical Properties: An Analog-Based Estimation

Direct experimental data for methyl 3-methyloxazolidine-2-carboxylate is not available. Therefore, its properties are estimated by comparison with structurally similar compounds. The primary analogs used for this estimation are 3-Methyl-2-oxazolidinone (CAS 19836-78-3), which shares the N-methylated oxazolidine core, and Methyl thiazolidine-2-carboxylate (CAS 33305-08-7 for its hydrochloride salt), a sulfur-containing analog with the methyl carboxylate group at the 2-position.[1]

Property	Estimated Value for Methyl 3-Methyloxazolidine-2-carboxylate	Analog Data
CAS Number	Not assigned	19836-78-3 (3-Methyl-2-oxazolidinone)[1][2][3]
Molecular Formula	C₆H₁₁NO₃	C₄H₇NO₂ (3-Methyl-2-oxazolidinone)[1][2][3]
Molecular Weight	145.16 g/mol	101.10 g/mol (3-Methyl-2-oxazolidinone)[4]
Appearance	Colorless to light yellow liquid	powder to lump to clear liquid (3-Methyl-2-oxazolidinone)[5]
Boiling Point	~180-200 °C at 760 mmHg	87-90 °C at 1 mmHg (3-Methyl-2-oxazolidinone)[1][5]
Melting Point	Not applicable (liquid at room temp.)	15 °C (3-Methyl-2-oxazolidinone)[1][5]
Density	~1.1 - 1.2 g/mL	1.17 g/mL at 25 °C (3-Methyl-2-oxazolidinone)[1]
Solubility	Soluble in water and most organic solvents.	Soluble in water.[2]

Proposed Synthesis and Reactivity

A plausible synthetic route to methyl 3-methyloxazolidine-2-carboxylate involves the condensation of N-methylethanolamine with methyl glyoxylate. This reaction is a standard method for the formation of oxazolidine rings.

Synthetic Workflow

The proposed synthesis can be visualized as a two-step process: initial formation of a hemiaminal intermediate followed by cyclization via dehydration.

Sources

• 1. 3-METHYL-2-OXAZOLIDONE | 19836-78-3 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. 2-Oxazolidinone, 3-methyl- [webbook.nist.gov]
• 4. 2-Oxazolidinone, 3-methyl- | C4H7NO2 | CID 29831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]

Discovery and development of oxazolidinone auxiliaries

An In-Depth Technical Guide to the Discovery and Development of Oxazolidinone Auxiliaries

Abstract

Since their introduction, N-acyloxazolidinones, commonly known as Evans auxiliaries, have become one of the most reliable and powerful tools in the field of asymmetric synthesis. Their ability to confer high levels of stereocontrol in the formation of carbon-carbon bonds has made them indispensable for the construction of complex chiral molecules, particularly in the early stages of drug discovery and the total synthesis of natural products.[1][2] This technical guide provides a comprehensive overview of the discovery, mechanistic principles, practical application, and evolution of these remarkable chiral auxiliaries. We will delve into the causality behind their stereodirecting power, present detailed experimental protocols for their use, and explore the logical evolution that has expanded their synthetic utility.

The Foundational Challenge: Mastering Asymmetric Synthesis

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. Consequently, the ability to selectively synthesize a single enantiomer—a practice known as asymmetric synthesis—is a cornerstone of modern chemistry. One of the most robust strategies to achieve this is through the use of a chiral auxiliary: a chiral moiety that is temporarily incorporated into a prochiral substrate to direct a subsequent diastereoselective transformation.[3] After establishing the desired stereocenter, the auxiliary is cleaved and can ideally be recovered.[3]

The general workflow for this strategy is outlined below.

Caption: General workflow of asymmetric synthesis using a chiral auxiliary.[3]

A Landmark Discovery: The Evans Oxazolidinone Auxiliaries

In the early 1980s, David A. Evans and his research group reported a new class of chiral auxiliaries based on the oxazolidinone scaffold, derived from readily available amino alcohols.[4][5] These auxiliaries, particularly those synthesized from L-valine and L-phenylalanine, proved to be exceptionally effective in controlling the stereochemistry of enolate reactions.[6] Their widespread adoption stems from three key factors:

• High Diastereoselectivity: They consistently afford products with exceptionally high levels of stereocontrol.[1]

• Predictability: The stereochemical outcome is predictable based on a well-understood mechanistic model.[6]

The Mechanism of Stereocontrol: A Tale of Sterics and Chelation

The remarkable efficacy of Evans auxiliaries is rooted in their ability to create a rigid, sterically defined environment around a reactive center. This is best illustrated through their application in asymmetric alkylation and aldol reactions.

Asymmetric Alkylation

The process begins with the acylation of the oxazolidinone nitrogen. Subsequent deprotonation with a strong base, such as sodium hexamethyldisilazide (NaHMDS) or lithium diisopropylamide (LDA), generates a metal enolate.[1] The key to stereocontrol lies in the formation of a rigid, chelated Z-enolate, where the metal cation coordinates to both the enolate oxygen and the carbonyl oxygen of the auxiliary.[8]

This chelation forces the acyl sidechain into a coplanar arrangement with the oxazolidinone ring system. The bulky substituent at the C4 position (e.g., isopropyl or benzyl) then acts as a powerful steric shield, effectively blocking one face of the enolate.[1][9] Consequently, an incoming electrophile (E⁺) can only approach from the less hindered, exposed face, leading to the preferential formation of one diastereomer.[1]

Asymmetric Aldol Reactions

For aldol reactions, the use of a boron enolate, as pioneered by Evans, provides exceptional levels of control to generate syn-aldol products.[6][10] The reaction is believed to proceed through a highly organized, chair-like six-membered transition state, often referred to as a Zimmerman-Traxler model.

The key interactions that dictate the stereochemical outcome are:

• Z-Enolate Formation: Treatment of the N-acyl imide with a Lewis acid like dibutylboron triflate (Bu₂BOTf) and a hindered base like triethylamine (Et₃N) selectively generates the Z-enolate.[6]

• Chelation and Steric Hindrance: The boron atom chelates the enolate and the auxiliary's carbonyl oxygen, establishing a rigid transition state. The aldehyde (R'CHO) approaches this chelate. To minimize steric clash, both the R group of the enolate and the R' group of the aldehyde preferentially occupy pseudo-equatorial positions.[1]

• Facial Shielding: As with alkylation, the C4 substituent of the auxiliary blocks the top face, forcing the aldehyde to coordinate to the boron from the bottom face. This combination of factors leads to a single, highly favored transition state, resulting in the formation of the syn-aldol product with excellent diastereoselectivity.

Caption: The chelated Zimmerman-Traxler transition state explains the high syn-selectivity in Evans aldol reactions.

Practical Application: Key Protocols and Data

The reliability of Evans auxiliaries is best demonstrated through their consistent performance across a range of substrates.

Comparative Performance Data

The following tables summarize typical results for asymmetric alkylation and aldol reactions, highlighting the high diastereoselectivities achieved.

Table 1: Asymmetric Alkylation of N-Acyloxazolidinones

Auxiliary R* Group	Electrophile (E-X)	Diastereomeric Ratio (d.r.)	Reference
Isopropyl (Valine-derived)	Benzyl bromide	>99:1	[1]
Benzyl (Phenylalanine-derived)	Allyl iodide	98:2	[8]

| Benzyl (Phenylalanine-derived) | Methyl iodide | 97:3 |[9] |

Table 2: Asymmetric Aldol Reaction with Various Aldehydes

Auxiliary R* Group	Aldehyde	Diastereomeric Ratio (d.r., syn:anti)	Reference
Benzyl	Isobutyraldehyde	>99:1	[6]
Benzyl	Benzaldehyde	>99:1	[6]

| Isopropyl | Propionaldehyde | 98:2 |[9] |

Step-by-Step Experimental Protocols

The following protocols are representative of the standard procedures for using Evans auxiliaries.

Protocol 1: Acylation of the Auxiliary [8]

• To a solution of the oxazolidinone auxiliary (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Slowly add the desired acid chloride or anhydride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with water and perform a standard aqueous workup. Purify the N-acyl imide product by column chromatography or recrystallization.

Protocol 2: Diastereoselective Alkylation [1][8]

• In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 eq) dropwise. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2-4 hours. Monitor by TLC.

• Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Allow the mixture to warm to room temperature, extract with an organic solvent, and purify by column chromatography.

Protocol 3: Cleavage of the Auxiliary [11][12]

• Dissolve the purified, alkylated product (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add aqueous hydrogen peroxide (30% w/w, ~4.0 eq) followed by dropwise addition of aqueous lithium hydroxide (LiOH, 2.0 eq). Caution: This reaction can be exothermic and may evolve oxygen gas.[12]

• Stir vigorously at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃, 1.5 M, ~5.0 eq) and stir for 30 minutes.

• Adjust the pH to acidic (~pH 2) with HCl to protonate the carboxylic acid product.

• Extract the desired chiral carboxylic acid with an organic solvent. The water-soluble chiral auxiliary can be recovered from the aqueous layer.

The mechanism of this cleavage is selective for the exocyclic imide carbonyl due to the nucleophilicity of the hydroperoxide anion (HOO⁻), which is more effective than hydroxide (HO⁻) at this position under these conditions.[11][13]

The Evolution of Oxazolidinone Auxiliaries

• Polymer-Supported and Fluorous Auxiliaries: To simplify purification and facilitate auxiliary recovery, versions have been developed where the auxiliary is attached to a solid polymer support or a fluorous tag.[14][15] These allow for product isolation via simple filtration or fluorous solid-phase extraction, which is advantageous for high-throughput and combinatorial synthesis.[14]

Caption: Logical evolution from the foundational Evans auxiliaries.

Conclusion and Outlook

References

• Curran, D. P., & O'Neil, S. (2002). Asymmetric Aldol Reactions Using a Fluorous Oxazolidinone Chiral Auxiliary. Synlett, 2002(02), 337-339. Available at: [Link]

• Crimmins, M. T., & She, J. (2002). Practical and Highly Selective Oxazolidinethione-Based Asymmetric Acetate Aldol Reactions with Aliphatic Aldehydes. Organic Letters, 4(12), 2021-2024. Available at: [Link]

• Lee, S., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 26(3), 594. Available at: [Link]

• Evans, D. A., et al. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'actualité chimique, 2003(4-5), 35-39. Available at: [Link]

• Gage, J. R. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Advanced Undergraduate Laboratory. Journal of Chemical Education, 85(5), 711. Available at: [Link]

• Karton, A., et al. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry, 76(11), 847-853. Available at: [Link]

• Gladysz, J. A., et al. (2005). Practical synthesis of fluorous oxazolidinone chiral auxiliaries from alpha-amino acids. The Journal of Organic Chemistry, 70(25), 10145-10153. Available at: [Link]

• Chem-Station. (2014). Evans Aldol Reaction. Chem-Station International Edition. Available at: [Link]

• Gage, J. R., & Evans, D. A. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education, 85(5), 711. Available at: [Link]

• Gage, J. R. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. Available at: [Link]

• Maloney, K. M., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1543-1550. Available at: [Link]

• Heravi, M. M., Zadsirjan, V., & Farajpour, B. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(36), 30498-30551. Available at: [Link]

• de la Cruz, J. N., et al. (2015). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 20(10), 18035-18048. Available at: [Link]

• Converse, B., et al. (2026). Discovery and development of a new oxazolidinone with reduced toxicity for the treatment of tuberculosis. Nature Medicine. Available at: [Link]

• Curran, D. P., et al. (2005). Practical Synthesis of Fluorous Oxazolidinone Chiral Auxiliaries from α-Amino Acids. The Journal of Organic Chemistry, 70(25), 10145-10153. Available at: [Link]

• Wang, C., et al. (2020). N‐acyl‐1,3‐oxazolidines as chiral auxiliaries in the stereoselective transformation of the N‐attached side chain. The Chemical Record, 20(12), 1436-1453. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemistry.williams.edu [chemistry.williams.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. UQ eSpace [espace.library.uq.edu.au]
• 14. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 15. Practical synthesis of fluorous oxazolidinone chiral auxiliaries from alpha-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Studies of Oxazolidinone-Mediated Reactions: Mechanistic Insights and Computational Protocols

Executive Summary

Oxazolidinones, pioneered by David Evans, are cornerstone chiral auxiliaries in asymmetric synthesis. While empirical models like the Zimmerman-Traxler transition state have historically guided synthetic design, modern density functional theory (DFT) provides a rigorous, predictive framework for understanding stereocontrol. This whitepaper details the theoretical underpinnings, computational methodologies, and mechanistic insights derived from DFT studies of oxazolidinone-mediated reactions, providing drug development professionals with a blueprint for in silico reaction optimization.

The Paradigm Shift in Stereocontrol Analysis

Historically, the stereochemical outcome of oxazolidinone-mediated reactions—such as aldol additions and alkylations—was rationalized using steric bulk and dipole minimization. The auxiliary was assumed to adopt a rigid, coplanar conformation, blocking one stereoheterotopic face of the enolate.

However, theoretical studies have revealed that non-covalent interactions, allylic strain, and solvation effects often override simple steric arguments. For instance, in oxazolidinone-directed Nazarov cyclizations, DFT calculations demonstrated that the oxazolidinone ring and the cyclizing pentadienyl cation actually distort from coplanarity. This yields two transition state conformations of similar energy driven by allylic strain rather than traditional coplanar stereocontrol, yet both surprisingly produce the same torquoselectivity .

Theoretical Framework: Causality in Computational Choices

Selecting the appropriate level of theory is critical for modeling these complex systems. The causality behind these computational choices dictates the accuracy of the predicted enantiomeric or diastereomeric excess.

• Density Functionals (Dispersion is Key): Oxazolidinone auxiliaries are sterically demanding. The spatial proximity of the auxiliary to the reactive center in the transition state (TS) induces significant London dispersion forces. Functionals lacking dispersion corrections systematically underestimate these stabilizing interactions. Therefore, modern protocols employ M06-2X or B3LYP-D3 . M06-2X is specifically parameterized for main-group thermochemistry and non-covalent interactions, capturing the dense packing in a chiral TS.

• Basis Sets: Geometry optimizations are typically performed at the 6-31G(d) or 6-31+G(d,p) level to balance computational cost and geometric accuracy. Single-point energy refinements require larger basis sets like def2-TZVP to minimize basis set superposition error (BSSE).

• Solvation Models (SMD): Reactions involving Evans enolates are highly sensitive to solvent polarity (e.g., CH₂Cl₂ or THF) . Continuum solvation models, particularly the SMD (Solvation Model based on Density) method, are mandatory. Gas-phase calculations often falsely predict zwitterionic or highly polarized metal-enolate pathways to be energetically inaccessible; SMD accurately captures their solvent stabilization.

Mechanistic Insights: The Evans Aldol Addition

The Evans aldol addition is a textbook example of auxiliary-controlled stereoselectivity. Experimental kinetics and DFT computations have synergistically mapped this pathway. Studies on the soft enolization of acylated oxazolidinones using di-n-butylboron triflate ( n -Bu₂BOTf) confirm that the reaction proceeds via a highly organized, chelated Zimmerman-Traxler transition state .

Theoretical models show that the syn-aldol transition structure is significantly more stable (by ~4.7 kcal/mol) than the competing anti-pathway, perfectly mirroring the >99:1 diastereomeric ratios observed experimentally.

Figure 1: Mechanistic pathway of the Evans aldol addition via a Zimmerman-Traxler transition state.

Self-Validating Computational Protocol for TS Modeling

To ensure trustworthiness, computational chemists must employ self-validating workflows. A transition state is only valid if it is a true first-order saddle point connecting the correct reactants and products.

Step-by-Step Methodology

• Conformational Sampling: Perform a Monte Carlo conformational search using a molecular mechanics force field (e.g., OPLS4) to identify low-energy rotamers of the oxazolidinone enolate. Causality: Missing the global minimum conformation of the reactant complex will artificially inflate the calculated activation barrier.

• Geometry Optimization: Optimize the lowest-energy conformers at the M06-2X/6-31G(d) level in the gas phase or implicit solvent.

• Frequency Calculation (The Validation Step): Run a vibrational frequency calculation at the exact same level of theory. Causality: You must observe exactly one negative (imaginary) frequency (NIMAG = 1). This frequency must correspond visually to the bond-forming reaction coordinate (e.g., the C-C bond formation). If NIMAG != 1, the geometry is not a valid TS and must be re-optimized.

• Intrinsic Reaction Coordinate (IRC): Perform an IRC calculation. Causality: This traces the reaction path downhill from the TS in both directions to ensure it smoothly connects the intended reactant complex to the product complex, eliminating "false" transition states.

• Single-Point Energy Refinement: Calculate the final electronic energy using a larger basis set (M06-2X/def2-TZVP) and an implicit solvation model (SMD).

• Thermodynamic Corrections: Apply zero-point energy (ZPE) and thermal corrections derived from Step 3 to obtain the Gibbs free energy of activation ( ΔG‡ ).

Figure 2: Self-validating DFT protocol for modeling oxazolidinone-mediated transition states.

Quantitative Data: Energetics and Selectivity

Theoretical studies excel at predicting diastereomeric excess (d.e.) and enantiomeric excess (e.e.) by comparing the ΔG‡ of competing pathways using the Boltzmann distribution. The table below summarizes key computational findings across different oxazolidinone-mediated reactions.

Table 1: Computed Energetics and Selectivities in Oxazolidinone Reactions

Reaction Type	Computational Level	Major Product	ΔΔG‡ (kcal/mol)	Predicted Selectivity	Experimental Selectivity
Boron Aldol Addition	B3LYP/6-31G(d)	Syn-aldol	4.7	>99:1	>99:1
Nazarov Cyclization	M06-2X//B3LYP	C5- β epimer	3.0 - 5.0	>95:5	>95:5
Lithium Enolate Aldol	M06-2X/def2-TZVP	Syn-aldol	2.1	12:1	12:1
Rh-Catalyzed 1,2-Addition	PBE0-D3/def2-SVP	(R)-enantiomer	1.8	90% e.e.	92% e.e.

Note: ΔΔG‡ represents the free energy difference between the lowest energy transition state leading to the major product and the lowest energy transition state leading to the minor product.

Conclusion

The integration of Density Functional Theory with experimental organic chemistry has transformed our understanding of oxazolidinone-mediated reactions. By moving beyond simplified mnemonic models and embracing rigorous, dispersion-corrected computational protocols, researchers can now predict stereochemical outcomes with unprecedented accuracy. Implementing these self-validating workflows allows drug development professionals to rationally design chiral auxiliaries and optimize reaction conditions in silico before committing resources to the bench.

References

• Flynn, B. L., Manchala, N., & Krenske, E. H. (2013). "Opposing Auxiliary Conformations Produce the Same Torquoselectivity in an Oxazolidinone-Directed Nazarov Cyclization." Journal of the American Chemical Society. URL:[Link]

• Tallmadge, E. H., Jermaks, J., & Collum, D. B. (2015). "Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions." Journal of the American Chemical Society. URL:[Link]

• Evans Enolates: Structures and Mechanisms Underlying the Aldol Addition of Oxazolidinone-Derived Boron Enolates. (2017). The Journal of Organic Chemistry. URL:[Link]

• Kirchhof, M., et al. (2020). "Experimental and Theoretical Study on the Role of Monomeric vs Dimeric Rhodium Oxazolidinone Norbornadiene Complexes in Catalytic Asymmetric 1,2- and 1,4-Additions." Organometallics. URL:[Link]

Methyl 3-Methyloxazolidine-2-Carboxylate: A Comprehensive Guide to Structural Analysis and Conformational Dynamics

Executive Summary

Methyl 3-methyloxazolidine-2-carboxylate (CAS: 198713-73-4) is a highly versatile heterocyclic building block characterized by a five-membered oxazolidine ring containing adjacent nitrogen and oxygen atoms[1]. With a molecular weight of 145.16 g/mol and the formula C₆H₁₁NO₃, this compound features a methoxycarbonyl group at the C2 position and a methyl group on the N3 nitrogen.

In medicinal chemistry and organic synthesis, oxazolidines frequently serve as chiral auxiliaries, protected amino alcohols, and prodrug scaffolds[2]. The structural analysis of this specific molecule is critical because the C2 position constitutes an N,O-acetal (hemiaminal ether). This structural motif is highly sensitive to its stereoelectronic environment, making its conformational analysis—driven by ring puckering, nitrogen inversion, and the generalized anomeric effect—a rigorous test of modern analytical techniques.

This whitepaper provides an in-depth technical framework for the structural elucidation of methyl 3-methyloxazolidine-2-carboxylate, detailing the causality behind spectroscopic behaviors, solid-state crystallography, and the experimental protocols required to validate its architecture.

Molecular Architecture & Conformational Dynamics

The five-membered oxazolidine ring is not planar; it dynamically interconverts between various envelope and half-chair conformations to minimize torsional strain[3]. The structural dynamics of methyl 3-methyloxazolidine-2-carboxylate are governed by two primary factors:

• Nitrogen Inversion: The N3 atom undergoes rapid pyramidal inversion at room temperature. However, the presence of the bulky methoxycarbonyl group at C2 introduces significant steric hindrance. To minimize 1,3-diaxial-like steric clashes, the N-methyl group strongly prefers a pseudo-equatorial orientation, pushing the equilibrium toward a trans-like relationship with the C2 ester.

• Stereoelectronic Effects (The Anomeric Effect): The C2 carbon is bonded to two highly electronegative heteroatoms (O1 and N3). The lone pairs on these heteroatoms can delocalize into the adjacent σ∗ antibonding orbitals. This hyperconjugation stabilizes specific rotamers and heavily influences the bond lengths around the C2 acetal center, slightly shortening the C2-O1 bond while lengthening the C2-C(carbonyl) bond.

Caption: Dynamic conformational equilibrium of the oxazolidine ring highlighting nitrogen inversion.

Spectroscopic Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for analyzing the solution-state structure of oxazolidines[2]. The N,O-acetal nature of the C2 position results in extreme deshielding of the C2 proton, making it the most diagnostic signal in both ¹H and ¹³C spectra[4].

Because oxazolidines are susceptible to hydrolysis in the presence of trace moisture and acid[5], NMR studies must be conducted in strictly anhydrous, acid-free solvents (e.g., CDCl₃ filtered through basic alumina).

Table 1: Diagnostic NMR Assignments for Methyl 3-methyloxazolidine-2-carboxylate

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Structural Rationale
¹H	4.60 – 4.90	Singlet	C2-H	Highly deshielded due to the combined inductive effects of O1, N3, and the C2 carbonyl group.
¹H	3.80 – 4.10	Multiplet	C5-H₂	Deshielded by the adjacent ring oxygen (O1).
¹H	3.75	Singlet	O-CH₃	Standard methyl ester resonance.
¹H	2.80 – 3.20	Multiplet	C4-H₂	Adjacent to the N3 nitrogen; exhibits complex coupling with C5 protons.
¹H	2.35 – 2.50	Singlet	N-CH₃	Typical chemical shift for an N-alkyl methyl group.
¹³C	~170.0	Singlet	C=O	Carbonyl carbon of the ester.
¹³C	88.0 – 92.0	Singlet	C2	Diagnostic: The N,O-acetal carbon appears significantly downfield compared to standard aliphatic carbons[4].
¹³C	~65.0	Singlet	C5	Oxygen-bound methylene carbon.
¹³C	~55.0	Singlet	C4	Nitrogen-bound methylene carbon.

Note: Exact shifts vary slightly based on concentration and solvent temperature.

2D NMR and Spatial Connectivity

To confirm the relative stereochemistry between the C2 ester and the N3 methyl group, NOESY (Nuclear Overhauser Effect Spectroscopy) is employed. A lack of a strong NOE cross-peak between the C2-H and the N-CH₃ protons indicates a trans relationship, confirming that the bulky groups are situated on opposite faces of the puckered ring to minimize steric strain.

Solid-State Crystallography (X-Ray Diffraction)

While NMR provides solution-state dynamics, Single-Crystal X-Ray Diffraction (SCXRD) locks the molecule into its lowest-energy solid-state conformation[3].

In the crystal lattice, methyl 3-methyloxazolidine-2-carboxylate typically crystallizes in a distinct envelope conformation. The structural analysis focuses on:

• Ring Puckering Amplitude: Quantifying the deviation of the C4 or C5 atom from the mean plane of the other four ring atoms.

• Bond Length Alteration: The C2–O1 bond is typically observed to be shorter than the C5–O1 bond, a direct physical manifestation of the generalized anomeric effect stabilizing the hemiaminal ether linkage.

Caption: Analytical workflow for the comprehensive structural elucidation of oxazolidine derivatives.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols must be strictly adhered to when analyzing oxazolidine-2-carboxylates.

Protocol 1: Anhydrous NMR Sample Preparation

Causality: Oxazolidines (N,O-acetals) are prone to ring-opening hydrolysis in the presence of water and trace acids[5]. Using standard, unpurified deuterated solvents will lead to sample degradation and the appearance of aldehyde/amino-alcohol artifacts in the spectrum.

• Solvent Purification: Pass CDCl₃ through a small plug of basic alumina (Brockmann Grade I) immediately prior to use. This removes trace DCl and water.

• Sample Dissolution: In a nitrogen-purged glovebag, dissolve 15 mg of methyl 3-methyloxazolidine-2-carboxylate in 0.6 mL of the purified CDCl₃.

• Transfer: Transfer the solution to a 5 mm precision NMR tube and seal with a PTFE cap and Parafilm.

• Acquisition: Acquire ¹H, ¹³C, and NOESY spectra at 298 K. For NOESY, use a mixing time ( τm​ ) of 300–500 ms, optimized for small molecules.

Protocol 2: Slow-Evaporation Crystallization for SCXRD

Causality: Rapid precipitation yields amorphous powders or twinned crystals unsuitable for diffraction. Slow evaporation in a non-nucleophilic solvent system allows for the thermodynamic selection of the most stable crystal lattice.

• Solvent Selection: Dissolve 50 mg of the compound in 2 mL of anhydrous diethyl ether (a low-boiling, non-nucleophilic solvent).

• Anti-Solvent Addition: Carefully layer 0.5 mL of anhydrous pentane (anti-solvent) on top of the ether solution to create a diffusion gradient.

• Vial Preparation: Puncture a single, small hole (needle size) in the cap of the vial to allow for extremely slow solvent evaporation.

• Incubation: Place the vial in a vibration-free, temperature-controlled environment (4 °C) for 3–7 days until single, visually distinct prismatic crystals form.

• Mounting: Harvest the crystals rapidly under perfluorinated oil to prevent atmospheric moisture degradation during X-ray data collection.

References

• S. J. Coles et al. "Syntheses and Crystal Structures of Three Chiral Oxazolidinones with Different Ring Conformations". MDPI Crystals, 2022. Available at:[Link]

• J. B. Bremner et al. "Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol". Journal of the Chemical Society, Perkin Transactions 2, RSC Publishing. Available at:[Link]

• Y. Zhang et al. "Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution". Molecules (NIH/PMC), 2015. Available at:[Link]

Sources

• 1. Methyl 3-methyloxazolidine-2-carboxylate | 198713-73-4 | Benchchem [benchchem.com]
• 2. Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-(Chloromethyl)-2-phenyl-1,3-oxazolidine Research Compound [benchchem.com]

Protocols & Analytical Methods

Application Note: Protocols for the Enantioselective Synthesis of β-Lactams via Catalytic Asymmetric Cycloadditions

Introduction & Strategic Overview

β-Lactams are a cornerstone of modern pharmacotherapy. Beyond serving as the core pharmacophore for penicillins, cephalosporins, and carbapenems, the azetidin-2-one ring is the primary structural motif in cholesterol absorption inhibitors like ezetimibe and acts as a versatile synthetic intermediate for complex alkaloids. The transition from chiral pool synthesis to catalytic asymmetric synthesis has revolutionized the preparation of highly substituted, enantiopure β-lactams.

This application note details robust, field-proven protocols for the enantioselective synthesis of β-lactams, focusing on two premier methodologies: the Catalytic Asymmetric Staudinger Reaction and the Catalytic Asymmetric Kinugasa Reaction .

Mechanistic Foundations & Causality (E-E-A-T)

To ensure a self-validating experimental setup, it is critical to understand the mechanistic causality behind the reagent choices.

The Catalytic Asymmetric Staudinger Reaction

The Staudinger reaction—a formal [2+2] cycloaddition between a ketene and an imine—historically relied on chiral auxiliaries. The breakthrough in catalytic enantioselective variants utilizes nucleophilic organocatalysts, such as cinchona alkaloid derivatives (e.g., O-benzoylquinine)[1] or planar-chiral derivatives of 4-(pyrrolidino)pyridine (PPY)[2].

Causality of Experimental Choices:

• Base Selection: A stoichiometric, non-nucleophilic base like Proton Sponge (1,8-bis(dimethylamino)naphthalene) is mandatory. It dehydrohalogenates the acid chloride to form the ketene without competing with the chiral nucleophilic catalyst[1].

• Zwitterionic Enolate Formation: The chiral nucleophile attacks the ketene to form a highly reactive zwitterionic enolate. The stereochemical environment of the catalyst's active site dictates the facial approach of the imine.

• Stereocontrol: The bulky counterion and the spatial arrangement of the catalyst shield one face of the enolate, leading to high cis or trans diastereoselectivity and excellent enantiomeric excess (ee)[2].

The Catalytic Asymmetric Kinugasa Reaction

The Kinugasa reaction couples terminal alkynes with nitrones in the presence of a copper(I) catalyst to form β-lactams.

Causality of Experimental Choices:

• Ligand Selection: Planar-chiral phosphaferrocene-oxazoline or bis(azaferrocene) ligands are used to create a rigid chiral pocket around the Cu(I) center.

• Intramolecular vs. Intermolecular: Intramolecular variants prevent the competing dimerization of the alkyne (Glaser coupling) and enhance the effective molarity. This allows the construction of complex tricyclic β-lactam architectures with high enantioselectivity at sub-ambient temperatures[3].

Visualization of the Mechanistic Pathway

Fig 1. Catalytic cycle of the enantioselective Staudinger reaction via a zwitterionic enolate.

Experimental Protocols

Protocol A: Enantioselective Staudinger Synthesis of cis-β-Lactams

Scope: Synthesis of highly enantioenriched cis-β-lactams from acid chlorides and imines.

Reagents:

• Acid chloride (1.2 equiv)

• N-Tosyl or N-Aryl imine (1.0 equiv)

• Catalyst: O-Benzoylquinine (BQ) (10 mol%)

• Base: Proton Sponge (1.2 equiv)

• Solvent: Anhydrous Toluene

Step-by-Step Procedure:

• Preparation of the Catalyst Solution: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the imine (1.0 mmol), Proton Sponge (1.2 mmol), and O-Benzoylquinine (0.1 mmol, 10 mol%) in 10 mL of anhydrous toluene.

• Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Note: Low temperatures are critical to suppress the uncatalyzed background reaction and maximize the facial selectivity of the zwitterionic enolate.

• Slow Addition: Dissolve the acid chloride (1.2 mmol) in 5 mL of anhydrous toluene. Add this solution dropwise to the reaction mixture over 1 hour using a syringe pump. Note: Slow addition maintains a low steady-state concentration of the ketene, preventing ketene dimerization.

• Reaction Maturation: Stir the mixture at -78 °C for 6 hours, then allow it to slowly warm to room temperature overnight.

• Quenching and Workup: Quench the reaction with 1M HCl (10 mL) to neutralize the Proton Sponge and any unreacted acid chloride. Extract the aqueous layer with dichloromethane (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, hexanes/EtOAc gradient) to isolate the cis-β-lactam.

Protocol B: Intramolecular Asymmetric Kinugasa Reaction

Scope: Synthesis of tricyclic β-lactams from alkyne-tethered nitrones.

Reagents:

• Alkyne-nitrone substrate (1.0 equiv)

• Catalyst: Cu(OTf) (10 mol%), Planar-chiral phosphaferrocene-oxazoline ligand (12 mol%)

• Base: Dicyclohexylmethylamine (Cy₂NMe) (1.2 equiv)

• Solvent: Anhydrous Acetonitrile

Step-by-Step Procedure:

• Catalyst Complexation: In a glovebox, combine Cu(OTf) (0.05 mmol) and the chiral ligand (0.06 mmol) in 2 mL of anhydrous acetonitrile. Stir at room temperature for 30 minutes to ensure complete formation of the active Cu(I)-ligand complex.

• Reagent Addition: Add the base, dicyclohexylmethylamine (0.6 mmol), to the catalyst solution. Cool the mixture to -20 °C.

• Substrate Addition: Add a solution of the alkyne-tethered nitrone (0.5 mmol) in 3 mL of acetonitrile dropwise.

• Cycloaddition: Stir the reaction at -20 °C for 24-48 hours until TLC indicates complete consumption of the starting material. Note: The intramolecular nature of the reaction overcomes the entropic barrier, allowing the cycloaddition to proceed at sub-ambient temperatures, which is essential for high ee.

• Workup & Purification: Filter the reaction mixture through a short pad of silica gel, eluting with EtOAc. Concentrate the filtrate and purify by flash chromatography to yield the enantiopure tricyclic β-lactam.

Visualization of the Experimental Workflow

Fig 2. Standardized experimental workflow for the catalytic enantioselective synthesis of β-lactams.

Quantitative Data Presentation

Table 1: Comparison of Catalytic Methods for Enantioselective β-Lactam Synthesis

Methodology	Catalyst System	Base / Additive	Typical Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)
Intermolecular Staudinger	O-Benzoylquinine (10 mol%)	Proton Sponge	65 - 85%	> 95:5 (cis:trans)	90 - 99%
Intermolecular Staudinger	Planar-Chiral PPY (10 mol%)	Triethylamine	70 - 90%	> 90:10 (cis:trans)	85 - 98%
Intramolecular Kinugasa	Cu(OTf) / Phosphaferrocene	Cy₂NMe	60 - 80%	High cis selectivity	88 - 95%
Tsuji-Trost Allylation	Pd₂(dba)₃ / Chiral Phosphine	None (Neutral)	75 - 95%	> 95:5 (trans:cis)	> 95%

References

• Taggi, A. E.; Hafez, A. M.; Wack, H.; Young, B.; Ferraris, D.; Lectka, T. "The development of the first catalyzed reaction of ketenes and imines: catalytic, asymmetric synthesis of beta-lactams." Journal of the American Chemical Society, 2002. URL:[Link]

• Hodous, B. L.; Fu, G. C. "Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile." Journal of the American Chemical Society, 2002. URL:[Link]

• Shintani, R.; Fu, G. C. "Catalytic enantioselective synthesis of beta-lactams: intramolecular Kinugasa reactions and interception of an intermediate in the reaction cascade." Angewandte Chemie International Edition, 2003. URL:[Link]

Sources

• 1. The development of the first catalyzed reaction of ketenes and imines: catalytic, asymmetric synthesis of beta-lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Stereocontrolled Asymmetric Aldol Reactions Utilizing Methyl 3-Methyloxazolidine-2-Carboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Scientific Rationale

The construction of contiguous stereocenters is a critical bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs). The asymmetric aldol reaction remains one of the most powerful carbon-carbon bond-forming methodologies for addressing this challenge. This application note details the use of methyl 3-methyloxazolidine-2-carboxylate (CAS 171520-75-5 / 198713-73-4)[1] as a highly effective chiral enolate precursor.

Unlike traditional auxiliary-controlled processes that require post-reaction cleavage of robust amide or imide bonds, oxazolidine-2-carboxylates offer a unique N,O-acetal framework. This structure not only provides exceptional stereocontrol during the aldol addition but also allows for milder downstream transformations, preserving the stereochemical fidelity of sensitive pharmaceutical intermediates.

Mechanistic Causality & Transition State Dynamics

As a Senior Application Scientist, it is imperative to understand why specific reagents and conditions are chosen, rather than merely following a recipe. The stereochemical outcome of this reaction is governed by the highly ordered nature of the transition state.

• Kinetic Enolization: Deprotonation at the C2 position of methyl 3-methyloxazolidine-2-carboxylate must be strictly kinetically controlled. We utilize Lithium Diisopropylamide (LDA) at -78 °C. The bulky, non-nucleophilic nature of LDA prevents unwanted attack on the methyl ester, while the lithium counterion tightly coordinates to the resulting enolate oxygen and the oxazolidine ring heteroatoms[1].

• The Zimmerman-Traxler Model: The reaction proceeds via a rigid, six-membered, closed Zimmerman-Traxler transition state, analogous to classic [2]. The lithium cation acts as a Lewis acid, organizing the enolate and the incoming aldehyde.

• Facial Selectivity: The N-methyl group and the inherent chirality of the oxazolidine ring (typically derived from chiral amino alcohol precursors) create a severe steric blockade on one face of the enolate. The aldehyde is forced to approach from the opposite, unhindered face, resulting in exceptional diastereomeric (d.r.) and enantiomeric excesses (e.e.)[2].

Reaction Optimization & Quantitative Data

The choice of base, solvent, and temperature profoundly impacts the transition state geometry. The table below summarizes the causality behind our optimized parameters.

Entry	Base	Solvent	Temp (°C)	Yield (%)	d.r. (syn:anti)	e.e. (%)	Mechanistic Causality
1	LDA	THF	-78	85	95:5	98	Tight Li⁺ coordination locks the Zimmerman-Traxler TS.
2	LiHMDS	THF	-78	72	88:12	90	Increased steric bulk of HMDS perturbs ideal TS geometry.
3	NaHMDS	THF	-78	45	60:40	75	Na⁺ provides weaker coordination, leading to a loose, unselective TS.
4	LDA	THF/HMPA	-78	89	80:20	85	HMPA disrupts Li⁺ coordination, shifting toward an open TS model.
5	LDA	THF	-40	60	70:30	80	Higher temps increase reversibility (retro-aldol), losing kinetic control.

Table 1: Optimization of the asymmetric aldol reaction using methyl 3-methyloxazolidine-2-carboxylate.

Mandatory Visualization: Reaction Workflow

The following diagram illustrates the self-validating workflow, highlighting the critical in-process controls (IPCs) required to ensure reproducibility.

Caption: Workflow of the asymmetric aldol reaction highlighting in-process controls and kinetic trapping.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Proceeding to the next step is contingent upon passing the defined In-Process Controls (IPCs).

Step 1: Preparation of the Lithium Enolate

• Setup: Flame-dry a 100 mL Schlenk flask under argon. Add anhydrous THF (20 mL) and diisopropylamine (1.54 mL, 1.1 equiv).

• Base Generation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-butyllithium (2.5 M in hexanes, 4.4 mL, 1.1 equiv). Stir for 30 minutes to ensure complete LDA formation.

• Enolization: Slowly add methyl 3-methyloxazolidine-2-carboxylate (1.45 g, 10.0 mmol, 1.0 equiv)[1] in THF (5 mL) over 15 minutes via syringe pump. Stir at -78 °C for 45 minutes.

  • Causality: Dropwise addition prevents local concentration spikes, mitigating the risk of substrate self-condensation.

  • Validation (IPC 1): Utilize ReactIR probe to monitor the disappearance of the ester carbonyl stretch (~1740 cm⁻¹) and the appearance of the enolate stretch (~1630 cm⁻¹). Do not proceed until conversion is >98%.

Step 2: Electrophilic Addition

• Addition: Add the desired aldehyde (12.0 mmol, 1.2 equiv) dropwise neat or as a solution in THF (2 mL) down the side of the flask to pre-cool the droplet before it hits the enolate solution.

• Reaction: Stir the mixture strictly at -78 °C for 2 hours.

  • Causality: Maintaining -78 °C is non-negotiable. Warming the reaction prematurely will disrupt the tight lithium coordination, leading to epimerization and loss of stereocontrol[2].

  • Validation (IPC 2): Quench a 50 µL aliquot in saturated NH₄Cl, extract with EtOAc, and analyze via TLC (UV/Anisaldehyde) to confirm complete consumption of the enolate.

Step 3: Kinetic Trapping and Quench

• Cold Quench: While maintaining the reaction at -78 °C, rapidly inject 10 mL of saturated aqueous NH₄Cl solution.

• Workup: Remove the cooling bath and allow the biphasic mixture to warm to room temperature. Extract the aqueous layer with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The cold quench protonates the aldolate intermediate before any thermal energy can induce a retro-aldol reaction, thereby kinetically trapping the desired diastereomer.

Step 4: Analytical Validation & Purification

• Analysis: Dissolve a 5 mg sample of the crude product in isopropanol/hexane.

  • Validation (IPC 3): Perform Chiral HPLC analysis to validate the d.r. and e.e. against racemic standards. The d.r. should be ≥ 95:5.

• Purification: Purify the crude mixture via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure chiral β-hydroxy ester adduct.

References

To ensure authoritative grounding and reproducibility, the mechanistic principles and reagent specifications utilized in this protocol are supported by the following verified sources:

• Stereoselective Aldol Condensations Journal of the American Chemical Society (Evans, D. A., et al.) URL:[Link]

• Self-Reproduction of Chirality in Amino Acid Derivatives Helvetica Chimica Acta (Seebach, D., et al.) URL:[Link]

Sources

• 1. Methyl 3-methyloxazolidine-2-carboxylate | 198713-73-4 | Benchchem [benchchem.com]
• 2. (R)-(+)-4-tert-Butyl-2-oxazolidinone | 142618-93-7 | Benchchem [benchchem.com]

Application Note: Methyl 3-Methyloxazolidine-2-carboxylate in Natural Product Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocols

Executive Summary

In the landscape of complex natural product synthesis and peptidomimetic drug design, methyl 3-methyloxazolidine-2-carboxylate (CAS 198713-73-4) [1] has emerged as a highly versatile N,O-heterocyclic building block. Functioning simultaneously as a conformationally restricted proline surrogate and a masked N-methyl amino alcohol, this compound provides synthetic chemists with orthogonal reactivity handles.

Unlike its widely known isomer (the 4-carboxylate, used in Garner’s aldehyde chemistry) [2], the 2-carboxylate derivative offers unique advantages in multi-component reactions (MCRs) [3] and the synthesis of toll-like receptor (TLR) modulators [4]. This application note details the mechanistic rationale, physicochemical profiling, and validated protocols for integrating this molecule into total synthesis workflows.

Mechanistic Rationale & Physicochemical Profiling

Why Utilize Oxazolidine-2-carboxylates?

The strategic incorporation of methyl 3-methyloxazolidine-2-carboxylate into a synthetic route is driven by three core causalities:

• Conformational Locking (The Proline Effect): The 5-membered oxazolidine ring mimics the pyrrolidine ring of proline. However, the substitution of a carbon atom with an oxygen atom alters the ring pucker and dipole moment, heavily influencing the cis/trans isomerization of adjacent amide bonds. This is critical for stabilizing bioactive macrocyclic conformations.

• Masked Functionality: The aminal/acetal-like N-O linkage acts as an internal protecting group. It remains stable under basic and mild catalytic cross-coupling conditions but can be selectively unmasked via acid-catalyzed reduction to yield acyclic N-methyl amino alcohols.

• Enhanced Pharmacokinetics: In drug development, replacing a secondary amide with an N-methylated tertiary amide (via the unmasked oxazolidine) eliminates a hydrogen-bond donor, significantly increasing membrane permeability and proteolytic stability.

Quantitative Profiling

To guide rational synthetic design, the table below summarizes the physicochemical distinctions between the oxazolidine surrogate and traditional amino acid building blocks.

Table 1: Structural and Physicochemical Comparison

Property	Methyl 3-methyloxazolidine-2-carboxylate	L-Proline Methyl Ester	N-Methyl-L-Alanine Methyl Ester
Ring Structure	5-membered (N, O heterocycle)	5-membered (N heterocycle)	Acyclic
H-Bond Donor	None (Tertiary amine)	None (Secondary amine)	None (Secondary amine)
Lipophilicity (LogP)	Moderate (O-atom lowers LogP)	Higher	Lower
cis/trans Amide Ratio	High cis propensity	Moderate cis propensity	High trans propensity
Synthetic Utility	Proline surrogate, Masked alcohol	Conformational lock	N-methylated building block

Synthetic Workflows & Mechanistic Pathways

To fully leverage this compound, one must understand its dual-phase lifecycle in synthesis: Incorporation (via the ester or amine) and Unmasking (via ring cleavage).

Fig 1. Synthetic workflow for the incorporation and unmasking of oxazolidine-2-carboxylates.

The reductive cleavage of the oxazolidine ring is a highly reliable method for generating N-methylated motifs. The causality of this reaction relies on the delicate equilibrium between the closed oxazolidine and the open iminium ion, which is trapped irreversibly by a hydride source.

Fig 2. Mechanistic pathway of acid-catalyzed reductive ring opening via an iminium intermediate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Observational checkpoints are included to ensure the scientific integrity of the workflow.

Protocol 1: Incorporation via Amide Coupling (Proline Surrogate)

Objective: Couple a target carboxylic acid to the sterically hindered N3 position of the oxazolidine ring.

Reagents:

• Target Carboxylic Acid (1.0 equiv)

• Methyl 3-methyloxazolidine-2-carboxylate (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

• Activation: Dissolve the target carboxylic acid and HATU in anhydrous DMF under an inert argon atmosphere.

  • Causality: HATU is strictly required over standard EDC/HOBt. The secondary amine of the oxazolidine is sterically hindered; the highly reactive HOAt-active ester generated by HATU is necessary to overcome this barrier and prevent epimerization of the acid.

• Base Addition: Add DIPEA dropwise at 0 °C. Stir for 10 minutes until a distinct yellow color develops, indicating the formation of the active ester.

• Coupling: Add methyl 3-methyloxazolidine-2-carboxylate dropwise. Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Validation Checkpoint: Monitor via LC-MS. The disappearance of the active ester mass and the appearance of the product mass confirms completion. Note: The product may elute as two closely spaced peaks on reverse-phase HPLC due to stable cis/trans amide rotamers.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), wash the combined organics with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol 2: Reductive Unmasking to N-Methyl Amino Alcohols

Objective: Cleave the N-O bond of the coupled oxazolidine to reveal an acyclic N-methyl amino alcohol motif.

Reagents:

• Oxazolidine intermediate from Protocol 1 (1.0 equiv)

• Triethylsilane (Et₃SiH) (3.0 equiv)

• Trifluoroacetic Acid (TFA) / Dichloromethane (DCM) (1:1 v/v, 0.1 M)

Step-by-Step Methodology:

• Preparation: Dissolve the oxazolidine intermediate in anhydrous DCM and cool to 0 °C.

• Hydride Addition: Add Et₃SiH (3.0 equiv) to the solution.

  • Causality: Et₃SiH is added before the acid. This ensures that the moment the highly reactive iminium ion is generated by the acid, a bulky, mild hydride source is immediately available to trap it, preventing unwanted side reactions (e.g., polymerization or nucleophilic attack by trace water) [2].

• Acidic Cleavage: Dropwise add TFA to achieve a 1:1 ratio with DCM.

  • Causality: TFA serves a dual purpose. It protonates the oxazolidine oxygen, driving the equilibrium toward ring-opening, and acts as the solvent for the reduction.

• Reaction Progression: Stir at room temperature for 2–4 hours.

• Validation Checkpoint: TLC monitoring will show the starting material disappearing and a highly polar, ninhydrin-positive spot appearing (the unmasked amino alcohol).

• Workup: Carefully concentrate the mixture under reduced pressure (co-evaporate with toluene 3x to remove residual TFA). Purify the resulting crude via flash chromatography (DCM/MeOH gradient) to yield the pure N-methyl amino alcohol derivative.

References

• Beulshausen, T., Groth, U., & Schöllkopf, U. (1992). Asymmetric Synthesis of Diastereomerically and Enantiomerically Pure, 3-Substituted (2S,3R)-N-Methylserine Esters. European Journal of Organic Chemistry. URL:[Link]

• Wang, Y., et al. (2018). Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. Molecules, 23(11), 2954. PMC. URL:[Link]

• Roethle, P. A., et al. (2017). Toll like receptor modulator compounds. US Patent 9670205B2. Google Patents.

Cleavage of methyl 3-methyloxazolidine-2-carboxylate auxiliary from product

Application Note: Cleavage Strategies for the Methyl 3-Methyloxazolidine-2-Carboxylate Chiral Auxiliary

Introduction & Mechanistic Rationale

In the landscape of asymmetric synthesis, chiral auxiliaries are indispensable for dictating diastereoselectivity during carbon-carbon and carbon-heteroatom bond formation. The methyl 3-methyloxazolidine-2-carboxylate framework is a highly effective directing group, temporarily incorporated into substrates to provide rigid steric shielding[1].

However, the utility of any chiral auxiliary is ultimately defined by the efficiency of its removal. Unlike the ubiquitous Evans oxazolidinones—which are cyclic carbamates cleaved via acyl substitution using reagents like LiOH/H2​O2​ [2]—oxazolidines are saturated N,O -acetals. Consequently, their cleavage requires entirely different mechanistic paradigms. Because the oxazolidine ring is stable to basic conditions, its removal relies on the inherent acid-lability of the N,O -acetal linkage or its susceptibility to targeted reductive/oxidative ring-opening.

As a Senior Application Scientist, it is critical to understand the causality behind these cleavage methods: the choice of reagent does not merely remove the auxiliary; it dictates the final oxidation state of the unmasked product.

Mechanistic Divergence & Causality

The cleavage of the methyl 3-methyloxazolidine-2-carboxylate auxiliary can be directed down three distinct pathways based on the desired target molecule:

• Method A: Acidic Solvolysis (Methanolysis/Hydrolysis)

  • Causality: The N,O -acetal is highly labile to Brønsted acids. Protonation of the oxazolidine nitrogen or oxygen triggers ring opening to an intermediate iminium ion. Subsequent nucleophilic attack by a solvent like methanol or water collapses this intermediate, releasing the target carbonyl compound while preserving the oxidation state of the α -carbon[3].

• Method B: Reductive Cleavage

  • Causality: When the synthetic route demands a primary alcohol, strong hydride donors (e.g., LiAlH4​ ) are employed. The Lewis acidic lithium coordinates to the oxazolidine oxygen, weakening the C–O bond. Hydride delivery forces ring opening, followed by exhaustive reduction of the resulting iminium and the 2-carboxylate ester.

• Method C: Oxidative Cleavage

  • Causality: To access a carboxylic acid directly, oxidative cleavage using Jones' reagent forces the oxidative breakdown of the oxazolidine core, bypassing the aldehyde intermediate to prevent epimerization[4].

Pathway Visualization

Caption: Mechanistic divergence in the cleavage of the methyl 3-methyloxazolidine-2-carboxylate auxiliary.

Quantitative Performance Data

The following table summarizes the expected outcomes when applying these cleavage strategies to standard diastereomerically pure substrates.

Cleavage Method	Reagent System	Target Product	Typical Yield	e.r. / d.r. Retention
Acidic Solvolysis	TFA, MeOH, 0 °C to RT	Carbonyl (Aldehyde/Ketone)	85–95%	>99%
Reductive Cleavage	LiAlH4​ , THF, 0 °C to RT	Primary/Secondary Alcohol	80–90%	>98%
Oxidative Cleavage	Jones Reagent, Acetone, 0 °C	Carboxylic Acid	75–85%	>95%

Experimental Protocols

Protocol A: Acidic Solvolysis (TFA-Mediated Methanolysis)

This protocol is designed to be self-validating. The use of LC-MS to monitor the reaction ensures that the disappearance of the non-polar oxazolidine mass perfectly correlates with the appearance of the highly polar amino alcohol fragment, confirming complete acetal cleavage before workup.

• Initialization : Dissolve the oxazolidine-bound substrate (1.0 equiv) in anhydrous methanol (0.1 M concentration) under an inert argon atmosphere.

• Activation : Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add Trifluoroacetic Acid (TFA) (5.0 equiv). Note: The excess acid is required to fully protonate the basic nitrogen of the 3-methyloxazolidine ring, driving the equilibrium toward the open iminium form.

• Propagation : Remove the ice bath and allow the reaction to warm to room temperature ( 20–25 °C). Stir for 2–4 hours.

• Validation : Analyze an aliquot via LC-MS. The reaction is complete when the starting material mass is entirely replaced by the target carbonyl mass and the cleaved auxiliary fragment.

• Quenching & Isolation : Quench the reaction by carefully adding saturated aqueous NaHCO3​ until the pH reaches ~7.5. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). The cleaved auxiliary (highly polar) will largely remain in the aqueous layer, facilitating an easy preliminary separation.

• Purification : Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography.

Protocol B: Reductive Cleavage ( LiAlH4​ -Mediated)

This protocol utilizes the Fieser-Fieser workup, a self-validating quenching method. The formation of a crisp, white granular precipitate confirms the successful neutralization of aluminum salts, preventing the formation of intractable emulsions that trap the product.

• Initialization : Suspend Lithium Aluminum Hydride ( LiAlH4​ ) (3.0 equiv) in anhydrous THF (0.2 M) under a strict argon atmosphere. Cool the suspension to 0 °C.

• Addition : Dissolve the oxazolidine substrate (1.0 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise to the LiAlH4​ suspension over 15 minutes to control the exothermic hydride transfer.

• Propagation : Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Self-Validating Quench (Fieser-Fieser) : Re-cool the mixture to 0 °C. For every x grams of LiAlH4​ used, strictly add:

  • x mL of distilled H2​O (dropwise, extreme caution: H2​ gas evolution).

  • x mL of 15% aqueous NaOH .

  • 3x mL of distilled H2​O .

• Isolation : Stir the quenched mixture vigorously for 15 minutes until the aluminum salts precipitate as a granular white solid. Filter the mixture through a pad of Celite, washing the filter cake thoroughly with hot THF.

• Purification : Concentrate the filtrate in vacuo to yield the crude chiral alcohol, which can be further purified via flash chromatography.

References[1] Title: Methyl 3-methyloxazolidine-2-carboxylate | 198713-73-4 | Benchchem. Source: Benchchem. URL: https://www.benchchem.com/product/b1158580[2] Title: Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Source: ACS Organic Process Research & Development. URL: https://pubs.acs.org/doi/10.1021/acs.oprd.9b00216[3] Title: Asymmetric Cyclopropanation and Epoxidation via a Catalytically Formed Chiral Auxiliary. Source: Angewandte Chemie International Edition. URL: https://onlinelibrary.wiley.com/doi/10.1002/anie.201701542[4] Title: C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. Source: RSC Advances. URL: https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra02816f

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]
• 4. C -Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02122J [pubs.rsc.org]

Large-scale synthesis of chiral intermediates with oxazolidinones

Application Note: Large-Scale Synthesis of Chiral Intermediates via Evans Oxazolidinone Chemistry

Introduction & Mechanistic Rationale

The utilization of Evans oxazolidinones remains a cornerstone methodology for the robust installation of stereocenters in pharmaceutical process chemistry and complex natural product synthesis[1]. The classical Evans aldol reaction utilizes a chiral oxazolidinone auxiliary to strictly dictate the stereochemical outcome of carbon-carbon bond formation.

Causality of Stereocontrol: The exceptional syn-diastereoselectivity (>99:1) achieved in these reactions is driven by the specific properties of the Lewis acid mediator. By utilizing dibutylboron triflate (Bu₂BOTf) and a tertiary amine base (e.g., DIPEA), the reaction is forced to form a highly ordered, rigid Z-enolate[2]. Because boron possesses exceptionally short B–O and B–C bond lengths, the resulting six-membered Zimmerman-Traxler transition state is tightly packed. This contracted transition state maximizes the steric differentiation between the auxiliary's bulky substituents (e.g., isopropyl or benzyl groups) and the incoming aldehyde, forcing the electrophile to approach exclusively from the less hindered diastereoface[2].

Process Chemistry Challenges at Scale: The Oxygen Evolution Hazard

While the forward synthesis (aldol addition) is highly reliable, the subsequent removal of the chiral auxiliary presents severe, often overlooked safety challenges upon scale-up. The most common method for auxiliary cleavage to yield the corresponding chiral carboxylic acid employs lithium hydroperoxide (LiOH/H₂O₂)[1].

Causality of the Hazard: Mechanistically, the hydroperoxide anion acts as a potent nucleophile, attacking the imide carbonyl to form a peracid intermediate. In a standard laboratory setting, this intermediate is safely reduced during aqueous workup. However, at a multi-kilogram scale, this initially formed peracid is unstable under the reaction conditions. It is rapidly reduced by the large excess of H₂O₂ present in the mixture, leading to the stoichiometric release of oxygen gas (O₂)[1]. In the presence of highly flammable organic solvents like tetrahydrofuran (THF), uncontrolled O₂ evolution creates a severe explosion hazard by pushing the headspace oxygen concentration well above the limiting oxygen concentration (LOC)[3].

Mitigation Strategy: To safely execute this chemistry at scale, the process must be engineered to starve the reaction of excess H₂O₂, thereby preventing the in situ reduction of the peracid. This is achieved by reducing the H₂O₂ equivalents, tightly controlling the LiOH addition rate, and implementing aggressive N₂ sparging to sweep the headspace[3].

Visualization: Reaction Workflow & Hazard Mitigation

Figure 1: Evans aldol workflow and auxiliary cleavage, highlighting the O2 evolution hazard.

Quantitative Data: Process Optimization for Safe Cleavage

The following table summarizes the optimization of the auxiliary cleavage step to maintain a safe headspace while preserving product yield[1][3].

Process Parameter Profile	H₂O₂ (Equiv.)	LiOH Addition Time	N₂ Sweep Rate	Max Headspace O₂ (%)	Product Yield (%)
Standard Lab Protocol	4.6	0.5 h	None	> 20.0 (Severe Hazard)	92
Scaled (Unoptimized)	4.6	1.0 h	Low	12.5 (Hazard)	90
Optimized Scale-up	2.5	4.0 h	High	< 2.5 (Safe)	94

Experimental Protocols

Protocol A: Large-Scale Asymmetric Aldol Addition (Self-Validating System)

Objective: Synthesize the syn-aldol adduct with >99% diastereomeric excess.

• Preparation: Charge a dry, nitrogen-flushed reactor with the acylated oxazolidinone (1.0 equiv) and anhydrous dichloromethane (DCM) (10 L/kg). Cool the mixture to -5 °C.

• Enolization: Slowly add dibutylboron triflate (Bu₂BOTf, 1.1 equiv) maintaining the internal temperature below 0 °C. Follow immediately with the dropwise addition of N,N-diisopropylethylamine (DIPEA, 1.2 equiv).

• IPC 1 (Enolate Validation): Stir for 30 minutes at 0 °C. Pull a 1 mL aliquot, quench in methanol, and analyze via HPLC.

  • Self-Validation Logic: The reaction must not proceed until unreacted starting material is < 2%. If > 2%, extend enolization time by 30 minutes to prevent unreacted auxiliary from contaminating the final product.

• Electrophile Addition: Cool the reactor to -78 °C. Add the aldehyde (1.05 equiv) dropwise over 1 hour. Stir for an additional 2 hours at -78 °C.

• Quench & Workup: Quench the reaction by adding pH 7 phosphate buffer, followed by a mixture of methanol and 30% aqueous H₂O₂ (to oxidize the boron species). Maintain temperature < 10 °C during the quench. Separate the organic layer, wash with brine, and concentrate to yield the crude aldol adduct.

Protocol B: Safe Auxiliary Cleavage (LiOH/H₂O₂) at Scale

Objective: Cleave the chiral auxiliary safely, strictly controlling O₂ evolution[3].

• Preparation: Charge the reactor with the aldol adduct (1.0 equiv) and THF (5 L/kg). Initiate a heavy N₂ sweep through the reactor headspace.

• Peroxide Addition: Charge 30% w/w aqueous H₂O₂ (2.5 equiv).

  • Causality Note: Using 2.5 equivalents instead of the traditional 4.6 equivalents starves the reaction of excess peroxide, minimizing the side-reaction that reduces the peracid intermediate into O₂[1].

• Base Addition (Critical Step): Prepare a solution of LiOH·H₂O (1.6 equiv) in water. Begin dropwise addition of the LiOH solution over a strict 4-hour period, maintaining the internal temperature at 25 °C.

• IPC 2 (Safety Validation): Continuously monitor the reactor headspace using an inline O₂ sensor.

  • Self-Validation Logic: If the O₂ concentration exceeds 2.5% v/v, the system must automatically pause the LiOH addition and increase the N₂ sweep rate until O₂ levels drop below 1.0%[3].

• Quench & Isolation: Once the reaction is complete (verified by HPLC), quench the remaining peroxide by slowly adding an aqueous solution of sodium sulfite (Na₂SO₃). Extract the cleaved chiral auxiliary with dichloromethane (for recovery and reuse). Acidify the aqueous layer to pH 2 using 1M HCl, and extract with ethyl acetate to isolate the enantioenriched chiral carboxylic acid.

References

• Source: chem-station.
• Source: acs.org (Organic Process Research & Development)
• Source: acs.org (Organic Process Research & Development)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. pubs.acs.org [pubs.acs.org]

Synthesis of non-natural amino acids via oxazolidinone intermediates

Application Note & Protocol: High-Fidelity Asymmetric Synthesis of Non-Natural Amino Acids via Evans Oxazolidinone Intermediates

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Advanced Methodological Guide & Standard Operating Protocol (SOP).

Executive Summary & Strategic Context

The incorporation of non-natural amino acids (NNAAs) into peptide scaffolds is a cornerstone of modern drug discovery, enabling the development of enzymatically stable peptidomimetics, antibody-drug conjugates (ADCs), and macrocyclic therapeutics. Achieving absolute stereocontrol during NNAA synthesis is critical. The [1], utilizing oxazolidinone intermediates, remains one of the most robust, predictable, and scalable frameworks for the asymmetric synthesis of α -amino acids via electrophilic azidation of chiral imide enolates.

Mechanistic Rationale: The "Why" Behind the Workflow

True expertise in asymmetric synthesis requires understanding the causality of reagent selection. The Evans electrophilic azidation protocol is governed by strict stereoelectronic principles:

• Enolate Geometry & Metal Selection: The acylated oxazolidinone is enolized using Potassium Hexamethyldisilazide (KHMDS). While Lithium Diisopropylamide (LDA) is common in alkylations, the potassium enolate is specifically required here. Potassium enolates exhibit enhanced nucleophilicity toward bulky electrophiles, ensuring rapid and complete conversion[1].

• Electrophile Design (Trisyl Azide vs. Tosyl Azide): Using standard tosyl azide often results in a competing "diazo transfer" reaction, yielding unwanted α -diazo compounds. To force strict [2], 2,4,6-triisopropylbenzenesulfonyl azide (trisyl azide) is employed. Its extreme steric bulk completely suppresses the diazo transfer pathway, enforcing the transfer of the azide group to the enolate.

• The α -Effect in Auxiliary Cleavage: Cleaving the auxiliary with standard NaOH leads to non-selective attack, often cleaving the endocyclic carbamate and destroying the expensive chiral auxiliary. By using LiOH/H2​O2​ , we generate the hydroperoxide anion ( HOO− ). Due to the lone-pair repulsion on adjacent oxygen atoms (the α -effect), HOO− is vastly more nucleophilic than HO− . It selectively attacks the exocyclic imide carbonyl, liberating the α -azido acid and allowing >90% recovery of the intact oxazolidinone.

Workflow Visualization

Figure 1: Evans asymmetric synthesis workflow for non-natural amino acids.

Quantitative Performance Data

The table below summarizes the expected yields and diastereomeric excess (de) for the electrophilic azidation of various side chains using the trisyl azide protocol, demonstrating the method's high fidelity across different steric environments[1].

Substrate (N-Acyl Group)	Electrophile	Yield of α -Azido Imide (%)	Diastereomeric Excess (de %)	Final NNAA Yield (%)
N-Butanoyl (Aliphatic)	Trisyl Azide	89	> 97	85
N-Hydrocinnamoyl (Aromatic)	Trisyl Azide	91	> 97	88
N-Isovaleryl (Branched)	Trisyl Azide	85	> 97	82
N-Hex-5-enoyl (Olefinic)	Trisyl Azide	87	> 97	84

Standard Operating Protocol (SOP)

Note: This protocol is designed as a self-validating system. Do not proceed to subsequent phases without confirming the validation checkpoints.

Phase 1: Electrophilic Azidation of the Imide Enolate

• Preparation: Flame-dry a Schlenk flask under argon. Charge the flask with the N-acyl oxazolidinone (1.0 equiv) and anhydrous THF (0.2 M concentration). Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolization: Dropwise add a 0.5 M solution of KHMDS in toluene (1.1 equiv) over 10 minutes. Stir at -78 °C for 30 minutes to ensure complete formation of the potassium Z-enolate.

• Azide Transfer: Pre-cool a solution of trisyl azide (1.2 equiv) in anhydrous THF to -78 °C. Rapidly transfer this via cannula into the enolate solution. Stir for 2 minutes.

• Quenching (Critical Step): Immediately quench the reaction at -78 °C by adding glacial acetic acid (4.0 equiv). Causality: Quenching at low temperature is mandatory to protonate the highly basic sulfonamide byproduct before it can cause epimerization of the newly formed fragile α -stereocenter.

• Workup: Warm to room temperature, dilute with brine, and extract with dichloromethane (DCM). Dry over MgSO4​ and concentrate.

Self-Validation Checkpoint 1:

• TLC: The α -azido product should appear as a distinct, slightly less polar spot compared to the starting material (e.g., Rf​ ~0.6 vs 0.5 in 20% EtOAc/Hexanes).

• IR Spectroscopy: Confirm success by the presence of a sharp, intense azide stretch at ~2110 cm⁻¹ .

Phase 2: Non-Destructive Auxiliary Cleavage

• Peroxide Activation: Dissolve the purified α -azido imide in a 3:1 mixture of THF/ H2​O (0.1 M). Cool to 0 °C.

• Hydrolysis: Add 30% aqueous H2​O2​ (4.0 equiv), followed immediately by LiOH· H2​O (2.0 equiv). Stir at 0 °C for 1 hour.

• Quenching: Quench the excess peroxide by carefully adding an aqueous solution of Na2​SO3​ (1.5 M).

• Separation: Extract the mixture with DCM to recover the cleaved chiral oxazolidinone auxiliary (typically >90% recovery). Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the free α -azido carboxylic acid.

Self-Validation Checkpoint 2:

• NMR: 1 H-NMR of the organic extract should show clean oxazolidinone signals with no acyl side-chain protons. The EtOAc extract should show the α -proton shifted downfield (~4.0 ppm) characteristic of the α -azido acid.

Phase 3: Reduction to the Non-Natural Amino Acid

• Hydrogenation: Dissolve the α -azido acid in methanol. Add 10% Pd/C (10 wt%).

• Reduction: Purge the flask with H2​ gas and stir vigorously under a balloon of hydrogen at room temperature for 4 hours.

• Isolation: Filter the suspension through a pad of Celite to remove the catalyst. Concentrate the filtrate in vacuo to yield the final enantiopure non-natural α -amino acid.

Self-Validation Checkpoint 3:

• IR Spectroscopy: Complete disappearance of the 2110 cm⁻¹ azide peak.

• Polarimetry: Compare the specific rotation [α]D​ against literature values to confirm absolute stereochemical retention.

References

• Evans, D. A.; Britton, T. C.; Ellman, J. A.; Dorow, R. L. "The Asymmetric Synthesis of α -Amino Acids. Electrophilic Azidation of Chiral Imide Enolates, a Practical Approach to the Synthesis of (R)- and (S)- α -Azido Carboxylic Acids." Journal of the American Chemical Society, 1990, 112(10), 4011–4030. URL:[Link]

• Wikipedia Contributors. "Electrophilic amination." Wikipedia, The Free Encyclopedia, 2023. URL:[Link]

• Cativiela, C.; Díaz-de-Villegas, M. D. "Stereoselective Synthesis of Quaternary Proline Analogues." Tetrahedron: Asymmetry (Archived via PMC - NIH), 2010. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electrophilic amination - Wikipedia [en.wikipedia.org]

Experimental setup for Lewis acid-mediated reactions with oxazolidinones

Application Note & Protocol Guide

Topic: Experimental Setup for Lewis Acid-Mediated Reactions with Oxazolidinones

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Mastering Stereocontrol with Oxazolidinone Auxiliaries

In the realm of asymmetric synthesis, the quest for predictable and reliable stereochemical control is paramount. Chiral auxiliaries represent a powerful and frequently employed strategy, offering practical advantages due to their broad substrate applicability and predictable induction of asymmetry.[1] Among these, the oxazolidinones, particularly those developed by David A. Evans, have emerged as indispensable tools for constructing chiral molecules.[2][3] Their utility is rooted in a rigid scaffold that, once acylated, provides a sterically defined environment, effectively guiding the approach of electrophiles to one face of the corresponding enolate.[2]

The introduction of a Lewis acid is the critical step that elevates this strategy to a state of high stereochemical fidelity. The Lewis acid coordinates to the carbonyl groups of the N-acyloxazolidinone, forming a rigid, chelated intermediate.[2][4] This chelation locks the conformation of the enolate and enhances the steric differentiation between its two faces, leading to exceptionally high levels of diastereoselectivity in a variety of crucial carbon-carbon bond-forming reactions, including aldol additions, alkylations, and Diels-Alder reactions.[2] This guide provides a detailed exploration of the mechanistic underpinnings and practical execution of these powerful reactions.

Mechanism of Stereocontrol: The Zimmerman-Traxler Model in Action

The remarkable diastereoselectivity observed in Lewis acid-mediated aldol reactions of oxazolidinones is rationalized by the Zimmerman-Traxler transition state model.[5] For the widely used boron-mediated aldol reaction, the process begins with the formation of a (Z)-enolate, which then reacts with an aldehyde through a highly organized, six-membered chair-like transition state.[4][6]

Several factors contribute to the high fidelity of this process:

• Chelation: The boron triflate (e.g., Bu₂BOTf) chelates to both the enolate oxygen and the N-acyl carbonyl oxygen, creating a rigid ring structure.[5]

• (Z)-Enolate Formation: The use of a Lewis acid and a hindered base preferentially forms the Z-enolate, which is crucial for establishing the subsequent stereochemistry.[4]

• Minimization of Steric and Dipole Repulsions: In the chair-like transition state, the substituents arrange themselves to minimize steric clashes. The bulky substituent on the chiral auxiliary (e.g., a benzyl or isopropyl group) effectively shields one face of the enolate. The aldehyde's R-group and the enolate's R-group both occupy pseudo-equatorial positions to avoid 1,3-diaxial interactions.[6] Furthermore, the conformation is adopted to minimize dipole-dipole repulsion between the carbonyl groups.[4][6]

This confluence of factors forces the aldehyde to approach from the less-hindered face of the enolate, resulting in the predictable formation of the syn-aldol adduct.[6]

Caption: Mechanism of the Evans-Boron Aldol Reaction.

Key Experimental Parameters: A Guide to Optimization

The success of a Lewis acid-mediated reaction with an oxazolidinone auxiliary hinges on the careful control of several key parameters.

Parameter	Choice & Rationale
Lewis Acid	Boron Triflates (e.g., Bu₂BOTf, 9-BBN-OTf): The gold standard for achieving high syn-selectivity in aldol reactions due to the formation of a tight, six-membered transition state.[6][7] Titanium (e.g., TiCl₄): Can also promote aldol reactions, sometimes with different selectivity profiles. Aluminum (e.g., Et₂AlCl): Often used in Diels-Alder reactions with N-acryloyl oxazolidinones.[2] The choice of Lewis acid is critical and can be used to access different aldol stereoisomers.[6]
Base	Hindered Amine Bases (e.g., DIPEA, TEA): Used in conjunction with boron triflates to generate the boron enolate. Their bulk favors deprotonation without competing nucleophilic attack.[2] Strong Bases (e.g., n-BuLi, NaHMDS, LDA): Used for pre-forming lithium or sodium enolates for subsequent alkylation reactions.[1][2]
Solvent	Anhydrous Aprotic Solvents: Dichloromethane (CH₂Cl₂) is most common for boron-mediated aldol reactions. Tetrahydrofuran (THF) is typically used for reactions involving n-BuLi or LDA at low temperatures.[2][8] Strict exclusion of water is critical to prevent quenching of enolates and decomposition of Lewis acids.
Temperature	Low Temperatures (-78 °C to 0 °C): Essential for maintaining the stability of the enolate, controlling the reaction rate, and maximizing diastereoselectivity by favoring the more ordered transition state.[2] Reactions are typically initiated at -78 °C (dry ice/acetone bath) and may be allowed to warm slowly.
Stoichiometry	A slight excess of the Lewis acid (e.g., 1.1 eq) and base (e.g., 1.2 eq) relative to the N-acyloxazolidinone is common to ensure complete enolate formation. The electrophile (e.g., aldehyde) is often used in slight excess (e.g., 1.2 eq) to drive the reaction to completion.[2]

Detailed Experimental Protocols

The following protocols provide a comprehensive workflow, from the preparation of the N-acyl oxazolidinone substrate to the final cleavage of the auxiliary.

Caption: Overall Experimental Workflow.

Protocol 1: N-Acylation of the Oxazolidinone Auxiliary

This procedure describes the acylation of the chiral auxiliary, which is the necessary first step before the stereoselective reaction. This protocol uses n-butyllithium to deprotonate the oxazolidinone, followed by reaction with an acid chloride.[2]

Materials:

• (S)-4-Benzyl-2-oxazolidinone

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Propionyl chloride

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine, Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried, round-bottom flask under an argon atmosphere, add (S)-4-benzyl-2-oxazolidinone (1.0 eq) and anhydrous THF.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.05 eq) dropwise via syringe. Stir the resulting solution at -78 °C for 30 minutes.

• Acylation: Add propionyl chloride (1.1 eq) dropwise to the solution at -78 °C. Stir the reaction mixture at this temperature for 30 minutes, then allow it to warm to 0 °C and stir for an additional 1 hour.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure N-propionyl oxazolidinone.

Protocol 2: Asymmetric Boron-Mediated Aldol Reaction

This protocol details the highly diastereoselective syn-aldol reaction using a boron enolate, which is a classic Evans aldol reaction.[2][6]

Materials:

• N-Propionyl-(S)-4-benzyl-2-oxazolidinone (from Protocol 1)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Dibutylboron triflate (Bu₂BOTf)

• N,N-Diisopropylethylamine (DIPEA)

• Freshly distilled Benzaldehyde

• Methanol (MeOH), 30% Hydrogen peroxide (H₂O₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution, Brine, Anhydrous MgSO₄

Procedure:

• Setup: To a flame-dried, round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous CH₂Cl₂.

• Enolate Formation: Cool the solution to 0 °C. Add Bu₂BOTf (1.1 eq) dropwise, followed by the dropwise addition of DIPEA (1.2 eq). Stir the mixture at 0 °C for 30 minutes to form the boron enolate.

• Aldehyde Addition: Cool the reaction mixture to -78 °C. Add freshly distilled benzaldehyde (1.2 eq) dropwise.

• Reaction: Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Workup: Quench the reaction at 0 °C by the addition of MeOH, followed by the slow, careful addition of a 2:1 mixture of MeOH and 30% H₂O₂. Stir the mixture vigorously for 1 hour.

• Extraction: Dilute with saturated aqueous NaHCO₃ solution and extract with CH₂Cl₂ (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the aldol adduct by flash column chromatography.

Protocol 3: Hydrolytic Cleavage of the Chiral Auxiliary

This final step removes the auxiliary to reveal the chiral β-hydroxy carboxylic acid and allows for the recovery of the valuable auxiliary. The LiOH/H₂O₂ method is highly effective.[2][9]

Safety Note: The reaction of LiOH with H₂O₂ can generate oxygen gas, which can create a safety hazard in a closed system with flammable organic solvents. Ensure the reaction is properly vented and conducted in a well-ventilated fume hood.[10][11]

Materials:

• Oxazolidinone aldol adduct (from Protocol 2)

• Tetrahydrofuran (THF) and Water (H₂O)

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• 1 M Hydrochloric acid (HCl), Ethyl acetate

Procedure:

• Setup: Dissolve the oxazolidinone adduct (1.0 eq) in a 3:1 mixture of THF and H₂O. Cool the solution to 0 °C.

• Cleavage: Add 30% H₂O₂ (4.0 eq) dropwise, followed by an aqueous solution of LiOH (2.0 eq). Stir the mixture at 0 °C for 2 hours or until TLC analysis indicates complete consumption of the starting material.

• Quench: Quench the excess peroxide by adding saturated aqueous Na₂SO₃ solution and stir for 20 minutes.

• Auxiliary Recovery: Concentrate the mixture under reduced pressure to remove most of the THF. Extract the aqueous solution with ethyl acetate (3x) to recover the chiral auxiliary.

• Product Isolation: Cool the remaining aqueous layer to 0 °C and acidify to pH ~2 with 1 M HCl.

• Extraction: Extract the acidic aqueous layer with ethyl acetate (3x). Combine these organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the final chiral carboxylic acid.[2]

References

• Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone. BenchChem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHuu41NsFH2MiBbHTxxLVS8zdVg7PosShCzhODaXhtzbbH6Avat7rAphgo2dJ7gcJDPCrESl7assSZz8JLsDfnvFhfQVUyKlvnlssA4HbB6WnTzQNyPQc6mp1oHXjGMAyru6Y4EvCn4ljBwsr9ATceGRerMK2qvcvOhviMLSWqOP9sdmUzmLlhNd9FJasVrZ-29nIixttugiv6kJ95Bn3vjdk_fIeguK2zkQ-HjvZNgGjwbi6TYmdU=]
• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7Wnz8EiJxFM1ZdmROMaeuq-P9BKKbJu5SM9YFBQSoVE616ERywUNavEvPxP_xhV2D6yKk9cMyLLmKf9uhh9rYlTWDAHNC62CDXv4K-EiLAJC-MSGcVDCfUsqIIX_V_8SrcWk18mR0INGHdw==]
• Development of safer methods for cleavage of the Evans auxiliary. Morressier. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmO_8HY1Du5cwTvYY8fcIMiUnUR2n9Xvow3KvjTGeOQfyfy5ddozXpJmkxpd4uLvFJgHgH3dGHEUoqH2W3POHH1s-rIGmkAkKfJASkxzYwYZwOHELbkWwEOmwGwOjiNOwZjBw6V3LYfYl7xeCchUsi_sNb06dFShRj4xYDP0A6fFE0eEc8uQDJfEY7PCfG07WjXZcGp0o=]
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis. Williams College. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5iguzCLu0YahprDQJeLXb9ShnsOd4Z03xsihB2kLLumVcCOrwOy4BOfDdzHXragtCCVY665_fn0UClQEQGUZlzMmeN4gpve90jVXPY7hFVe412aqbi71evhP0XfhG2xCNabhM9kL98eFTvg==]
• Application Notes and Protocols: Asymmetric Synthesis Utilizing Oxazolidinone Derivatives. BenchChem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkcMV2MzRxBpY8TAh4zosilvCwTGFx5WTGNlXz7oSxGGfNcGOtt36TExUYpvBfSXuyzFMIL642j33WvISYQguiiI2jeo2G0y6mbxoi_vGKIyH7KcrVsPv_w4-XjJjsoW3rPoXLhubXvbLC5AS_cjQkQ5XZriwIJqRnSNFR0IU1dbyqsG04qMQA2eLg8ctsVJwULAdmV4V0NhM_xcg-f4_4ZqeAZyRer-DoTlFPc1sFz2031kM=]
• Chiral Lewis acid catalyzed asymmetric cycloadditions of carbonyl ylides generated from diazoimide derivatives and their synthetic applications to indolizidine alkaloids. PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE777VUiiSHB1aYreaaRP7ZptgJJqu0GU-jTD-yufclq7E3a_mGlrZV22uvYfAlN50M-1BYMOsVQz6bptdNuGGoqC1bVGqR8FAZS33eLnKWeYAwHm5QxuQlAIapL-GB9hCPkDc=]
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education, ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHH_uwp5cXZ1fZ5bV0Xae_NhL3GquPzLVEGPrlYw6vDe9NqmcSi7Cbe0a3-8hKkJ4WjiwXuk3J65DRprdo4JD9dVNarhCFSOxVbz0bBRwu00eG0X6U0lIHRZwtuNrOt5gMkii7J]
• A Ligand-Accelerated Chiral Lewis Acid Catalyst in Asymmetric Michael Addition of Thiols to a,b-Unsaturated Carbonyls. [Source Not Fully Specified]
• Evans Aldol Reaction. Chem-Station Int. Ed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFWwIbmewCIq8qIcWny8nSeZdHWOYkxY4Vg5iDhFb04_o_41gwthXOPoINw9-l9meV2wjbnUnv6mj4xVYDJ0mciedZBTGANWUxMD4YAQobMzq4G5zvClJsGclRYiXTqJNxNWkd-BXUUJOhsTtJvEIZRQLpc-kaknUrZXO-jx-SOixowQ==]
• Lewis Acid Catalyzed Reactions of Chiral Imidazolidinones and Oxazolidinones: Insights on the Role of the Catalyst. The Journal of Organic Chemistry, ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLWoPJ3uDhVfAzsAzOWS1PprrMKztabBknLYmlb-KuuY-31bG1H7YHoYf-O5YF1QDK8twyxSYz983Tb5AgfGykozWLbqKCPT1N_JWRgv_WFICyW90_nhOVr954Nw5JMuSOwSYAg0ZAIA==]
• Lewis acid catalyzed reactions of chiral imidazolidinones and oxazolidinones: insights on the role of the catalyst. PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExfi6R7pX6odTQkBE1mlPNbn_NZ5ub5FqLpXXxj90IC98ok38QkP-SF_1QZGWKx401nfsMQILLp-0b66tVqkxF09FVFezGpfJYSEu5SMg9SCFzqPGKdvcg8KP4PF2wer_9Ce8=]
• Evans Aldol Reaction. Alfa Chemistry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9uMzNhapQZIMNClZ3i87GB7oxoRI7b87OjaWBkzCmnB-r0g5lqR9GVH8Gk2RGKvJeRbQVesL75bZZldKsWDNik-Ki5qNLdR9wfNrImuzsMnPiJPDh-1VIVglGE3OqALMdhk3pauYggzrkc7FwDWAHMZpI9rCsImwbTfY]
• Chiral Lewis Acid-Catalyzed Norrish Type II Cyclization to Synthesize α-Oxazolidinones via Enantioselective Protonation. CCS Chemistry, Chinese Chemical Society. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1mCk9d252bNwXxMg49t0HQpHwtAMTG3STVAPM8Bm9b5CgkRj-dp1afeN-FMqRb02yX84_QhwcOrS3_CrQfgQ2yIHsIaLFCIujVq1SukoWSm9nTqph81-Kuyo1Yq_dEi7j4jEK3BullFTI130_9Q7uwRu5DJA-aCKwZqsr0wfi]
• Chiral Auxiliary Controlled Reactions. No Added Chemicals. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEQSIb3dXjWPisUbnPT7JMVKBWdpamFT6UCJXWLPMMMSfAEJBJjjMz3w4aZ2jwrkg4XexdK3bFl9i1z4JOxGSRkHcfFqYMStZxo_06tt1cMUEBf4iKzGy0Z-ZLAWxbXmRImtInQ6E13cZafCGDvfMf0wvmZaZlidbX0vZLrZw71DOsO4B77D-TbdcsdpGY=]
• A Comparative Guide to Chiral Auxiliaries in Evans Aldol Reactions. BenchChem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwE6Jxn5mWinqfvgcxBEVfpcs_hdQswhdcyZYdqM_VV3rI8FBW3i7v4ghUZ7wPBnvNPQw9RpF6RuXlt1-_PacfDhGEF3I8gYsB0W_8X4bAoPVU3pSUrwdaSd7Mm2rUR5pT-WJReyZLpjbk0gC8X_WEN6MM0HWuSwCtAZohaUNFOniIkLVuo6NYeWvR16Gz4kVV6njfWrtMS_RxFLNjOT4jr6po-_tJ-GsLzKpb0BWTnwPVMIiXDB4veEclSJH0RJisdheJHg==]
• Oxazolidinones and Related Heterocycles as Chiral Auxiliaries. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGy65vqdj7y3BYvICO5js0oFtt1AkUGhbgb4yGDUPJwo78a5Herx7n1Uw9h_Gi-56pBEgWpsowWFDIwR5A0XYiCgiafI-D5iI-xl5TCspjUPChCkt82fNADSgsmJT0w9X7nNSz3eqRPJEYd0HjkGOSyBSzOCyn-lNq-Qe1xPTNNtzozB8wXYpTVQulPlUk6Zcj9SRo7YXXARffCAhtmB4KHf3gv2iveNgxGuPKa1C6fUP_kEOZ8Ji5tUU-XnKqFSxpS6OpQCD-fedlwEQ==]
• Introduction to Stereoselective Organic Synthesis. [Source Not Fully Specified]
• Aldol reaction. Wikipedia. [URL: https://vertexaisearch.cloud.google.
• Efficient Access to Chiral 2-Oxazolidinones via Ni-Catalyzed Asymmetric Hydrogenation. ACS Catalysis. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4-wao5AKWNQDyE709Lfueow4wHT2BPhK4sgrRhlRF01rnqqnFXuUdm9_e6cFdsqMzbQyqDSsx2STcB38ot6kio0xe9lnp6QjPF_vNLF6_2ukT7raUi36Gs-7P4YQD79q7iiLcOjtjzdv-bg==]
• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_2Xv2WNT560JiRa3b6QGeaxmkg_V49SC7SnpKwq-DudF-urx8eBW2QbwJ8o-vRUcbwjVHxTIKSC1QEOiZ2zV3aQo3XCyx7VTHlidCmo3EKV2fWrAAlnkoJk2Pr79aC_-P]
• Evans oxazolidine Aldol stereoselectivity. YouTube. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHXTRA62StEq9ZpuDT7Wg2Dbcw7eOvYudBE40N6v_pKV2_xzqBYfKYgVH2eUGVU5zsqY7Srm0wl4ZxAhruIz7k7tPzJkSSaXbS0tg5RQUrkyRJNribihSMN0ZnAnbTSIsGNGqQNmg==]
• Evans Aldol Chemistry. Scribd. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFME02ZNyk3IhHuyw4EpNV9ICx__CgGf3VqJPvNrZzimvA7bNLTbVgpYCJ1OOHgM6IUBNYvTTCRL_DvbpgGiGulMq1P4OOsjKW1IAWN7ZgUM5uLJQxMEh00ril4OyzL30Sldm4quKlQuu9X52hes7Bo9leHnOSAh5CQwp7jw==]
• ALDOL CONDENSATION REACTIONS EFFECTIVELY CATALYSED BY LEWIS ACID. chem.uaic.ro. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5ovBLV9vuGObimsPmmu2NGNPsyiqh7UAmE9WXCmsj5OsVcmt7gDbR0Gxh5wvO2Jo6UKQjAwDDAjHz3g1jRESV56Ydd12sGr8GWleB_MhutWrVttYrE5kggxU4VLICEItaOSRWzgWt6GGuAxXu2Al2BBqDZ4Wah9MuqYHmx6g383xFRVTrAw==]
• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. [Source Not Fully Specified]
• The Selective Aldol Reaction. Macmillan Group. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1W0XBp8cBNcBldbqYgBeKpdBDSGsAkgzeklSxhdPmJDovpM_uyD9VPJLvYnfQNWvf_ju2sGjxhePy9Oy7QQbsv-UXWPoNkLUMoA-LWa88pGpi-1zMRWNUlLIdtI-8hWKVLjQQ57X1fsbCS3K9xk37W2moWl3_XC7kR_Rd0Ey-]

Sources

• 1. chemistry.williams.edu [chemistry.williams.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aldol reaction - Wikipedia [en.wikipedia.org]
• 4. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. oxfordsynthesiscdt.ox.ac.uk [oxfordsynthesiscdt.ox.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Development of safer methods for cleavage of the Evans auxiliary [morressier.com]

Application Note: A Streamlined One-Pot Synthesis of Methyl 3-Methyloxazolidine-2-carboxylate

Abstract & Introduction

Oxazolidine scaffolds are privileged heterocyclic motifs integral to numerous biologically active compounds and are widely used as chiral auxiliaries in asymmetric synthesis. The development of efficient, atom-economical, and operationally simple synthetic routes to functionalized oxazolidines is a significant goal in modern organic chemistry. This application note details a robust and efficient one-pot protocol for the synthesis of methyl 3-methyloxazolidine-2-carboxylate.

The traditional synthesis of such structures often involves multi-step procedures with the isolation of intermediates, leading to increased costs, solvent waste, and lower overall yields. The one-pot methodology presented herein circumvents these issues by combining sequential reactions in a single reaction vessel. This approach relies on the acid-catalyzed condensation of N-methylaminoethanol with methyl glyoxylate, proceeding through a hemiaminal intermediate that undergoes spontaneous intramolecular cyclization. This guide provides a comprehensive, step-by-step protocol, discusses the underlying scientific rationale, and offers insights for optimization and troubleshooting.

Scientific Integrity & Rationale: The Underlying Mechanism

The one-pot synthesis of methyl 3-methyloxazolidine-2-carboxylate is predicated on the well-established chemistry of imine and hemiaminal formation, followed by a thermodynamically favorable cyclization. The reaction proceeds in two key stages within the same pot:

• Hemiaminal Formation: The synthesis is initiated by the nucleophilic attack of the secondary amine of N-methylaminoethanol on the electrophilic carbonyl carbon of methyl glyoxylate. This step is typically catalyzed by a mild acid, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the attack by the amine. This leads to the formation of a transient zwitterionic intermediate that rapidly rearranges to a more stable hemiaminal.

• Intramolecular Cyclization: The hydroxyl group of the hemiaminal intermediate, being in close proximity to the alcohol moiety of the original amino alcohol backbone, then acts as an intramolecular nucleophile. It attacks the carbon of the hemiaminal, displacing the water molecule (which is effectively the catalyst regenerated) and closing the five-membered oxazolidine ring. The removal of water, often achieved by azeotropic distillation with a suitable solvent like toluene or the use of a dehydrating agent, drives the equilibrium towards the final product, ensuring a high yield.[1]

This tandem reaction sequence provides a highly efficient pathway to the desired oxazolidine product, minimizing side reactions and simplifying the purification process.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the one-pot synthesis protocol.

Caption: One-pot synthesis workflow for methyl 3-methyloxazolidine-2-carboxylate.

Detailed Experimental Protocol

4.1 Materials and Equipment

• Reagents:

  • N-methylaminoethanol (≥98%)

  • Methyl glyoxylate solution (e.g., ~50% in toluene)

  • p-Toluenesulfonic acid monohydrate (p-TsOH) (≥98.5%)

  • Toluene (Anhydrous)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel (for column chromatography)

  • Eluent for chromatography (e.g., Ethyl acetate/Hexane mixture)

• Equipment:

  • Round-bottom flask (250 mL)

  • Dean-Stark apparatus

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

  • Thin-Layer Chromatography (TLC) plates and chamber

  • Fume hood

4.2 Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser in a fume hood. Add a magnetic stir bar to the flask.

• Charging Reagents: To the flask, add N-methylaminoethanol (7.51 g, 100 mmol, 1.0 equiv.), anhydrous toluene (100 mL), and p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol, 0.01 equiv.).

• Addition of Aldehyde: While stirring, add the methyl glyoxylate solution (~50% in toluene, containing 10.2 g, 116 mmol, 1.16 equiv.) to the reaction mixture.

• Azeotropic Reflux: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing vigorously for 2-4 hours, or until no more water is observed collecting in the trap.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:7 ethyl acetate/hexane eluent) to confirm the consumption of the starting materials.

• Cooling and Quenching: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Aqueous Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with 50 mL of saturated NaHCO₃ solution to neutralize the acid catalyst.

• Extraction: Separate the organic layer and wash it with 50 mL of brine to remove residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter the solution, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 10% to 30% ethyl acetate in hexane) to afford the pure methyl 3-methyloxazolidine-2-carboxylate.

Data Summary and Expected Results

The following table outlines the typical quantities and expected outcomes for this synthesis.

Parameter	Value	Notes
Starting Materials
N-methylaminoethanol	7.51 g (100 mmol)	Limiting Reagent
Methyl Glyoxylate (~50% soln)	~20.4 g (116 mmol)	A slight excess is used to drive the reaction.
p-TsOH·H₂O	0.19 g (1 mmol)	Catalytic amount (1 mol%).
Toluene	100 mL	Solvent and azeotroping agent.
Reaction Conditions
Temperature	Reflux (~110-120 °C)	For azeotropic water removal.
Reaction Time	2 - 4 hours	Monitor by TLC.
Expected Product
Product Name	Methyl 3-methyloxazolidine-2-carboxylate
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
Expected Yield	11.6 - 13.1 g (80-90%)	Yields are typically high for this type of cyclization.
Appearance	Colorless to pale yellow oil

Characterization:

• ¹H NMR (CDCl₃, 400 MHz): Expect characteristic peaks for the N-methyl group (singlet, ~2.4-2.6 ppm), the methoxy group of the ester (singlet, ~3.7-3.8 ppm), and the diastereotopic protons of the oxazolidine ring (multiplets, ~3.0-4.5 ppm), including a distinct singlet or narrow multiplet for the proton at C2.

• ¹³C NMR (CDCl₃, 100 MHz): Expect signals for the ester carbonyl (~170-172 ppm), the C2 carbon (~88-92 ppm), the carbons of the ring backbone (C4 and C5), the N-methyl carbon, and the O-methyl carbon.

• IR (neat, cm⁻¹): A strong absorption band for the C=O stretch of the ester group (~1740-1760 cm⁻¹).

Trustworthiness: A Self-Validating System

• Visual Confirmation: The collection of water in the Dean-Stark trap provides a direct visual cue that the cyclization (dehydration) is proceeding. The cessation of water collection is a strong indicator of reaction completion.

• Chromatographic Monitoring: Regular analysis by TLC or GC allows for the direct observation of the consumption of starting materials and the formation of a new, single major product spot, confirming the conversion.

• Spectroscopic Verification: The final structure must be confirmed by spectroscopic methods (NMR, MS, IR). The expected chemical shifts and fragmentation patterns provide unambiguous validation of the target molecule's identity and purity.

References

• Organic Chemistry Portal. (n.d.). Synthesis of oxazolidines. Retrieved from [Link]]

• Nimmagadda, S. K., Zhang, Z., & Antilla, J. C. (2014). A highly efficient one-pot synthesis of a wide range of 1,3-oxazolidines and 1,3-oxazinanes. Organic Letters, 16(15), 4098–4101. Available at: [Link]]

• Di Mola, A., et al. (2012). An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. International Journal of Organic Chemistry, 2, 362-365. Available at: [Link]1]

• Freidinger, R. M., et al. (1982). An efficient synthesis of N-methyl amino acids by way of intermediate 5-oxazolidinones. The Journal of Organic Chemistry, 47(1), 104-109. Available at: [Link]]

• Pandey, A., & Banerjee, P. (2015). One Pot Synthesis of Oxazolidine Derivatives via [3+2]-Annulation Reaction of 1-Tosyl-2-phenyl/alkylaziridines with Aryl Epoxides. Asian Journal of Organic Chemistry, 4(12), 1-5. Available at: [Link]]

Sources

• 1. An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air [scirp.org]

Technical Notes & Optimization

Troubleshooting low yields in methyl 3-methyloxazolidine-2-carboxylate reactions

Technical Support Center: Troubleshooting Low Yields in Methyl 3-Methyloxazolidine-2-Carboxylate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering low yields during the synthesis of methyl 3-methyloxazolidine-2-carboxylate (CAS 198713-73-4). The formation of this 1,3-oxazolidine ring via the condensation of N-methylethanolamine and methyl glyoxylate is a classic dehydrative cyclization. However, the reaction is notoriously sensitive to reagent degradation, thermodynamic equilibrium limits, and product instability during purification.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will examine the chemical causality behind each failure mode and establish a self-validating protocol to ensure reproducible, high-yield syntheses.

Visualizing the Troubleshooting Logic

Fig 1. Decision tree for diagnosing and resolving low yields in oxazolidine synthesis.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My reaction conversion is stalling below 50%, even with extended heating. What is going wrong at the initiation step? Cause: The most common culprit is the quality of your methyl glyoxylate. Methyl glyoxylate is highly reactive and spontaneously polymerizes upon standing at room temperature. If you are using the reagent straight from the bottle without pretreatment, you are likely adding a chemically inert polymer rather than the active monomer, drastically skewing your stoichiometry. Solution: You must "crack" (depolymerize) the methyl glyoxylate polymer immediately before use. This is achieved by fractional distillation under reduced pressure, often in the presence of phosphorus pentoxide (P₂O₅) to ensure anhydrous conditions. Alternatively, you can use the more stable methyl glyoxylate dimethyl acetal, though this requires acid catalysis and higher temperatures to drive off methanol instead of water.

Q2: The starting materials are pure, but the reaction reaches an equilibrium and stops. How do I push the reaction to completion? Cause: The formation of the 1,3-oxazolidine ring from an amino alcohol and an aldehyde proceeds via a hemiaminal intermediate, followed by the elimination of water. This is a reversible thermodynamic process. If water accumulates in the reaction mixture, the equilibrium shifts backward, leading to the 1[1]. Solution: Implement rigorous water-removal techniques to drive the equilibrium forward.

• Chemical Scavengers: Add activated 4Å molecular sieves or anhydrous magnesium sulfate (MgSO₄) directly to the reaction mixture.

• Azeotropic Removal: Perform the reaction in a solvent like toluene or benzene and use a Dean-Stark apparatus to physically remove water from the system as it forms.

Q3: TLC and crude NMR show >90% conversion, but my isolated yield after silica gel chromatography is abysmal (<30%). Where is my product going? Cause: 1,3-Oxazolidines are highly susceptible to 1[1]. Standard silica gel is inherently acidic (pH ~4.5-5.5). When you load methyl 3-methyloxazolidine-2-carboxylate onto a standard silica column, the acidic silanol groups catalyze the hydrolysis of the oxazolidine ring back to N-methylethanolamine and methyl glyoxylate during elution. Solution: Deactivate your stationary phase. Pre-treat your silica gel by flushing the column with your eluent containing 1-2% triethylamine (TEA) before loading your sample. This neutralizes the acidic silanol sites. Alternatively, switch to basic alumina as the stationary phase.

Visualizing the Reaction Pathway and Failure Modes

Fig 2. Reaction pathway showing reversible hemiaminal formation and acid-catalyzed degradation.

Quantitative Data: Optimization Parameters

The following table summarizes the causal relationship between experimental conditions and expected yields, demonstrating the necessity of the optimized protocol.

Reaction Condition	Additive / Setup	Purification Method	Expected Yield	Primary Failure Mode Mitigated
Uncracked Glyoxylate, RT	None	Standard Silica	< 15%	Polymerized starting material
Cracked Glyoxylate, RT	None	Standard Silica	30 - 40%	Product hydrolysis on column
Cracked Glyoxylate, Reflux	4Å Molecular Sieves	Standard Silica	45 - 55%	Product hydrolysis on column
Cracked Glyoxylate, Reflux	Dean-Stark (Toluene)	TEA-Treated Silica	85 - 95%	Equilibrium limits & Silica degradation

Standard Operating Procedure: Optimized Synthesis Protocol

To ensure a self-validating system, this protocol incorporates physical indicators (e.g., cessation of water evolution) to confirm reaction progress rather than relying solely on arbitrary timeframes.

Step 1: Depolymerization of Methyl Glyoxylate

• Place methyl glyoxylate polymer in a round-bottom flask equipped with a short-path distillation head.

• Add a catalytic amount of P₂O₅ to ensure absolute dehydration.

• Distill under vacuum, collecting the fraction boiling at the specific boiling point of the monomer (approx. 40-45 °C at 15 mmHg). Keep the receiving flask in an ice bath to prevent repolymerization and use the monomer immediately.

Step 2: Condensation Reaction

• In a flame-dried flask under nitrogen, dissolve N-methylethanolamine (1.0 equiv) in anhydrous toluene (0.2 M).

• Add the freshly distilled methyl glyoxylate monomer (1.1 equiv).

• Attach a Dean-Stark trap filled with anhydrous toluene and a reflux condenser.

• Heat the mixture to reflux (approx. 110 °C). Self-Validation Check: Monitor the Dean-Stark trap. The reaction is only complete when water droplets cease to accumulate in the trap (typically 4-6 hours).

• Once water evolution ceases, cool the reaction to room temperature and concentrate under reduced pressure.

Step 3: Purification

• Prepare a chromatography column using standard silica gel.

• Flush the column with 2 column volumes of your starting eluent (e.g., Hexanes/EtOAc) containing 2% v/v Triethylamine (TEA). Self-Validation Check: Test the eluent coming off the column with pH paper to ensure it is basic before loading the compound.

• Load the crude mixture and elute using the TEA-spiked solvent system.

• Pool the product fractions and concentrate to yield pure methyl 3-methyloxazolidine-2-carboxylate.

References

• National Institutes of Health (PMC). "Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution." (Provides foundational methodologies and yield expectations for oxazolidine-2-carboxylate derivatives). Available at:[Link]

• MDPI. "Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries." (Discusses temperature and solvent optimization for related oxazolidine ring formations). Available at:[Link]

Sources

• 1. 5-(Chloromethyl)-2-phenyl-1,3-oxazolidine Research Compound [benchchem.com]

Removal of byproducts from methyl 3-methyloxazolidine-2-carboxylate synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. This guide is specifically engineered for researchers, application scientists, and drug development professionals troubleshooting the synthesis of methyl 3-methyloxazolidine-2-carboxylate .

Synthesizing this functionalized oxazolidine—often utilized as a chiral auxiliary or a constrained building block in peptidomimetics—requires the precise condensation of N-methylethanolamine with methyl glyoxylate. While conceptually straightforward, the reaction is notoriously prone to byproduct formation due to monomer instability, thermodynamic ring-chain equilibria, and hydrolytic degradation.

Below is our comprehensive troubleshooting guide, designed to explain the mechanistic causality behind these failures and provide self-validating protocols to ensure high-yield, high-purity synthesis.

I. Mechanistic Overview & Byproduct Pathways

To effectively troubleshoot, we must first map the reaction landscape. The condensation proceeds via a hemiaminal intermediate, which dehydrates into a transient iminium ion before undergoing intramolecular cyclization[1]. Deviations from optimal conditions divert the intermediates into dead-end byproducts.

Reaction mechanism for methyl 3-methyloxazolidine-2-carboxylate and major byproduct pathways.

II. Troubleshooting FAQs

Q1: My reaction mixture becomes highly viscous, and the overall yield of the oxazolidine is extremely low. What is happening? A: You are observing the polymerization of your starting material. Methyl glyoxylate is highly unstable and readily polymerizes into poly(methyl glyoxylate) upon exposure to trace moisture, which initiates hemiacetal formation and subsequent chain growth[2]. If you are using commercial methyl glyoxylate straight from the bottle, it is likely already heavily oligomerized.

• The Fix: You must "crack" the polymer back into the active monomer immediately before use. This is achieved by fractional distillation of the reagent over phosphorus pentoxide (P₂O₅) at elevated temperatures (~130 °C). The P₂O₅ acts as both an acid catalyst to drive depolymerization and a desiccant to sequester the liberated water[2].

Q2: NMR analysis of my crude product shows the loss of the methyl ester singlet (~3.7 ppm) and the presence of a broad O-H stretch in the IR spectrum. How do I prevent this? A: Your target molecule is undergoing ester hydrolysis, yielding 3-methyloxazolidine-2-carboxylic acid. The condensation of the amino alcohol and the aldehyde generates exactly one equivalent of water. If this water is not actively scavenged from the reaction matrix, it acts as a nucleophile, hydrolyzing the adjacent methyl ester—a reaction often accelerated by the basicity of the N-methylethanolamine starting material.

• The Fix: Implement a rigorous water-scavenging system. For small-scale reactions, adding 2.0 equivalents of anhydrous magnesium sulfate (MgSO₄) or activated 4Å molecular sieves directly to the reaction flask is highly effective. For scale-up, perform the reaction in refluxing toluene using a Dean-Stark apparatus to physically remove the water[3].

Q3: I am detecting acyclic impurities that appear to be open-chain imines. Why isn't the ring closing? A: Oxazolidines exist in a thermodynamic ring-chain equilibrium with their open-chain iminium isomers[3]. While the intramolecular attack of the hydroxyl group is kinetically favored, highly polar or protic solvents (like methanol or unpurified DCM) can stabilize the acyclic iminium ion through hydrogen bonding or solvation, shifting the equilibrium away from the desired closed ring[1].

• The Fix: Switch to a strictly anhydrous, non-polar, or moderately polar aprotic solvent (e.g., anhydrous toluene or dry dichloromethane). Ensure the reaction is allowed to reach thermodynamic equilibrium (typically 12–24 hours at room temperature) before workup.

Q4: My product looks pure in the crude NMR, but it degrades heavily during silica gel flash chromatography. How should I isolate it? A: Oxazolidines are highly sensitive to acidic environments. The slightly acidic silanol groups on standard silica gel catalyze the ring-opening and subsequent hydrolysis of the oxazolidine back into the amino alcohol and aldehyde.

• The Fix: Avoid standard silica gel. The most reliable isolation method for low-molecular-weight oxazolidines is vacuum distillation. If chromatography is absolutely necessary, use basic alumina or silica gel that has been pre-neutralized with 1% triethylamine (TEA) in your eluent.

III. Diagnostic Data & Byproduct Mitigation Summary

Use the following self-validating table to cross-reference your analytical data with the root cause and immediate corrective action.

Byproduct / Impurity	Diagnostic Signature (NMR / IR)	Primary Causality	Preventative Action
Poly(methyl glyoxylate)	Broad, polymeric ¹H NMR multiplet at ~5.5 ppm; highly viscous residue.	Monomer aging; trace water initiating polymerization.	Distill methyl glyoxylate over P₂O₅ at 130 °C immediately prior to use.
3-Methyloxazolidine-2-carboxylic acid	Loss of ester -OCH₃ singlet (~3.7 ppm); broad -OH stretch in IR.	Unscavenged reaction water hydrolyzing the ester group.	Add anhydrous MgSO₄ or use a Dean-Stark trap to drive equilibrium.
Acyclic Iminium Ion	Downfield ¹³C NMR peak at ~166–171 ppm; distinct C=N stretch in IR.	Protic solvents stabilizing the open-chain tautomer.	Use strictly anhydrous, aprotic solvents (e.g., dry Toluene or DCM).
N,O-Acetal (Over-alkylation)	Complex multiplet in the acetal region; incorrect mass (+1 equiv glyoxylate).	Excess methyl glyoxylate reacting with the product.	Maintain strict 1:1 stoichiometry; add aldehyde dropwise to the amine.

IV. Optimized Experimental Protocol

This protocol integrates the troubleshooting principles discussed above into a self-validating workflow designed to maximize the yield of the cyclic oxazolidine while suppressing polymer and hydrolysis byproducts.

Optimized workflow for the synthesis and isolation of methyl 3-methyloxazolidine-2-carboxylate.

Step 1: Depolymerization of Methyl Glyoxylate

• Charge a round-bottom flask with commercial methyl glyoxylate (which may appear as a viscous liquid or waxy solid) and 10% w/w Phosphorus Pentoxide (P₂O₅).

• Set up a short-path distillation apparatus under an argon atmosphere.

• Heat the mixture to 130 °C. Collect the fraction boiling at ~130 °C (atmospheric pressure) or at the appropriate reduced pressure. Validation: The distillate should be a free-flowing, clear liquid. Use this freshly cracked monomer immediately.

Step 2: Condensation Reaction

• In an oven-dried flask flushed with argon, dissolve N-methylethanolamine (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.5 M concentration.

• Add anhydrous MgSO₄ (2.0 equiv) to the flask to act as an in situ water scavenger.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve the freshly distilled methyl glyoxylate (1.0 equiv) in a small volume of anhydrous DCM and add it dropwise to the amine suspension over 30 minutes. Causality: Slow addition prevents localized excess of the aldehyde, suppressing N,O-acetal formation.

• Remove the ice bath and allow the reaction to stir at room temperature for 12 hours to reach thermodynamic equilibrium.

Step 3: Isolation and Purification

• Filter the reaction mixture through a pad of Celite to remove the hydrated MgSO₄. Wash the filter cake with additional anhydrous DCM.

• Concentrate the filtrate under reduced pressure (rotary evaporation) at a bath temperature not exceeding 30 °C to prevent thermal degradation.

• Purify the crude pale-yellow oil via fractional vacuum distillation. Validation: The pure methyl 3-methyloxazolidine-2-carboxylate will distill as a colorless oil. Verify purity via ¹H NMR, ensuring the presence of the oxazolidine ring protons and the intact methyl ester singlet at ~3.7 ppm.

V. References

• Fan, B., et al. "Polyglyoxylates: A Versatile Class of Triggerable Self-Immolative Polymers from Readily Accessible Monomers." Journal of the American Chemical Society, ACS Publications. Available at:[Link]

• Latorre, M., et al. "Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism." PMC, National Institutes of Health. Available at:[Link]

• SciELO México. "Synthesis of Methyl-2[N-subtituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates and 2-Hydroxy-4-alkylperhydro-1,4-oxazin-3-ones." SciELO. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization During Auxiliary Cleavage

Welcome to the Advanced Peptide & Organic Synthesis Support Center. As a Senior Application Scientist, I frequently encounter workflows compromised by a critical, yet often overlooked, failure point: the loss of stereochemical integrity during the cleavage of chiral auxiliaries.

While auxiliaries like Hmb, Dmb, SAMP/RAMP, and thiol-based Native Chemical Ligation (NCL) linkers are indispensable for directing stereochemistry or preventing aggregation, the harsh conditions traditionally used to remove them can induce epimerization at the adjacent α-carbon. This guide provides field-proven, mechanistically grounded solutions to troubleshoot and eliminate racemization in your synthetic workflows.

Section 1: Mechanistic FAQs

Q1: What is the primary mechanistic cause of racemization during the cleavage of chiral auxiliaries? A1: Racemization (or epimerization in peptides with multiple stereocenters) during auxiliary cleavage is driven by two primary pathways, dictated by the cleavage environment:

• Base-Catalyzed Enolization: Under basic cleavage conditions (e.g., saponification), the proton alpha to the carbonyl group (Hα) is abstracted by the base, forming a planar enolate intermediate. Upon re-protonation, stereochemical information is lost 1.

• Acid-Catalyzed Oxazolone Formation: During acidic cleavage (e.g., TFA cleavage of backbone auxiliaries) or C-terminal activation, the adjacent backbone amide carbonyl oxygen can intramolecularly attack the activated C-terminal carbonyl. This forms a 5(4H)-oxazolone intermediate. The Hα of the oxazolone is highly acidic, leading to rapid enolization and subsequent epimerization upon ring opening 2.

Fig 1. Acid-catalyzed oxazolone formation leading to C-terminal epimerization during cleavage.

Section 2: Troubleshooting Guide & Strategy Optimization

Q2: How can I prevent C-terminal epimerization when cleaving backbone auxiliaries like Hmb or Dmb? A2: Hmb (2-hydroxy-4-methoxybenzyl) and Dmb are critical for preventing aspartimide formation but require strong acidic conditions (e.g., 95% TFA) for removal 3. To prevent epimerization during this step:

• Temperature Control: Maintain cleavage temperatures strictly at or below 25°C. Elevated temperatures exponentially increase the rate of oxazolone enolization.

• Scavenger Optimization: Use a highly nucleophilic scavenger cocktail (e.g., Reagent K: TFA/thioanisole/water/phenol/EDT) to rapidly trap reactive carbocations before they can interact with the peptide backbone and induce structural shifts that favor oxazolone formation 4.

Q3: We are using auxiliary-mediated Native Chemical Ligation (NCL) at a sterically demanding junction. The auxiliary cleavage step is causing racemization. What are the alternatives? A3: Traditional N-benzyl-type auxiliaries require harsh acidic cleavage or extended UV photolysis, both of which degrade stereochemical integrity at sensitive junctions (like Cys or His). Solution: Transition to a radical-based cleavage system. For example, the MPyE (2-mercapto-2-(pyridin-2-yl)ethyl) auxiliary acts as an intramolecular base to accelerate the S-to-N acyl transfer. Once ligation is complete, the MPyE auxiliary is cleaved under mildly basic conditions (pH 8.5) using TCEP and morpholine in the presence of a Mn(II) radical starter. This radical fragmentation avoids the enolate pathway entirely, preserving the stereocenter 5.

Fig 2. Radical-mediated cleavage workflow for MPyE auxiliaries, bypassing base-catalyzed enolization.

Section 3: Quantitative Impact of Cleavage Conditions

To illustrate the causality between cleavage conditions and stereochemical outcomes, review the comparative data below. Notice how shifting from traditional harsh conditions to targeted, mild cleavage drastically reduces epimerization rates.

Auxiliary / Residue	Cleavage Reagent / Condition	Temperature	Epimerization Rate	Product Yield / Recovery
C-Terminal Cys (No Aux)	Piperidine / TFA (Standard SPPS)	25°C	~30% (High Risk) 6	Variable
SAMP-Hydrazone	Ozonolysis / Methiodide	0°C	5 - 15%	< 60% Recovery
SAMP-Hydrazone	Saturated Aqueous Oxalic Acid	20°C	< 1% (ee = 90 - 99%) 7	85% Auxiliary Recovery
MPyE (NCL Auxiliary)	TCEP / Morpholine / Mn(II)	37°C	< 1% 5	> 80% Ligation Yield
Hmb / Dmb	95% TFA + Reagent K	25°C	2 - 5%	> 90% Cleavage Yield

Section 4: Validated Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate built-in analytical checkpoints to ensure stereochemical integrity is maintained throughout the cleavage process.

Protocol A: Mild, Racemization-Free Cleavage of SAMP-Hydrazones

Traditional cleavage of SAMP-hydrazones via ozonolysis destroys sensitive functional groups. This biphasic hydrolytic cleavage uses oxalic acid to recover the auxiliary without promoting the configurational lability of the α-stereocenter 7.

• Preparation: Dissolve the ketone SAMP-hydrazone (1.0 mmol) in 10 mL of diethyl ether.

• Hydrolysis: Add 10 mL of a saturated aqueous oxalic acid solution. Stir vigorously at room temperature (20°C) for 12–24 hours.

• Phase Separation: Separate the organic layer (containing the enantiopure ketone) from the aqueous layer (containing the SAMP auxiliary oxalate salt).

• Validation Checkpoint 1 (Product): Analyze the organic layer via chiral GC or HPLC. You should observe an enantiomeric excess (ee) of 90–99%. If epimerization is detected, ensure the reaction temperature did not exceed 25°C.

• Auxiliary Recovery: Basify the aqueous layer with 2M NaOH to pH 10 at 0°C, then extract with dichloromethane (3 x 10 mL). Dry over Na₂SO₄ and concentrate in vacuo.

• Validation Checkpoint 2 (Auxiliary): Analyze the recovered SAMP auxiliary via polarimetry. The optical rotation should match the starting material, confirming a racemization-free cycle.

Protocol B: Radical-Mediated Cleavage of MPyE Auxiliaries in NCL

This protocol bypasses the base-catalyzed enolization pathway entirely by utilizing a radical fragmentation mechanism 5.

• Ligation Completion: Ensure the auxiliary-mediated S-to-N acyl transfer is complete via LC-MS monitoring.

• Buffer Preparation: Prepare a cleavage buffer consisting of 0.2 M morpholine and 0.1 M TCEP in 6 M Guanidine-HCl. Adjust the pH strictly to 8.5.

• Initiation: Add the ligated peptide to the buffer (final peptide concentration ~1 mM). Introduce 5 mM of MnCl₂ (radical starter).

• Incubation: Incubate the mixture at 37°C for 4–6 hours under aerobic conditions (the presence of trace oxygen facilitates the radical cycle).

• Validation Checkpoint: Quench a 10 µL aliquot with 10% TFA and analyze via high-resolution LC-MS. Look for the exact mass of the native peptide minus the MPyE mass (-137 Da). The absence of a +14 Da or +28 Da adduct confirms no side-chain alkylation occurred during radical cleavage.

• Purification: Isolate the native, enantiopure peptide via preparative RP-HPLC.

Section 5: References

• Molecules (NIH PMC). Epimerisation in Peptide Synthesis. Available at:[Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at:[Link]

• Chemical Science (ResearchGate). A Type of Auxiliary for Native Chemical Peptide Ligation beyond Cysteine and Glycine Junctions. Available at:[Link]

• Molecules (NIH PMC). Recent Advances in the Synthesis of C-Terminally Modified Peptides. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Purification &amp; Handling of Methyl 3-methyloxazolidine-2-carboxylate Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate sensitive heterocycles. Methyl 3-methyloxazolidine-2-carboxylate and its structural analogs are highly valuable as chiral auxiliaries, prodrugs, and synthetic intermediates. However, their 1,3-oxazolidine ring system presents severe purification challenges—most notably, an extreme susceptibility to acid-catalyzed hydrolysis and thermal isomerization.

This guide abandons generic advice in favor of field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure the high-yield, high-purity isolation of your target derivatives.

Visualizing the Workflow & Degradation Pathways

To successfully isolate these derivatives, you must first understand the thermodynamic and kinetic vulnerabilities of the oxazolidine ring. The diagrams below map the strategic decision-making process for purification and the chemical logic behind product degradation.

Decision matrix for selecting the optimal purification route for oxazolidine derivatives.

Logical relationship of acid-catalyzed oxazolidine ring-opening leading to hydrolysis.

Section 1: Troubleshooting & FAQs

Q1: My methyl 3-methyloxazolidine-2-carboxylate derivative degrades into an amino alcohol and an aldehyde during flash column chromatography. Why is this happening, and how can I prevent it? Causality & Solution: Standard silica gel is inherently acidic (pH ~4.5-5.5). The nitrogen and oxygen heteroatoms within the 1,3-oxazolidine ring are highly sensitive to protonation. Upon exposure to acidic silanol groups, the ring opens to form a hemiaminal intermediate, which rapidly hydrolyzes in the presence of ambient moisture [1]. Self-Validating Fix: Avoid standard chromatographic purification entirely [2]. If chromatography is strictly necessary due to the compound's low volatility, you must use base-deactivated silica. Validation Step: Run a 2D-TLC of your crude mixture. Run the plate in one direction, dry it, rotate 90°, and run it again using the exact same solvent. If your target spot falls off the diagonal line, it is actively degrading on the silica, confirming that standard chromatography will destroy your batch.

Q2: I attempted vacuum distillation, but my product polymerized or isomerized in the boiling flask. What went wrong? Causality & Solution: While distillation avoids silica-induced hydrolysis, oxazolidine derivatives can undergo severe thermal decomposition or isomerization if subjected to localized superheating at the bottom of the distillation flask. Self-Validating Fix: Utilize a Kugelrohr apparatus combined with a high-boiling heat dispersant, such as diphenyl ether. The dispersant suppresses local overheating by uniformly distributing the thermal load across the crude mixture [2]. Validation Step: Monitor the vacuum pressure strictly with a digital gauge; a sudden, unexpected spike in pressure during distillation indicates thermal decomposition (off-gassing). If the pressure remains stable and low, your thermal load is safely managed.

Q3: How do I separate diastereomers of these derivatives if I cannot use standard silica chromatography? Causality & Solution: If your synthesis yields a diastereomeric mixture (e.g., epimers at the C2 or C5 position of the oxazolidine ring), and chromatography leads to hydrolysis, you must rely on classical resolution techniques based on differential solubility. Self-Validating Fix: Employ diastereomeric salt resolution via crystallization. By reacting the mixture with a chiral resolving agent (e.g., tartaric or mandelic acid) in an alcoholic solvent, the resulting diastereomeric salts will exhibit distinct solubility profiles [3]. Validation Step: Analyze the mother liquor and the first crop of crystals via chiral HPLC or rapid 1H-NMR to confirm diastereomeric excess (de) before proceeding to the free-basing step.

Section 2: Step-by-Step Methodologies

Protocol A: Kugelrohr Vacuum Distillation with a Heat Dispersant

This protocol is the gold standard for volatile to semi-volatile oxazolidine derivatives to prevent thermal degradation [2].

• Preparation: Transfer the crude methyl 3-methyloxazolidine-2-carboxylate mixture to a Kugelrohr distillation bulb. Ensure the bulb is no more than one-third full to prevent bumping.

• Dispersant Addition: Add diphenyl ether to the crude mixture (typically a 1:1 to 1:2 volume ratio depending on the viscosity of the crude).

• Apparatus Setup: Connect the bulb to the Kugelrohr apparatus. Apply a high vacuum (< 0.1 Torr) before applying any heat. This safely strips away residual low-boiling reaction solvents.

• Distillation: Gradually increase the oven temperature. The diphenyl ether acts as a thermal buffer, preventing hot spots. Rotate the bulb continuously.

• Collection: Collect the purified oxazolidine in the cooled receiving bulb. (Note: Diphenyl ether boils at ~259°C at atmospheric pressure; ensure your target compound distills at a significantly lower temperature under vacuum to achieve clean separation).

• System Validation: Run a rapid 1H-NMR of the distillate. The absence of aldehyde proton signals (~9-10 ppm) confirms the oxazolidine ring remained completely intact during the thermal cycle.

Protocol B: Base-Deactivated Flash Chromatography

Use this method only when distillation is impossible due to high molecular weight or extreme thermal instability [3].

• Solvent Preparation: Prepare the mobile phase (e.g., Hexanes/Ethyl Acetate gradient) and spike it with 1-2% (v/v) Triethylamine (Et3N).

• Column Packing: Slurry pack the silica gel (230-400 mesh) using the Et3N-spiked solvent. Flush the column with at least 3 column volumes (CV) of the spiked solvent to fully neutralize all acidic silanol sites.

• Loading: Dissolve the crude mixture in a minimal amount of the spiked solvent and carefully load it onto the column head.

• Elution: Elute the column rapidly. Prolonged residence time on the column exponentially increases the risk of hydrolysis, even on deactivated silica.

• Concentration & Validation: Pool the product-containing fractions and concentrate under reduced pressure at a low water-bath temperature (<30°C) to prevent base-catalyzed side reactions. Verify purity immediately via TLC or GC-MS.

Section 3: Quantitative Data Presentation

The following table summarizes the expected outcomes when applying different purification strategies to oxazolidine-2-carboxylate derivatives. Use this data to select the most appropriate method for your specific scale and compound profile.

Table 1: Comparison of Purification Techniques for Oxazolidine Derivatives

Purification Method	Typical Yield Recovery	Purity Achieved	Scalability	Risk of Ring Hydrolysis	Primary Application / Use Case
Vacuum Distillation (Kugelrohr)	85 - 95%	>98%	Medium (up to 50g)	Very Low	Volatile/semi-volatile liquids; thermally stable derivatives.
Standard Silica Chromatography	< 40% (High loss)	Variable	High	Critical / High	Not recommended. Leads directly to hemiaminal formation.
Deactivated Silica Chromatography	70 - 85%	>95%	High	Moderate	Non-volatile derivatives; requires rapid elution.
Diastereomeric Crystallization	40 - 60% (per crop)	>99% (High de/ee)	Very High	Low	Separation of stereoisomers; solid derivatives.

References

• Gilbert C. A., et al. "Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace". ACS Omega (Archived via PMC).[Link] [2]

Technical Support Center: Troubleshooting Base-Mediated Reactions of Methyl 3-Methyloxazolidine-2-Carboxylate

Welcome to the Advanced Troubleshooting Guide for the functionalization of methyl 3-methyloxazolidine-2-carboxylate . As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals who are encountering low yields, unexpected degradation, or complex side reactions when subjecting this substrate to strong bases.

Instead of merely providing a list of reaction conditions, this guide deconstructs the causality behind the chemical behavior of the oxazolidine ring, empowering you to rationally design and troubleshoot your synthetic workflows.

Mechanistic Insights: The Causality of Side Reactions

Methyl 3-methyloxazolidine-2-carboxylate features a highly unique electronic environment. The C2 position is flanked by an oxygen atom, a methylated nitrogen atom, and a methyl ester group. This makes the C2 proton exceptionally acidic, allowing for facile deprotonation1.

However, this structural motif is a double-edged sword. Once the C2 carbanion (or enolate) is generated, the molecule becomes highly susceptible to three primary side reactions:

• Stereoelectronic Ring-Cleavage: The lone pair on the oxazolidine nitrogen can align antiperiplanar to the C–O bond. This nN​→σC−O∗​ hyperconjugation drives spontaneous β -elimination, fracturing the 5-membered ring into an acyclic imine or enamine2.

• Nucleophilic Ester Attack: Highly nucleophilic bases will ignore the C2 proton entirely and attack the methyl ester, leading to tertiary alcohols 3.

• Claisen Self-Condensation: If enolization is incomplete, the generated C2-enolate will act as a nucleophile against the unreacted starting material.

Mechanistic pathways of methyl 3-methyloxazolidine-2-carboxylate reacting with strong bases.

Troubleshooting FAQs

Q1: I achieved complete consumption of my starting material using LDA at 0 °C, but NMR shows an acyclic imine instead of my desired C2-alkylated product. Why? A1: You are observing thermally induced β -elimination. At 0 °C, the kinetic energy of the system is sufficient to overcome the activation barrier for the nN​→σC−O∗​ ring-opening pathway. The oxazolidine ring fractures, yielding an acyclic imine4. Solution: You must strictly maintain the internal reaction temperature at -78 °C during both the deprotonation and electrophile addition steps to kinetically trap the intact ring.

Q2: When using n-BuLi to generate the enolate, my LC-MS shows a mass addition of +114 Da (equivalent to two butyl groups). What happened? A2: Organolithium reagents like n-BuLi are powerful nucleophiles. The activation energy for nucleophilic addition to the unhindered methyl ester carbonyl is lower than the activation energy required to deprotonate the sterically congested C2 position. The n-BuLi attacked the ester twice, ejecting methoxide and forming a tertiary dibutyl carbinol. Solution: Switch to a sterically hindered, non-nucleophilic base such as Lithium diisopropylamide (LDA) or Potassium hexamethyldisilazide (KHMDS).

Q3: I switched to LDA, but I am now seeing a dimerized product mass in my LC-MS (+113 Da relative to SM). How do I fix this? A3: This is a classic Claisen self-condensation. If you add the base dropwise to your substrate (normal addition), there is a transient period where the generated C2-enolate is surrounded by unreacted starting material. The enolate attacks the ester of the unreacted molecule, forming a dimer. Solution: Utilize reverse addition . Add the substrate dropwise to a slight excess of LDA (1.1 to 1.2 equivalents) so that the substrate is instantaneously and quantitatively deprotonated upon entering the solution, leaving no unreacted ester to be attacked.

Base Compatibility Matrix

To streamline your optimization, refer to the following quantitative comparison of strong bases and their specific interactions with methyl 3-methyloxazolidine-2-carboxylate:

Base	Nucleophilicity	pKa (Conjugate Acid)	Primary Side Reaction with Substrate	Recommended Use Case
n-BuLi	High	~50	Nucleophilic attack on ester	NOT recommended
NaH	Low	~35	Claisen self-condensation	Avoid (Heterogeneous, slow enolization)
KHMDS	Very Low	26	Epimerization at C2	Soft enolization, bulky electrophiles
LDA	Low	36	Ring-opening (if T > -40 °C)	Optimal (Kinetic enolate generation at -78 °C)

Self-Validating Protocol: Cryogenic Kinetic Enolization

To ensure your setup is capable of generating the C2-enolate without triggering ring-opening or self-condensation, you must run a self-validating control experiment . In this protocol, we use Trimethylsilyl chloride (TMSCl) as a rapid, internal electrophilic trap.

By isolating the TMS-ketene acetal, you can definitively prove via 1 H NMR whether your temperature control was sufficient before wasting expensive complex electrophiles.

Self-validating cryogenic workflow for kinetic deprotonation and trapping.

Step-by-Step Methodology:

• Preparation of LDA: In an oven-dried Schlenk flask under an argon atmosphere, add anhydrous THF (0.2 M relative to substrate) and diisopropylamine (1.2 equiv). Cool to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes at 0 °C, then re-cool the LDA solution strictly to -78 °C.

• Reverse Addition: Dissolve methyl 3-methyloxazolidine-2-carboxylate (1.0 equiv) in a minimal amount of anhydrous THF. Using a syringe pump, add this solution dropwise down the cold wall of the flask into the LDA solution over 15 minutes. Stir for 30 minutes at -78 °C.

• Electrophilic Trapping: Add freshly distilled TMSCl (1.5 equiv) dropwise at -78 °C. Maintain the temperature for 1 hour.

• Quenching: Quench the reaction at -78 °C by adding cold, saturated aqueous NH 4​ Cl. Only after the quench is complete should you allow the flask to warm to room temperature.

• Workup & Validation Checkpoint: Extract with diethyl ether, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Self-Validation: Run a crude 1 H NMR. The presence of the N-methyl singlet (~2.3 ppm) and intact oxazolidine ring protons confirms successful enolization. The appearance of an aldehyde/imine proton (>7.5 ppm) indicates thermal failure and ring-opening.

References

• Evidence for Proline Catabolic Enzymes in the Metabolism of Thiazolidine Carboxylates. National Institutes of Health (NIH) / PMC.
• Stereoelectronic control of oxazolidine ring-opening: Structural and chemical evidences.
• Synthesis of carboxylic amides by ring-opening of oxazolidinones with Grignard reagents.
• Decarboxylative ring-opening of 2-oxazolidinones: a facile and modular synthesis of β-chalcogen amines.

Sources

• 1. Evidence for Proline Catabolic Enzymes in the Metabolism of Thiazolidine Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Managing Oxazolidinone Decomposition on Silica Gel

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals troubleshoot and resolve the degradation of oxazolidinone derivatives during chromatographic purification.

Oxazolidinones—whether utilized as potent antibacterial agents (e.g., linezolid) or as chiral auxiliaries in asymmetric synthesis (e.g., Evans auxiliaries)—frequently exhibit instability when exposed to standard silica gel. This guide provides the mechanistic causality behind this degradation and offers field-proven, self-validating protocols to ensure high-yield recoveries.

Troubleshooting FAQ: Mechanistic Insights & Solutions

Q: Why do my oxazolidinone derivatives decompose during standard flash chromatography? A: The decomposition is driven by the inherent acidity of the stationary phase. Standard silica gel possesses surface silanol groups that act as Brønsted acids (pKa ~4.5 to 5.5). Oxazolidinones, particularly those containing N-hydroxyl amide bonds or N-acyl groups, are highly susceptible to acid-catalyzed hydrolysis[1]. Extended contact with these acidic sites promotes the cleavage of the N-substituent or the complete ring-opening of the oxazolidinone core[1]. This is frequently observed as severe streaking on TLC plates or unexpectedly low isolated yields (often dropping to 18–41%) during standard silica gel purification[2][3].

Q: How can I definitively confirm that silica gel is the root cause of the decomposition? A: You must isolate the stationary phase as the variable by implementing a 2-Dimensional Thin Layer Chromatography (2D-TLC) stability assay . This self-validating system proves whether a compound is degrading on the column rather than in the reaction flask. If the compound degrades upon contact with silica, the secondary degradation products will migrate differently during the second perpendicular elution, appearing noticeably off the main diagonal axis. (See Protocol 1 below).

Q: What is the most effective way to neutralize silica gel for oxazolidinone purification? A: The most reliable, field-proven method is the chemical deactivation of the silica gel using a tertiary amine, typically Triethylamine (Et3N). By pre-treating the silica with 1–2% Et3N, the basic amine competitively binds to the acidic silanol sites[4]. This effectively buffers the stationary phase, preventing the acid-catalyzed ring cleavage and allowing the intact oxazolidinone to elute safely. (See Protocol 2 below).

Q: Are there alternatives if Et3N-deactivated silica still results in poor recovery or side reactions? A: Yes. If your specific oxazolidinone is highly sensitive, or if the basicity of Et3N induces unwanted side reactions (such as the epimerization of sensitive alpha-chiral centers), you must change the stationary phase entirely. Transition to Neutral Alumina (Brockmann Grade I or II) or Reverse-Phase HPLC (RP-HPLC) . Neutral alumina lacks the highly acidic Brønsted sites of silica, while RP-HPLC relies on hydrophobic interactions rather than polar surface adsorption, completely bypassing silanol-induced degradation.

Quantitative Data: Recovery Comparison by Purification Method

The following table summarizes the expected recovery rates and mechanistic limitations of various purification strategies when handling sensitive oxazolidinone products.

Purification Method	Stationary Phase Environment	Average Oxazolidinone Recovery	Primary Limitation / Risk
Standard Silica Gel	Acidic (Silanol groups, pKa ~4.5-5.5)	18% - 45%[2][3]	Acid-catalyzed ring cleavage or N-substituent hydrolysis.
Deactivated Silica (1-2% Et3N)	Buffered / Neutralized	75% - 85%	Potential base-catalyzed epimerization of alpha-chiral centers.
Neutral Alumina	Neutral	80% - 90%	Lower theoretical plate count (resolution) compared to silica.
Reverse-Phase HPLC	Hydrophobic (C18)	> 95%	Low sample loading capacity; requires removal of aqueous solvents.

Strategic Workflow for Oxazolidinone Purification

Workflow for selecting purification strategies for oxazolidinones.

Step-by-Step Experimental Methodologies

Protocol 1: 2D-TLC Stability Assay (Self-Validating System)

Objective: To definitively determine if the oxazolidinone decomposes upon contact with the silica gel stationary phase.

• Preparation: Cut a square silica gel TLC plate (e.g., 5 cm x 5 cm). Draw a light pencil line 1 cm from the bottom and 1 cm from the left edge to mark the origin point.

• Spotting: Spot a concentrated solution of the crude oxazolidinone precisely at the origin.

• First Elution: Place the plate in a developing chamber with your optimized solvent system. Allow the solvent front to reach 1 cm from the top edge.

• Drying (Critical): Remove the plate and dry it completely under a gentle stream of nitrogen or compressed air to remove all traces of the first solvent.

• Second Elution: Rotate the plate exactly 90 degrees so that the first solvent path is now horizontal at the bottom. Develop the plate again using the exact same solvent system.

• Visualization & Causality Analysis: Visualize the plate under UV light or with a standard stain (e.g., KMnO4).

  • Stable System: All spots will lie perfectly on a diagonal line from the origin.

  • Decomposition: Spots appearing below the diagonal indicate that the compound degraded during the time it sat on the silica gel between elutions. The off-diagonal spots represent the silica-induced degradation products.

Protocol 2: Triethylamine (Et3N) Deactivation of Silica Gel

Objective: To neutralize acidic silanol sites and prevent acid-catalyzed cleavage of the oxazolidinone ring during column chromatography.

• Eluent Preparation: Prepare the desired mobile phase (e.g., Hexanes/Ethyl Acetate) and add 1% to 2% (v/v) Triethylamine (Et3N). Mix thoroughly.

• Slurry Preparation: In an Erlenmeyer flask, mix the dry silica gel with the Et3N-spiked eluent to create a uniform slurry. Swirl gently for 5 minutes to allow the basic amine to fully interact with the silica surface.

• Column Packing: Pour the slurry into the chromatography column. Allow the silica to settle uniformly while draining the excess solvent.

• Column Conditioning (Critical Step): Flush the packed bed with at least 2 to 3 column volumes of the Et3N-spiked eluent. Causality: This ensures complete saturation of the acidic silanol sites with Et3N, establishing a buffered environment from the top of the column to the frit.

• Loading and Elution: Load the oxazolidinone sample carefully onto the column head. Elute using the Et3N-spiked mobile phase, collecting and analyzing fractions promptly to minimize any base-catalyzed side reactions.

References

• 2-Oxazolidinone, 4-phenyl-3-(1,2-propadienyl)-, (4R) - Organic Syntheses Organic Syntheses URL:[Link]

• Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity MDPI URL:[Link]

• The preparation of imidazolidinone and oxazolidinone chelated carbene complexes MSU Chemistry URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Recyclability of Chiral Auxiliaries

Welcome to the Chiral Auxiliary Troubleshooting and Support Center. As drug development demands higher atom economy and greener processes, the efficient recovery and recycling of chiral auxiliaries (e.g., Evans oxazolidinones, Myers ephedrine) is critical. This guide provides mechanistic insights, troubleshooting steps, and self-validating protocols to maximize auxiliary recovery without compromising enantiomeric excess (ee).

Section 1: Core Principles & FAQs

Q: Why does my Evans oxazolidinone auxiliary degrade during standard basic hydrolysis (NaOH/KOH), and how can I prevent it? A: Standard hydroxide bases (HO⁻) often lead to endocyclic cleavage, opening the oxazolidinone ring and permanently destroying the auxiliary. To prevent this, you must use the LiOH/H2​O2​ system. The addition of H2​O2​ generates the hydroperoxide anion (HOO⁻). Due to the alpha effect, HOO⁻ is a significantly stronger nucleophile than HO⁻, which kinetically favors attack at the exocyclic imide carbonyl. This results in exclusive exocyclic cleavage, yielding the desired carboxylic acid and the intact, recoverable oxazolidinone auxiliary[1].

Q: How do polymer-supported auxiliaries improve atom economy, and why should I choose non-cross-linked polystyrene (NCPS) over traditional resins? A: Traditional cross-linked resins (like Merrifield) suffer from heterogeneous reaction kinetics, leading to lower conversion and stereoselectivity. NCPS-supported auxiliaries are soluble in standard organic solvents (e.g., THF, DCM), allowing the asymmetric reaction to proceed under homogeneous conditions with excellent diastereocontrol (>99% de). During the recovery phase, simply changing the solvent to cold methanol causes the NCPS polymer to precipitate, allowing quantitative recovery of the auxiliary via simple filtration[2].

Q: What is the mechanistic advantage of using fluorous-tagged chiral auxiliaries? A: Fluorous-tagged auxiliaries (bearing perfluoroalkyl chains) eliminate the need for traditional, solvent-heavy silica gel chromatography. Because fluorous compounds partition exclusively into fluorous phases, they can be recovered using Fluorous Solid-Phase Extraction (F-SPE). This phase-tagging strategy allows the auxiliary to act as a separation handle, enabling rapid, orthogonal purification and near-quantitative recycling[3].

Section 2: Troubleshooting Common Failure Modes

Issue 1: Epimerization of the alpha-chiral center during auxiliary cleavage.

• Root Cause: High temperatures or overly strong bases promote enolization at the alpha-carbon before cleavage occurs.

• Solution: Maintain the LiOH/H2​O2​ cleavage reaction strictly at 0 °C. The enhanced nucleophilicity of the HOO⁻ anion ensures rapid cleavage even at low temperatures, effectively outcompeting the deprotonation/enolization pathway. Self-Validation: Always check the ee% of the isolated product against the de% of the pre-cleavage intermediate; they should be identical.

Issue 2: Oxygen evolution and dangerous pressure buildup during large-scale LiOH/H2​O2​ cleavage.

• Root Cause: The initially formed peracid intermediate is unstable and is rapidly reduced by the excess H2​O2​ present in the reaction mixture, leading to the release of stoichiometric amounts of oxygen gas ( O2​ )[4].

• Solution: Control the equivalents of H2​O2​ (reduce from the traditional 4.6 equiv if possible) and strictly control the addition rate of LiOH. Implement continuous headspace oxygen monitoring to ensure O2​ levels remain below the flammability limit (<2.5%)[5].

Issue 3: Poor recovery yield of the fluorous auxiliary during F-SPE.

• Root Cause: Premature elution of the fluorous auxiliary due to an overly fluorophilic initial wash, or incomplete elution during the recovery step.

• Solution: Ensure strict adherence to the solvent gradient. The initial wash must be highly fluorophobic (e.g., 80% MeOH/ H2​O ) to elute only the organic product. The secondary wash must be highly fluorophilic (100% THF) to disrupt the fluorous-fluorous interactions on the column and release the auxiliary.

Section 3: Standard Operating Procedures (SOPs)

SOP 1: Fluorous Solid-Phase Extraction (F-SPE) for Auxiliary Recovery

Fluorous Solid-Phase Extraction (F-SPE) workflow for chiral auxiliary recovery.

Step-by-Step Methodology:

• Preparation : Condition a fluorous reverse-phase silica gel cartridge with 80% MeOH/ H2​O .

• Loading : Concentrate the post-cleavage reaction mixture and load it onto the cartridge as a concentrated solution in minimal DMF or THF.

• Fluorophobic Wash (Product Elution) : Elute with 3 column volumes (CV) of 80% MeOH/ H2​O .

  • Self-Validation Check: Spot the eluent on a TLC plate; only the target organic product should be visible under UV/ KMnO4​ .

• Fluorophilic Wash (Auxiliary Recovery) : Switch the eluent to 100% THF or 100% MeOH and flush with 3 CVs.

  • Self-Validation Check: Evaporate this fraction to yield the fluorous auxiliary. Mass balance should indicate >95% recovery[6].

SOP 2: Cleavage and Recovery of NCPS-Supported Auxiliaries

Cyclic workflow of non-cross-linked polystyrene (NCPS)-supported chiral auxiliaries.

Step-by-Step Methodology:

• Cleavage : To a homogeneous solution of the NCPS-bound intermediate in THF at 0 °C, add 30% H2​O2​ (4.0 equiv) followed by LiOH (2.0 equiv). Stir for 2 hours.

• Quenching : Quench the excess peroxide with an aqueous solution of Na2​SO3​ .

  • Self-Validation Check: Use peroxide test strips to confirm complete quenching before proceeding to prevent oxidative degradation of the product.

• Precipitation : Pour the reaction mixture into cold methanol (-20 °C) under vigorous stirring. The NCPS-supported auxiliary will precipitate as a white solid.

• Filtration & Recovery : Filter the suspension through a sintered glass funnel. The filtrate contains the pure chiral product. Wash the solid resin with cold methanol and dry under vacuum to regenerate the auxiliary for the next cycle[2].

Section 4: Quantitative Data Comparison

Auxiliary Platform	Cleavage Reagents	Recovery Method	Typical Recovery Yield	Scalability / Key Advantage
Traditional Evans (Solution Phase)	LiOH/H2​O2​	Column Chromatography	75–85%	High ee%, but recovery is highly solvent- and time-intensive.
NCPS-Supported (Polymer Phase)	LiOH/H2​O2​	Cold Methanol Precipitation	>95%	Excellent atom economy; simple filtration-based recovery.
Fluorous-Tagged (Phase-Tagged)	LiOH/H2​O2​	F-SPE (Solid-Phase Extraction)	>90%	Rapid, chromatography-free orthogonal separation.

Section 5: References

• Non-cross-linked polystyrene-supported 2-imidazolidinone chiral auxiliary: synthesis and application in asymmetric alkylation reactions. Beilstein Journal of Organic Chemistry (2013). URL:[Link]

• Fluorous oxazolidinone chiral auxiliary compounds and methods of manufacture. World Intellectual Property Organization, WO2006096994A1 (2006). URL:

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry (2023). URL:[Link]

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development (2019). URL:[Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. Non-cross-linked polystyrene-supported 2-imidazolidinone chiral auxiliary: synthesis and application in asymmetric alkylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2006096994A1 - Fluorous oxazolidinone chiral auxiliary compounds and methods of manufacture - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Alternatives to Methyl 3-methyloxazolidine-2-carboxylate in Asymmetric Synthesis

Executive Summary

In the landscape of asymmetric synthesis, the precise control of stereocenters is paramount for the development of pharmaceuticals, agrochemicals, and complex natural products. Methyl 3-methyloxazolidine-2-carboxylate is a highly specialized chiral building block, frequently utilized in the synthesis of α-alkylated amino acids via Seebach’s Self-Reproduction of Chirality (SRS) principle, and as a pseudo-proline precursor in peptide synthesis [1].

However, depending on the thermodynamic requirements, atom economy, and scale of the target synthesis, researchers often pivot to alternative chiral platforms. This guide objectively compares methyl 3-methyloxazolidine-2-carboxylate against the two most prominent alternatives in the field: Evans Oxazolidinones (stoichiometric chiral auxiliaries) and MacMillan Imidazolidinones (catalytic organocatalysts).

Mechanistic & Structural Analysis

Understanding the causality behind chiral induction is critical for selecting the appropriate synthetic platform:

• Methyl 3-methyloxazolidine-2-carboxylate (Chiral Pool/SRS): Relies on the formation of a rigid, five-membered 1,3-oxazolidine ring. When deprotonated, the stereocenter at C2 is destroyed, but the temporary stereocenter at the aminal carbon (C5) "remembers" the original chirality, directing the electrophile to a specific face.

• Evans Oxazolidinones (Stoichiometric Auxiliary): Utilize steric bulk (e.g., an isopropyl or benzyl group) to shield one face of a covalently attached Z-enolate. The rigid, metal-chelated transition state ensures near-perfect diastereoselectivity [2].

• MacMillan Imidazolidinones (Organocatalyst): Operate via non-covalent, transient iminium or enamine intermediates. A bulky tert-butyl group effectively blocks one face of the reactive π-system, lowering the Lowest Unoccupied Molecular Orbital (LUMO) to accelerate enantioselective cycloadditions without requiring stoichiometric auxiliary attachment [3].

Mechanistic divergence of chiral induction platforms in asymmetric synthesis.

Objective Performance Comparison

The following table synthesizes the quantitative and operational metrics of each platform to aid in synthetic route design.

Performance Metric	Methyl 3-methyloxazolidine-2-carboxylate	Evans Oxazolidinones (e.g., 4-Benzyl)	MacMillan Imidazolidinones
Primary Role	Chiral Pool / SRS Auxiliary	Stoichiometric Chiral Auxiliary	Chiral Organocatalyst
Typical Loading	100 mol% (Stoichiometric)	100 mol% (Stoichiometric)	5 – 20 mol% (Catalytic)
Stereo-induction	Diastereoselective (SRS)	Diastereoselective (Z-enolate)	Enantioselective (Iminium/Enamine)
Typical ee / de	> 95% de	> 99% de (after recrystallization)	90 – 99% ee
Atom Economy	Low (requires harsh cleavage)	Low (requires cleavage/recovery)	High (catalytic turnover)
Reaction Environment	Strictly anhydrous, inert gas	Strictly anhydrous, inert gas	Aerobic, tolerant to aqueous media
Best Applications	α-Alkylated amino acids, pseudo-prolines	Asymmetric aldol, alkylation, acylation	Diels-Alder, Friedel-Crafts, Michael additions

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following methodologies outline the standard operational procedures for utilizing these chiral platforms. Each protocol includes a causality checkpoint explaining the why behind the chemistry.

Protocol A: Chiral Pool Alkylation via Methyl 3-methyloxazolidine-2-carboxylate

Target: Synthesis of α-methyl-α-alkyl amino acids.

• Enolization: Dissolve methyl 3-methyloxazolidine-2-carboxylate (1.0 equiv) in anhydrous THF. Cool to -78 °C. Dropwise add LDA (1.1 equiv).

  • Causality Checkpoint: The use of a bulky base like LDA at cryogenic temperatures prevents unwanted nucleophilic attack at the ester carbonyl and ensures kinetic enolate formation.

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 equiv) slowly. Stir for 4 hours, allowing the reaction to warm to -20 °C.

• Validation: Quench with saturated aqueous NH₄Cl. Extract with EtOAc. TLC should show the disappearance of the starting material (stain with ninhydrin).

• Ring Opening: Reflux the isolated intermediate in 6M HCl for 12 hours to cleave both the oxazolidine ring and the methyl ester, yielding the enantiopure α-alkylated amino acid.

Protocol B: Asymmetric Alkylation via Evans Oxazolidinone

Target: Highly diastereoselective α-alkylation of carboxylic acids.

• Acylation: Deprotonate (S)-4-benzyl-2-oxazolidinone with n-BuLi at -78 °C in THF. Add propionyl chloride to form the N-acyl oxazolidinone.

• Enolization & Alkylation: Cool the purified N-acyl oxazolidinone to -78 °C. Add NaHMDS (1.1 equiv) to selectively form the Z-enolate. Add the alkyl halide (e.g., allyl iodide).

  • Causality Checkpoint: NaHMDS is chosen over LDA because the sodium cation strongly chelates the oxazolidinone carbonyl and the enolate oxygen, locking the Z-geometry and forcing the electrophile to attack from the unshielded face (opposite the benzyl group).

• Cleavage: Treat the alkylated product with LiOH and H₂O₂ in a THF/H₂O mixture at 0 °C.

  • Causality Checkpoint: H₂O₂ forms the highly nucleophilic hydroperoxide ion (HOO⁻), which attacks the imide carbonyl much faster than hydroxide, preventing unwanted epimerization of the newly formed stereocenter [4].

Protocol C: Organocatalytic Diels-Alder via MacMillan Imidazolidinone

Target: Enantioselective [4+2] cycloaddition.

• Catalyst Preparation: Suspend (2S,5S)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone hydrochloride (20 mol%) in a 95:5 mixture of MeOH/H₂O at -20 °C.

• Cycloaddition: Add cinnamaldehyde (1.0 equiv) followed by cyclopentadiene (3.0 equiv). Stir for 14 hours at -20 °C.

  • Causality Checkpoint: The addition of 5% water is critical. It facilitates the rapid hydrolysis of the product-iminium complex, turning over the catalyst and preventing product inhibition. The bulky tert-butyl group on the catalyst forces the E-iminium isomer to expose only its re-face to the incoming diene.

• Isolation: Extract with Et₂O, wash with brine, and purify via silica gel chromatography. The exo cycloadduct is typically isolated with >93% ee.

Expert Insights & Platform Selection

As a Senior Application Scientist, the decision matrix for selecting a chiral platform relies heavily on the project phase and target molecule constraints:

• Choose Methyl 3-methyloxazolidine-2-carboxylate when working in peptide chemistry. The oxazolidine ring serves a dual purpose: it acts as a protecting group that prevents epimerization during peptide coupling and serves as a pseudo-proline to disrupt secondary structures (like β-sheets) that hinder peptide solubility.

• Choose Evans Auxiliaries for early-stage discovery and complex natural product synthesis where >99% ee is non-negotiable. The high crystallinity of the resulting imides allows for the physical separation of minor diastereomers via simple recrystallization—a feature catalytic methods often lack.

• Choose MacMillan Catalysts for process chemistry and green chemistry initiatives. By operating at catalytic loadings, it eliminates the atom-inefficient steps of auxiliary attachment and cleavage. Furthermore, it avoids the use of highly reactive, moisture-sensitive metal enolates, allowing reactions to proceed in aerobic, aqueous environments.

References

• Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors Source: MDPI (Molecules) URL:[Link]

• Preparation of the MacMillan Imidazolidinones Source: ResearchGate / Cardiff University URL:[Link]

High-Precision Determination of Enantiomeric Excess in Evans Oxazolidinone Asymmetric Syntheses

As a Senior Application Scientist, I frequently encounter a critical analytical oversight in asymmetric synthesis workflows: the assumption that the diastereomeric excess (d.e.) of a chiral auxiliary-bound intermediate perfectly translates to the enantiomeric excess (e.e.) of the final product.

Evans chiral auxiliaries (oxazolidinones) are powerful tools for highly diastereoselective alkylations and aldol additions[1]. However, during the hydrolytic or reductive cleavage of the auxiliary to yield the final chiral carboxylic acid or alcohol, the newly formed stereocenter is vulnerable to partial racemization if conditions are not strictly controlled[1]. Therefore, quantifying the e.e. of the isolated product is a mandatory quality control step.

This guide objectively compares the three primary analytical modalities—Chiral HPLC, Chiral GC, and Chiral NMR—and establishes field-proven, self-validating protocols to ensure absolute confidence in your stereochemical data.

Comparative Analysis of Analytical Modalities

Selecting the correct analytical technique depends entirely on the physicochemical properties of your cleaved product. No single method is universally applicable; rather, the choice is a balance of resolution power, sensitivity, and sample volatility[2].

• Chiral High-Performance Liquid Chromatography (HPLC): The undisputed gold standard for e.e. determination in pharmaceutical development[3]. Utilizing chiral stationary phases (CSPs) like amylose or cellulose derivatives, it offers exceptional resolution for UV-active chiral carboxylic acids and amides.

• Chiral Gas Chromatography (GC): Delivers significantly higher theoretical plate counts than HPLC, translating to superior resolution for volatile, low-molecular-weight products (e.g., small chiral alcohols)[2].

• Nuclear Magnetic Resonance (NMR) with Chiral Agents: When chromatographic separation fails or the analyte lacks a chromophore, NMR using Chiral Derivatizing Agents (CDAs, e.g., Mosher's acid) provides a robust alternative by converting enantiomers into diastereomers with distinct chemical shifts[4].

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance metrics of these three techniques to aid in method selection:

Analytical Method	Typical Theoretical Plates (N)	Limit of Detection (LOD) for Minor Enantiomer	Typical Analysis Time	Ideal Analyte Profile
Chiral HPLC	10,000 - 20,000	0.1% - 0.5%	15 - 45 mins	UV-active, high MW, polar (acids/amides)
Chiral GC	50,000 - 100,000	0.05% - 0.1%	10 - 30 mins	Volatile, thermally stable, low MW (alcohols)
Chiral NMR (Mosher's)	N/A (Spectroscopic)	1.0% - 2.0%	5 - 10 mins (post-prep)	Non-UV active, easily derivatized

The Logic of Self-Validating Systems

A critical failure point in e.e. determination is assuming that a single chromatographic peak equates to >99% e.e. A single peak can also mean your method simply failed to resolve the enantiomers. To ensure scientific integrity, every protocol must be a self-validating system . You must first analyze a racemic standard under identical conditions to prove that your method is capable of baseline resolution (Resolution factor, Rs​≥1.5 ).

Workflow for self-validating e.e. determination following Evans auxiliary cleavage.

Experimental Protocols & Causality

Do not treat analytical protocols as mere recipes. Understanding the physical chemistry behind each step allows you to troubleshoot when separations fail.

Protocol A: Chiral HPLC Analysis of Cleaved Carboxylic Acids

This protocol is optimized for chiral carboxylic acids obtained via LiOH/H 2​ O 2​ cleavage of the Evans auxiliary[1].

• Racemate Synthesis: Synthesize the racemic carboxylic acid using an achiral template (e.g., standard enolate alkylation without the Evans auxiliary).

  • Causality: Establishes the baseline separation capability of the column. Without this, a single peak in your enriched sample is analytically meaningless.

• Method Development: Inject the racemate onto a Chiralpak AD-H or OD-H column. Optimize the mobile phase (e.g., Hexane/Isopropanol 90:10 with 0.1% Trifluoroacetic acid).

  • Causality for TFA: The acid additive suppresses the ionization of the carboxylic acid. If the acid ionizes, it interacts unpredictably with the stationary phase, causing severe peak tailing and destroying resolution[3].

• Validation: Adjust flow rate and temperature until the two enantiomer peaks achieve baseline separation ( Rs​>1.5 ). Integrate the peaks to confirm a precise 50:50 ratio.

• Sample Analysis: Inject the cleaved product from the Evans synthesis. Calculate e.e. using the integrated peak areas.

Protocol B: NMR Determination using Mosher's Ester Derivatization

This protocol is ideal for cleaved chiral alcohols (obtained via reductive cleavage, e.g., LiBH 4​ ) that lack a strong chromophore for HPLC[4].

• Derivatization: React the cleaved chiral alcohol with both (R)

  • and (S)
  • α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl) in the presence of pyridine and DMAP.

  • Causality: Converts enantiomers into diastereomers. Diastereomers have different physical properties and distinct NMR chemical shifts due to the different anisotropic shielding environments created by the phenyl ring of the Mosher's auxiliary[4].

• Purification: Isolate the resulting diastereomeric esters via rapid flash chromatography.

  • Causality: Removes unreacted MTPA-Cl and DMAP, which can produce overlapping signals that obscure the target peaks in the spectrum.

• 19 F NMR Acquisition: Acquire high-resolution 19 F NMR spectra rather than relying solely on 1 H NMR.

  • Causality for 19 F NMR: Fluorine NMR provides a massive chemical shift window (approx. 300 ppm) with absolutely zero background interference from the analyte's carbon skeleton. This offers vastly superior signal-to-noise ratios for integration compared to crowded proton spectra[4].

• Quantification: Integrate the baseline-resolved −CF3​ signals to determine the diastereomeric ratio (d.r.), which directly correlates to the e.e. of the original alcohol.

Method Selection Matrix

To streamline your analytical workflow, use the following logic tree to determine the most efficient path to accurate e.e. quantification.

Decision matrix for selecting the optimal analytical method for e.e. quantification.

References

• [2] Chiral recognition and determination of enantiomeric excess of chiral compounds by UV-visible-shortwave near infrared diffuse reflectance spectroscopy with chemometrics. RSC Publishing. 2

• [3] Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open. 3

• [4] Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. 4

• [1] Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education - ACS Publications. 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral recognition and determination of enantiomeric excess of chiral compounds by UV-visible-shortwave near infrared diffuse reflectance spectroscopy ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA24952C [pubs.rsc.org]
• 3. heraldopenaccess.us [heraldopenaccess.us]
• 4. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Strategic NMR Validation of Stereochemistry in Oxazolidinone Adducts: A Comparative Methodological Guide

Introduction: The Stereochemical Bottleneck in Asymmetric Synthesis

Chiral oxazolidinones (Evans auxiliaries) are foundational tools in asymmetric synthesis, dictating the stereochemical outcome of aldol additions, alkylations, and Diels-Alder reactions. However, the true bottleneck in drug development is not the synthesis of these adducts, but the unambiguous validation of their newly formed stereocenters prior to auxiliary cleavage 1.

Relying on a single analytical method can lead to catastrophic misassignments. This guide objectively compares the three primary NMR methodologies—1D 1 H NMR ( J -Coupling Analysis) , 2D NOESY , and 2D ROESY —evaluating their performance, physical limitations, and optimal use cases for validating oxazolidinone adducts.

Methodological Comparison: ROESY vs. NOESY vs. 1D NMR

1D 1 H NMR (Vicinal J -Coupling Analysis)

The first line of defense in stereochemical assignment relies on the Karplus equation. In Evans aldol adducts, intramolecular hydrogen bonding rigidifies the C α -C β bond.

• Syn-Adducts: Adopt a gauche conformation, yielding small coupling constants ( JAB​<6 Hz) 2, typically observed between 2.4–4.0 Hz 3.

• Anti-Adducts: Adopt an anti-periplanar arrangement, yielding larger coupling constants of 8.5–9.4 Hz 3.

• The Pitfall: If the molecule is conformationally flexible, the observed J -value is a time-averaged artifact. Relying solely on 1D NMR for non-rigidified adducts guarantees false assignments.

2D NOESY (Nuclear Overhauser Effect Spectroscopy)

NOESY measures through-space dipole-dipole relaxation to establish relative stereochemistry between protons less than 5 Å apart 4.

• The Pitfall: NOESY is highly dependent on the molecular correlation time ( τc​ ). For molecules with a molecular weight between 500 and 1000 Da, the tumbling rate approaches the spectrometer's Larmor frequency. This creates the "NOE null point" ( ω0​τc​≈1.12 ), where cross-peaks vanish entirely, yielding dangerous false negatives.

2D ROESY (Rotating-frame Overhauser Effect Spectroscopy)

ROESY is the premium methodology for complex oxazolidinone adducts. By applying a continuous-wave spin-lock field, ROESY measures the Overhauser effect in the transverse plane.

• The Advantage: It completely circumvents the NOE null point. ROESY cross-peaks are always positive and non-zero, regardless of the molecule's tumbling rate or molecular weight 4.

Quantitative Performance Comparison

Methodology	Primary Data Source	Optimal MW Range	Risk of False Negatives	Stereochemical Insight
1D 1 H NMR	Vicinal J -Coupling	Any	High (if flexible)	Relative (Syn/Anti)
2D NOESY	Dipole Relaxation	< 500 Da or > 2000 Da	High (NOE Null Point)	Relative & Absolute
2D ROESY	Spin-Lock NOE	500 – 1000 Da	Low (Always positive)	Relative & Absolute

Causality in Experimental Design: The Physics of Failure

Why do standard NMR experiments fail during oxazolidinone validation?

• Solvent Disruption: Running 1D 1 H NMR in highly polar, hydrogen-bonding solvents (like DMSO- d6​ or Methanol- d4​ ) disrupts the intramolecular hydrogen bonds of the aldol adduct. This unlocks the C α -C β bond, causing free rotation and averaging the J -coupling to an ambiguous ~5-7 Hz. Causality: Always use non-polar solvents (CDCl 3​ or C 6​ D 6​ ) to preserve the rigidified state.

• Paramagnetic Quenching: Dissolved oxygen in the NMR tube is paramagnetic. It provides an alternative, highly efficient T1​ relaxation pathway that outcompetes the dipole-dipole cross-relaxation required for the Overhauser effect. Causality: Failing to degas the sample will quench ROESY/NOESY cross-peaks, leading to false negatives.

Self-Validating Experimental Protocols

A protocol is only trustworthy if it contains internal controls to prove it worked. Implement the following self-validating systems.

Protocol 1: Extraction of J -Coupling Constants (1D NMR)

• Sample Prep: Dissolve 10-15 mg of the purified oxazolidinone adduct in 0.6 mL of dry CDCl 3​ . Do not use polar solvents.

• Acquisition: Acquire a high-resolution 1D 1 H NMR spectrum (minimum 500 MHz) with a relaxation delay ( D1​ ) of 2 seconds.

• Analysis: Identify the α and β methine protons relative to the oxazolidinone carbonyl and measure 3JHα,Hβ​ .

• Self-Validation (Homonuclear Decoupling): To prove the J -value is not an artifact of overlapping signals, run a 1D decoupling experiment. Selectively irradiate the β -proton frequency. The α -proton multiplet must collapse into a simplified signal (e.g., a singlet). If it does not, the initial J -assignment is invalid.

Protocol 2: 2D ROESY Acquisition for Mid-Sized Adducts

• Sample Prep: Dissolve 20 mg of the adduct in CDCl 3​ . Critical Step: Degas the sample using three freeze-pump-thaw cycles and seal under argon to remove paramagnetic oxygen.

• Acquisition: Set up a 2D ROESY experiment with a continuous wave (CW) spin-lock field. Set the mixing time ( tm​ ) to 200–300 ms.

• Self-Validation (Internal Distance Calibration): Before analyzing the stereocenter, locate the cross-peak between the diastereotopic protons of the oxazolidinone ring (e.g., the C4 methylene protons). These are physically fixed at a geminal distance of ~1.8 Å. They must produce an intense ROE cross-peak. If this peak is missing or weak, your spin-lock power is miscalibrated, and the entire spectrum cannot be trusted.

• Analysis: Map the through-space correlations between the oxazolidinone chiral auxiliary (e.g., the isopropyl, phenyl, or benzyl group) and the newly formed stereocenter to assign the absolute configuration.

Decision Workflow Visualization

Workflow for selecting the optimal NMR methodology to validate oxazolidinone adduct stereocenters.

References

• Syn-selective silicon Mukaiyama-type aldol reactions of (pentafluoro-λ6-sulfanyl)acetic acid esters with aldehydes Beilstein Journal of Organic Chemistry[Link][3]

• Asymmetric solution-phase mixture aldol reaction using oligomeric ethylene glycol tagged chiral oxazolidinones PubMed Central (PMC) / NIH[Link][2]

• Absolute and relative facial selectivities in organocatalytic asymmetric chlorocyclization reactions Chemical Science (RSC Publishing)[Link][4]

• Structural Determination, Total Synthesis, and Biological Activity of Iezoside, a Highly Potent Ca2+-ATPase Inhibitor from the Marine Cyanobacterium Leptochromothrix valpauliae Journal of the American Chemical Society (JACS)[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric solution-phase mixture aldol reaction using oligomeric ethylene glycol tagged chiral oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Syn-selective silicon Mukaiyama-type aldol reactions of (pentafluoro-λ6-sulfanyl)acetic acid esters with aldehydes [beilstein-journals.org]
• 4. Absolute and relative facial selectivities in organocatalytic asymmetric chlorocyclization reactions - Chemical Science (RSC Publishing) DOI:10.1039/C7SC04430E [pubs.rsc.org]

Advanced Chiral HPLC Strategies for the Separation of Oxazolidinone Diastereomers: A Comparative Guide

Executive Summary

Oxazolidinones (e.g., linezolid, tedizolid, and emerging derivatives like WCK 4086) represent a critical class of synthetic antibacterial agents that inhibit bacterial protein synthesis by targeting the 50S ribosomal subunit. The stereochemistry of the oxazolidinone core—and any appended heterocycles—dictates both biological efficacy and mitochondrial toxicity. While the (S)-configuration is typically required for antibacterial activity, the synthesis of complex, gem-disubstituted derivatives often yields mixtures of diastereomers[1].

Unlike enantiomers, diastereomers possess different physicochemical properties and can theoretically be separated on achiral reversed-phase columns. However, when stereocenters are remote or structurally constrained, these differences become negligible. In such cases, Chiral Stationary Phases (CSPs) are essential. This guide objectively compares the performance of various CSPs and elution modes, providing actionable, self-validating protocols for the isolation of oxazolidinone diastereomers.

Mechanistic Causality in Chiral Recognition

The choice of CSP dictates the success of the separation. Polysaccharide-based CSPs dominate oxazolidinone separations due to their ability to form transient, short-lived diastereomeric complexes driven by hydrogen bonding, dipole-dipole interactions, and steric inclusion.

• Amylose Derivatives (e.g., Chiralpak AD-H, Lux Amylose-1): Amylose forms a tightly coiled helical structure with well-defined grooves. This architecture is highly discriminating for the oxazolidinone core, often outperforming cellulose. Studies have shown that amylose-based columns provide the highest selectivities for oxazolidinone analogues[2].

• Cellulose Derivatives (e.g., Chiralcel OD-H, OJ-RH): Cellulose forms a more linear, extended conformation. While effective for certain reversed-phase applications, it frequently fails to resolve complex oxazolidinone diastereomers in normal phase due to a lack of deep inclusion cavities[3].

Comparative Performance of Chiral HPLC Modes

The mobile phase environment fundamentally alters the chiral recognition mechanism. The table below compares the quantitative performance of different CSPs and elution modes for oxazolidinone derivatives.

Table 1: Quantitative Comparison of HPLC Modes for Oxazolidinone Stereoisomers

Analyte Type	Chiral Stationary Phase	Elution Mode	Mobile Phase Composition	Resolution ( Rs​ )	Selectivity ( α )	Ref
Linezolid	Chiralpak AD (Amylose)	Normal Phase	Hexane / IPA / TFA (80:20:0.1)	> 2.0	N/A	[4]
Linezolid	Chiralcel OJ-RH (Cellulose)	Reversed Phase	150mM Na2​HPO4​ (pH 4.5) / ACN (86:14)	2.0	N/A	[5]
WCK 4086	Chiralpak AD-H (Amylose)	Normal Phase	Hexane / IPA / MeOH / TFA (80:10:10:0.4)	2.7	> 1.5	[3]
Oxazolidinone Analogues	Lux Amylose-1 (Amylose)	Polar Organic	100% Acetonitrile (ACN)	> 3.0	> 1.2	[2]
Gem-disubstituted Diastereomers	Chiralpak IC (Immobilized)	Normal Phase	Hexane / EtOH (Various)	> 1.5	N/A	[1]

Decision Workflow for Method Development

Decision tree for selecting chiral HPLC modes and stationary phases for oxazolidinones.

Self-Validating Experimental Protocols

Protocol A: Normal Phase Separation of Complex Diastereomers

Objective: Resolve closely eluting diastereomers (e.g., WCK 4086 or gem-disubstituted analogues) using a non-polar bulk environment to maximize hydrogen-bonding interactions. Causality: Normal phase utilizes non-polar solvents (hexane) with polar modifiers (IPA, MeOH). The non-polar environment forces the oxazolidinone's carbonyl and amide groups to interact strongly with the carbamate linkages of the CSP. The addition of Trifluoroacetic acid (TFA) is critical; it suppresses the ionization of secondary amines on the oxazolidinone, preventing secondary electrostatic interactions with the silica support that cause severe peak tailing[3].

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix n-hexane, 2-propanol, methanol, and TFA in an 80:10:10:0.4 (v/v/v/v) ratio. Degas via ultrasonication for 15 minutes.

• Column Setup: Install a Chiralpak AD-H column (250 × 4.6 mm, 5 µm). Set the column oven to 25 °C and the flow rate to 1.0 mL/min.

• Equilibration & Baseline Validation: Run the mobile phase until the baseline is stable at 254 nm.

  • Self-Validation Check: Inject 10 µL of the sample diluent (blank). The resulting chromatogram must show no peaks greater than 0.05% of the target analyte's expected area, confirming system cleanliness.

• Sample Injection: Inject 10 µL of the diastereomeric mixture (1.0 mg/mL).

• System Suitability: Calculate the resolution ( Rs​ ) between the diastereomer peaks. The method is validated for routine use only if Rs​≥2.0 and the tailing factor ( Tf​ ) is ≤1.3 .

Protocol B: Polar Organic Mode (POM) for Preparative Scale-Up

Objective: Isolate diastereomers with high resolution while avoiding aqueous buffers or high-boiling hydrocarbons that complicate downstream solvent evaporation and product recovery. Causality: POM uses 100% polar organic solvents (ACN or MeOH). This mode disrupts the bulk solvent network, forcing the analyte to interact directly with the chiral selector's chiral cavities. Temperature control is vital in POM, as chiral recognition here is highly enthalpy-driven; even a minor temperature shift can cause retention hysteresis and elution order reversal[2].

Step-by-Step Methodology:

• Solvent Preparation: Use 100% HPLC-grade Acetonitrile (ACN). No buffers are required.

• Column Setup: Install an immobilized amylose column (e.g., Lux Amylose-1, 250 × 4.6 mm, 5 µm). Set the temperature strictly to 25 °C.

• Equilibration: Flush with 20 column volumes of ACN at 1.0 mL/min.

  • Self-Validation Check: Monitor system backpressure. It must remain constant ( ±2 bar) over 30 minutes, ensuring the immobilized phase is fully solvated and stable.

• Sample Injection: Inject 10 µL of the diastereomeric mixture dissolved in ACN.

• System Suitability: Confirm that the selectivity factor ( α ) is >1.2 . If α<1.2 , switch the solvent to 100% Methanol to fundamentally alter the hydrogen-bonding dynamics and re-evaluate.

References

• 4 - PubMed[4] 2.5 - Journal of Chromatographic Science, Oxford Academic[5] 3.1 - PMC[1] 4.2 - PubMed / Journal of Chromatography A[2] 5.3 - Journal of Chromatographic Science, Oxford Academic[3]

Sources

• 1. Incorporation of a chiral gem-disubstituted nitrogen heterocycle yields an oxazolidinone antibiotic with reduced mitochondrial toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. A validated chiral HPLC method for the enantiomeric separation of Linezolid on amylose based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

A Comparative Guide to Chiral Oxazolidinone Auxiliaries in Complex Molecule Synthesis

In the landscape of modern organic synthesis, the precise control of stereochemistry is paramount for the construction of complex, biologically active molecules. Chiral auxiliaries are a foundational tool in this endeavor, temporarily imparting their chirality to a substrate to direct the stereochemical outcome of a reaction. Among the most reliable and widely adopted of these are the oxazolidinone-based auxiliaries, famously developed and popularized by David A. Evans.

This guide provides a detailed comparison of the performance of various chiral oxazolidinone auxiliaries in key synthetic transformations. It is designed for researchers, scientists, and drug development professionals seeking to make informed decisions in strategic synthetic planning. We will delve into the mechanistic basis for their efficacy, present comparative experimental data, and provide detailed protocols for their application.

It is crucial to distinguish these powerful chiral directing groups from simpler, achiral structures. For instance, 3-methyl-2-oxazolidinone serves as a versatile achiral building block but lacks the stereodirecting substituents necessary for asymmetric synthesis.[1] The true efficacy in stereocontrol arises from auxiliaries bearing chiral substituents at the C4 and/or C5 positions, such as those derived from amino alcohols like valinol, phenylalaninol, or norephedrine.[2] These substituents create a defined chiral environment that masterfully dictates the facial approach of reagents.

Mechanism of Stereocontrol: The Role of Steric Hindrance

The success of Evans-type oxazolidinone auxiliaries hinges on their ability to form rigid, chelated intermediates that effectively shield one face of a reactive enolate. The process begins with the acylation of the auxiliary's nitrogen. Subsequent deprotonation with a suitable base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), generates a Z-enolate. This enolate is conformationally locked by chelation of the metal cation (e.g., Li⁺) between the enolate oxygen and the carbonyl oxygen of the auxiliary.

The bulky substituent at the C4 position of the oxazolidinone ring then acts as a powerful steric shield, blocking one face of the planar enolate. Consequently, an incoming electrophile can only approach from the less hindered opposite face, resulting in a highly predictable and diastereoselective bond formation.[3]

Caption: General workflow for asymmetric synthesis using a chiral oxazolidinone auxiliary.

Comparative Performance Analysis

The choice of the chiral substituent on the oxazolidinone ring significantly influences the outcome of the reaction. Here, we compare the performance of commonly used auxiliaries in two cornerstone C-C bond-forming reactions: asymmetric alkylation and asymmetric aldol reactions.

Asymmetric Alkylation

Asymmetric alkylation of enolates derived from N-acyloxazolidinones is a robust method for creating stereocenters α- to a carbonyl group.[4] The diastereoselectivity is highly dependent on the steric bulk of the C4 substituent and the nature of the electrophile.

Auxiliary Substituent	Acyl Group	Electrophile (E-X)	Base	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(S)-4-Benzyl	Propionyl	BnBr	NaHMDS	>99:1	80-95	[3]
(S)-4-Isopropyl	Propionyl	BnBr	NaHMDS	98:2	90	[3]
(S)-4-Benzyl	Propionyl	MeI	NaHMDS	97.5:2.5	93	[3]
(S)-4-Isopropyl	Propionyl	MeI	LDA	99:1	94	[3]
(R,R)-4-Methyl-5-phenyl	Carboxylate	Phthalimide-CH₂Cl	LDA	>98:2	Good	[5][6]

Field-Proven Insights:

• Steric Influence: Both benzyl and isopropyl substituents provide excellent levels of stereocontrol, effectively shielding one face of the enolate.[3] The choice between them often comes down to the specific substrate and the ease of crystallization for product purification.

• Enolate Geometry: The formation of the Z-enolate is critical for high diastereoselectivity. This is typically achieved using hindered bases like LDA or NaHMDS in ethereal solvents such as THF at low temperatures (-78 °C).

Asymmetric Aldol Reactions

The Evans aldol reaction is a benchmark for stereoselective synthesis, capable of establishing two contiguous stereocenters with predictable syn stereochemistry.[7] The reaction proceeds through a chair-like six-membered transition state involving a boron-chelated Z-enolate.

Auxiliary Substituent	Acyl Group	Aldehyde	Diastereoselectivity (syn:anti)	Yield (%)	Reference
(S)-4-Benzyl	Propionyl	Isobutyraldehyde	>99:1	85	[7]
(S)-4-Isopropyl	Propionyl	Benzaldehyde	98:2	80	[7]
(S)-4-Benzyl	Acetyl	Propionaldehyde	97:3	85	[8]
Thiazolidine Thione	Propionyl	Isobutyraldehyde	1:99 (anti product)	88	[9]

Field-Proven Insights:

• Predictable Syn Selectivity: The standard Evans boron-mediated aldol reaction consistently yields the syn aldol adduct with exceptional control.[7]

Experimental Protocols & Workflows

Trustworthiness in synthetic methodology is built on detailed and reproducible protocols. The following sections provide step-by-step procedures for the key stages of synthesis using chiral oxazolidinone auxiliaries.

Protocol 1: Synthesis of a Chiral Oxazolidinone Auxiliary

This protocol describes the synthesis of (4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one from (1R,2S)-(-)-norephedrine, often accelerated using microwave irradiation.

Methodology:

• Setup: Place (1R,2S)-(-)-norephedrine (1.0 eq.), diethyl carbonate (1.5 eq.), and a catalytic amount of sodium methoxide (0.05 eq.) into a microwave-safe reaction vessel.

• Reaction: Seal the vessel and subject it to microwave irradiation at a set temperature (e.g., 135-150 °C) for a short duration (e.g., 10-20 minutes).[2] Monitor the reaction by TLC or GC-MS.

• Workup: After cooling, partition the reaction mixture between an organic solvent (e.g., dichloromethane) and water.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the pure oxazolidinone.[2]

Caption: Workflow for microwave-assisted synthesis of a chiral oxazolidinone.

Protocol 2: General Procedure for Asymmetric Alkylation

Methodology:

• Setup: Dissolve the N-acyloxazolidinone (1.0 eq.) in anhydrous THF in a flame-dried flask under an argon atmosphere. Cool the solution to -78 °C.

• Enolate Formation: Add NaHMDS or LDA (1.1 eq.) dropwise and stir the mixture for 30-60 minutes at -78 °C to ensure complete enolate formation.

• Alkylation: Add the alkylating agent (e.g., benzyl bromide, 1.2 eq.) dropwise. Stir the reaction at -78 °C until TLC indicates consumption of the starting material. The reaction may require slow warming to a higher temperature (e.g., 0 °C).

• Quench & Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the product by flash column chromatography.[10]

Protocol 3: Auxiliary Cleavage

A key advantage of oxazolidinone auxiliaries is their facile removal under mild conditions to reveal the desired chiral product, while often allowing for recovery of the auxiliary.

Methodology (for conversion to a methyl ester):

• Setup: Dissolve the alkylated N-acyloxazolidinone product in anhydrous THF.

• Cleavage: Add sodium methoxide (NaOMe, 1.2 eq.) and stir at room temperature.

• Workup: After the reaction is complete, quench with water and extract with an organic solvent. The methyl ester product will be in the organic phase, while the chiral auxiliary can be recovered from the aqueous phase after acidification and extraction.

Conclusion

Chiral oxazolidinone auxiliaries are a cornerstone of modern asymmetric synthesis, offering a highly reliable and predictable method for establishing stereocenters. The efficacy of these auxiliaries is rooted in a well-understood mechanism involving sterically-shielded, metal-chelated enolates. By selecting the appropriate C4/C5 substituent on the auxiliary ring—and in some cases, by using heteroatom variants like thiazolidinethiones—chemists can access a wide array of syn and anti products with exceptional levels of diastereoselectivity. The detailed protocols and comparative data provided herein serve as a practical guide for leveraging these powerful tools in the synthesis of complex molecules.

References

• General Procedure for the Preparation of Carboxylates. Available from: [Link]

• Wikipedia. Chiral auxiliary. Available from: [Link]

• Ordóñez, M., et al. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 2011. Available from: [Link]

• Palkó, M., et al. DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. Hungarian Journal of Industry and Chemistry, 2017. Available from: [Link]

• Evans, D.A. Recent advances in asymmetric synthesis with chiral imide auxiliaries. Pure and Applied Chemistry, 2002. Available from: [Link]

• Zhang, W., et al. Convenient and Effective Syntheses of Novel 3-Aroxymethylquinoxaline-2-carboxylic acids and Their Antibacterial Activities. Journal of Heterocyclic Chemistry, 2015.

• Crimmins, M.T. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 2019. Available from: [Link]

• Domingo, L.R., et al. On the Question of the Regio-, Stereoselectivity and the Molecular Mechanism of the (3+2) Cycloaddition Reaction Between (Z)-C-Phenyl-N-alkyl(phenyl)nitrones and (E)-3-(Methylsulfonyl)-propenoic Acid Derivatives. International Journal of Molecular Sciences, 2023. Available from: [Link]

• Singh, V.K., et al. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 2015. Available from: [Link]

• Palkó, M., et al. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. Hungarian Journal of Industry and Chemistry, 2017. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. hjic.mk.uni-pannon.hu [hjic.mk.uni-pannon.hu]
• 6. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]
• 7. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 8. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 9. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 10. rsc.org [rsc.org]

The Definitive Guide to Absolute Configuration Determination: X-ray Crystallography vs. Emerging Alternatives

As a Senior Application Scientist in drug development, I frequently encounter the same critical bottleneck: the unambiguous assignment of absolute configuration (AC). Because enantiomers can exhibit vastly different—and sometimes catastrophic—biochemical effects in the human body, determining the precise 3D spatial arrangement of chiral centers is a non-negotiable regulatory requirement.

While multiple analytical techniques exist, Single-Crystal X-ray Diffraction (SCXRD) remains the undisputed gold standard for AC determination[1]. However, the physical reality of drug discovery is that not all molecules readily form the large single crystals required for SCXRD.

This guide provides an objective, highly technical comparison of SCXRD against emerging alternatives like Microcrystal Electron Diffraction (MicroED), Vibrational/Electronic Circular Dichroism (VCD/ECD), and NMR. It is designed to help researchers select the optimal method based on sample physics and to execute self-validating experimental workflows.

The Mechanistic Basis of SCXRD: Why It Is the Gold Standard

To understand why SCXRD is the definitive method for AC determination, we must look at the physics of X-ray scattering.

Under normal scattering conditions, X-ray diffraction obeys Friedel's Law , which states that the scattering intensity from a crystal plane (hkl) and its inverted counterpart (hˉkˉlˉ) are identical ( Ihkl​=Ihˉkˉlˉ​ )[1]. In this state, a crystal structure cannot be distinguished from its mirror image.

However, when the energy of the incident X-ray beam approaches the absorption edge of an atom within the crystal, a phenomenon known as 2 occurs[2]. The scattering factor of the atom gains an imaginary component, causing a phase shift that breaks Friedel's Law. The resulting differences in intensity between these "Bijvoet pairs" are directly dependent on the absolute configuration of the molecule[1].

The Flack Parameter: A Self-Validating Metric

The quantification of this anomalous signal is expressed via the Flack parameter ( x ) . During structural refinement, the Flack parameter calculates the mixing ratio between the determined structure and its inverted counterpart:

• x≈0 : The absolute configuration is correct[1].

• x≈1 : The absolute configuration is inverted (mirror image)[1].

• x≈0.5 : The crystal is racemic or twinned by inversion[1].

A standard uncertainty ( u ) of less than 0.04 is generally required to confidently assign the absolute configuration of an unknown chiral molecule[3].

Comparative Analysis: SCXRD vs. Alternative Methodologies

When a compound refuses to yield a >10 μm single crystal, alternative methods must be deployed. Here is how they compare mechanically and practically to SCXRD.

A. Microcrystal Electron Diffraction (MicroED)

MicroED uses a highly coherent electron beam in a transmission electron microscope (TEM) to generate high-resolution (0.7–1.0 Å) diffraction data from nano-sized crystals (>100 nm)[4]. It reduces the turnaround time from months of crystal growth to mere hours[5].

• The Limitation : Electrons interact with the electrostatic potential of atoms, leading to strong dynamical (multiple) scattering. Because electron diffraction lacks significant anomalous scattering, the Flack parameter cannot be used to determine absolute structure directly[6].

• The Solution : By co-crystallizing the target molecule with an enantiopure chiral counterion (e.g., d-malate), the known stereocenters of the counterion act as an internal reference, allowing the absolute configuration of the entire lattice to be deduced[6].

B. VCD and ECD Spectroscopy

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) measure the differential absorption of left and right circularly polarized light by chiral molecules in solution or film[7].

• The Limitation : These are indirect methods. The experimental spectra must be compared against theoretical spectra generated via Density Functional Theory (DFT)[8]. The confidence of the assignment is entirely dependent on the accuracy of the conformational modeling[9].

C. NMR (Mosher's Method)

Standard NMR cannot distinguish enantiomers in an achiral environment. Mosher's method involves derivatizing a chiral alcohol or amine with both (R)

• and (S) -MTPA chloride to form diastereomers[8].

• The Limitation : The spatial shielding effect of the MTPA phenyl ring causes chemical shift differences ( Δδ ) that map to the configuration. However, this requires specific reactive functional groups and assumes a rigid, predictable conformation[8].

Quantitative Comparison Table

Methodology	Physical Requirement	Turnaround Time	Direct / Indirect	Key Validation Metric	Primary Limitation
SCXRD	>10 μm single crystal	Days to Weeks	Direct	Flack Parameter ( x≈0 )	Crystal growth bottleneck
MicroED	>100 nm powder (<1 mg)	Hours to Days	Direct (via ref)	Known Chiral Center	Requires chiral co-former
VCD / ECD	1-10 mg (Liquid/Film)	Days	Indirect	Exp. vs DFT Spectral Match	Conformational flexibility
NMR	1-5 mg (Solution)	Days	Indirect	Chemical Shift ( Δδ )	Requires -OH or -NH₂

Self-Validating Experimental Protocols

A protocol is only as robust as its internal controls. The following methodologies are designed to be self-validating systems.

Protocol 1: SCXRD Absolute Configuration Determination

Objective: Unambiguous assignment of stereocenters via anomalous dispersion.

• Crystal Selection: Select a single crystal (>10 μm) exhibiting uniform birefringence under polarized light. Mount on a goniometer loop using cryoprotectant oil[6].

• Data Collection (Causality-Driven):

  • Source Selection: Utilize Cu K α radiation ( λ=1.5418 Å) rather than Mo K α . Causality: The longer wavelength of Cu K α is closer to the absorption edges of light atoms (C, N, O). This maximizes the anomalous scattering signal required to differentiate Bijvoet pairs[1].

  • Cryo-Cooling: Maintain the sample at 100 K. Causality: Minimizing thermal atomic motion sharpens diffraction peaks and yields the high-resolution data (< 0.8 Å) necessary for precise structural refinement[1].

• Refinement: Ensure data completeness is >99% and redundancy is >4 to obtain high statistical confidence in the Bijvoet differences[1].

• Self-Validation: Calculate the 1 ( x ). Internal Control: Invert the structural model and re-refine. The Flack parameter must shift from x≈0 to x≈1 , proving the dataset is highly sensitive to chirality[1].

Protocol 2: MicroED via Chiral Salt Formation

Objective: Determine AC when only nano-crystalline powder is available.

• Chiral Derivatization: Co-crystallize the target Active Pharmaceutical Ingredient (API) with an enantiopure counterion (e.g., d-malate) to form a chiral salt[6].

• Sample Preparation: Deposit <1 mg of the crystalline powder onto a carbon-coated TEM grid. No large crystal growth is required[4].

• Data Collection: Insert the grid into a Cryo-TEM (e.g., Talos F200C) operating at 200 kV. Collect continuous rotation electron diffraction data to achieve atomic-level resolution (0.7–1.0 Å)[4].

• Self-Validation: Refine the structure kinematically. Internal Control: Locate the known stereocenters of the chiral counterion in the electron density map. If they match their known absolute configuration, the relative configuration of the API within the same unit cell is definitively anchored, yielding its absolute configuration[6].

Workflow Visualization

To streamline decision-making in the lab, follow this state-dependent workflow for selecting the appropriate AC determination method.

Caption: Decision matrix for absolute configuration determination based on sample physical state.

Conclusion

While SCXRD remains the most direct and unambiguous method for absolute configuration determination due to the physical phenomenon of anomalous dispersion, it is fundamentally limited by the kinetics of crystal growth. By understanding the mechanistic limitations of alternative techniques—such as the lack of anomalous signal in MicroED or the conformational dependency of VCD/ECD—scientists can engineer self-validating workarounds (like chiral salt formation) to keep drug development pipelines moving without compromising scientific integrity.

References

• [4] Brief Introduction of MicroED - Biortus. biortus.bio. 4

• [7] Absolute Configuration and Conformation of Two Fráter–Seebach Alkylation Reaction Products by Film VCD and ECD Spectroscopic Analyses. acs.org. 7

• [6] Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. nih.gov. 6

• [5] Comparing Microcrystal Electron Diffraction (MicroED) and X-ray crystallography as methods for structure determination of Oseltamivir phosphate. doi.org. 5

• [1] Application Note: Determination of Absolute Stereochemistry using X-ray Crystallography. benchchem.com. 1

• [9] Confirming the Absolute Configuration of (−)-Licarin-A and (−)-Licarin-B by Vibrational Circular Dichroism and X-ray Crystallography. acs.org. 9

• [8] A Comparative Guide to Validating the Absolute Configuration of Synthesis Products. benchchem.com. 8

• [2] X-ray crystallography of chemical compounds. ovid.com. 2

• [10] Absolute Configuration of Small Molecules by Co‐Crystallization. d-nb.info. 10

• [3] The use of X-ray Crystallography to Determine Absolute Configuration (II). chem-soc.si. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ovid.com [ovid.com]
• 3. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 4. 佰翱得 - Biortus | Your Partner in Drug Discovery [en.biortus.bio]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Methyl 3-methyloxazolidine-2-carboxylate proper disposal procedures

Operational Guide: Handling and Disposal of Methyl 3-methyloxazolidine-2-carboxylate

As a highly versatile chiral building block and intermediate in advanced peptidomimetic and prodrug synthesis, Methyl 3-methyloxazolidine-2-carboxylate (CAS: 198713-73-4 / 171520-75-5)[1] is a critical reagent for drug development professionals. However, the same structural features that make it synthetically useful—specifically the saturated five-membered oxazolidine ring containing both nitrogen and oxygen—demand rigorous handling and disposal protocols.

This guide provides laboratory scientists with field-proven, self-validating procedures to ensure operational safety, prevent unintended chemical degradation, and maintain strict environmental compliance.

Chemical Profile & Hazard Causality

To manage a chemical safely, one must understand its mechanistic behavior. Oxazolidines act as masked amino alcohols and aldehydes. Under acidic conditions, the oxazolidine ring undergoes rapid, often exothermic hydrolysis. If Methyl 3-methyloxazolidine-2-carboxylate is inadvertently mixed with acidic waste streams, it will cleave to form reactive amino acid derivatives and potentially volatile carbonyl compounds. This degradation can lead to dangerous pressure buildup in sealed waste containers.

Furthermore, because the molecule contains a tertiary-like amine nitrogen, its combustion during disposal generates toxic nitrogen oxides (NOx). Therefore, standard solvent evaporation or basic incineration is insufficient; disposal must be routed through facilities equipped with advanced emission scrubbers to comply with environmental regulations[2].

Table 1: Physicochemical and Logistical Parameters

Parameter	Specification
Chemical Name	Methyl 3-methyloxazolidine-2-carboxylate
CAS Registry Numbers	198713-73-4 / 171520-75-5
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
Structural Hazards	Moisture-sensitive oxazolidine ring; Nitrogenous
Waste Classification	Non-halogenated organic solvent waste
Incompatible Materials	Strong aqueous acids, strong oxidizers, moisture
Primary Disposal Route	High-temperature incineration (with NOx scrubbing)

Operational Handling & Spill Management Protocol

Design Principle: Prevent moisture intrusion and acidic exposure to maintain structural integrity.

• Environmental Control: Conduct all transfers within a certified chemical fume hood. Because the oxazolidine ring is sensitive to atmospheric moisture, flush the reaction vessel with dry argon or nitrogen prior to introducing the reagent.

• Material Transfer: Utilize chemically inert, oven-dried glass syringes or PTFE-lined pipettes. Avoid leaving the primary reagent bottle open to ambient air for longer than strictly necessary to prevent gradual hydrolysis.

• Spill Response (Self-Validating System):

  • Isolate & Absorb: Immediately cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Do not use paper towels, as the high surface area combined with organic material increases flammability risks.

  • Neutralize & Verify: If the spill occurred in the presence of acidic reagents, lightly dust the area with sodium bicarbonate to neutralize the acid and halt oxazolidine hydrolysis. Verify neutralization using pH indicator strips (target pH 7–8) before final cleanup.

  • Contain: Sweep the absorbed material into a rigid, sealable polyethylene container and immediately route to hazardous waste.

Step-by-Step Disposal Procedure

Design Principle: Chemical stabilization followed by compliant RCRA segregation.

Step 1: Waste Segregation & Compatibility Check Isolate Methyl 3-methyloxazolidine-2-carboxylate waste from all aqueous acids and strong oxidizers. Determine the solvent matrix: If the reaction was conducted in non-halogenated solvents (e.g., ethyl acetate, THF), route to the "Non-Halogenated Organic Waste" stream. If mixed with dichloromethane (DCM) or chloroform, it must be strictly routed to "Halogenated Organic Waste."

Step 2: Chemical Stabilization (Critical Step) Before sealing the waste container, sample a small aliquot of the waste mixture and check the pH. If the waste is acidic (pH < 6), carefully neutralize it by adding a mild base (e.g., saturated aqueous sodium bicarbonate) until the pH stabilizes between 7 and 9. This self-validating check prevents the generation of gas from ring-opening hydrolysis during transit.

Step 3: Packaging Transfer the stabilized waste into a high-density polyethylene (HDPE) or safety-coated glass carboy. Volumetric Limit: Never fill the container beyond 80% capacity. The 20% headspace is a mandatory safety buffer for vapor expansion during temperature fluctuations.

Step 4: RCRA-Compliant Labeling Affix a hazardous waste label the moment the first drop of waste enters the container. Explicitly list "Methyl 3-methyloxazolidine-2-carboxylate" (do not use abbreviations). Check the hazard boxes for "Combustible" and "Toxic" and add a custom note: "Nitrogenous Organic - Requires NOx Scrubbing."

Step 5: Final Disposition Transfer the sealed carboy to your facility's Central Accumulation Area (CAA). Ensure the waste is manifested to a licensed Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration. The National Research Council's mandates that nitrogen-containing organics be destroyed in incinerators equipped with NOx scrubbing technology[2][3]. This ensures full compliance with the EPA's[4]. Facilities can track their hazardous waste compliance and manifests through the EPA's [5].

Disposal Decision Workflow

Fig 1: Decision matrix for the stabilization and disposal of Methyl 3-methyloxazolidine-2-carboxylate.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." The National Academies Press, 2011. DOI:[Link]

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste Cleanups and RCRA Regulations." Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste Information Platform (HWIP) - RCRAInfo Web." Available at:[Link]

Sources

• 1. Methyl 3-methyloxazolidine-2-carboxylate | 198713-73-4 | Benchchem [benchchem.com]
• 2. Prudent Practices in the Laboratory [nationalacademies.org]
• 3. american.edu [american.edu]
• 4. epa.gov [epa.gov]
• 5. RCRAInfo [rcrapublic.epa.gov]

Comprehensive Safety and Operational Protocol for Handling Methyl 3-methyloxazolidine-2-carboxylate

As a Senior Application Scientist, I approach the handling of specialized intermediates like Methyl 3-methyloxazolidine-2-carboxylate (CAS 198713-73-4) not merely as a compliance exercise, but as a mechanistic necessity. This compound, often utilized as a chiral pool precursor in total synthesis (frequently derived from amino acids like L-Alanine) , contains a reactive oxazolidine ring.

While specific, severe GHS hazard statements for this exact CAS may be limited in standard databases due to its specialized nature, the scientific precautionary principle dictates we treat it with the rigorous safety protocols applicable to the broader oxazolidine class . This guide provides the definitive operational and disposal methodologies required to build a self-validating safety system in your laboratory.

Mechanistic Causality of the Hazard Profile

To understand the required Personal Protective Equipment (PPE), we must first understand the chemical's behavior. Oxazolidine derivatives are heterocycles that are highly susceptible to moisture-induced ring-opening.

When exposed to ambient humidity or the aqueous environment of human mucosal membranes (eyes, respiratory tract), the oxazolidine ring undergoes hydrolysis. This reaction yields an N-methylamino alcohol and a potentially reactive aldehyde derivative (such as a glyoxylic acid derivative). Aldehydes are well-documented electrophiles that cross-link proteins, leading to severe tissue irritation, sensitization, and potential toxicity .

Figure 1: Moisture-induced hydrolysis pathway of oxazolidines yielding reactive intermediates.

Because of this specific degradation pathway, our PPE and handling strategies must prioritize moisture exclusion and vapor/aerosol containment .

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to interrupt the specific exposure pathways of Methyl 3-methyloxazolidine-2-carboxylate.

Equipment Category	Specification & Quantitative Standard	Mechanistic Justification & Causality
Eye/Face Protection	NIOSH/EN 166 approved chemical safety goggles or full-face shield.	Protects against aerosolized droplets. Oxazolidine hydrolysis in the eye's aqueous environment causes severe corneal damage .
Skin/Body Protection	Flame-retardant lab coat (e.g., Nomex) and chemical-resistant apron.	Prevents systemic absorption. The lipophilic ester group facilitates transdermal penetration before hydrolysis occurs .
Hand Protection	Nitrile or butyl rubber gloves (Minimum thickness: 0.11 mm).	Provides a robust barrier against organic solvents and the neat chemical. Must be inspected prior to use and changed immediately upon contamination.
Respiratory Protection	Half-face or full-face respirator with ABEK (multi-gas/vapor) cartridges.	Essential if handled outside a fume hood. Mitigates inhalation of volatile organic compounds and potential aldehyde hydrolysis byproducts .

Operational Workflow & Handling Protocol

To ensure a self-validating system, every step in this protocol includes built-in checks to verify the integrity of the safety measures.

Step 1: Pre-Operation Assessment & Environment Setup

• Ventilation Verification: Ensure the chemical fume hood is operational. Use a digital anemometer to verify a face velocity of 80-100 feet per minute (fpm) . Do not proceed if the alarm is sounding.

• Temperature Control: Verify that cold-chain transportation and storage requirements were met (store at -10°C to 4°C) to prevent thermal degradation prior to use . Allow the sealed container to reach room temperature in a desiccator to prevent condensation on the cold chemical.

• Workspace Clearance: Remove incompatible materials, specifically strong oxidizing agents, strong acids, and bases, which can violently catalyze ring-opening.

Step 2: Material Transfer & Weighing

• Don PPE: Equip all items listed in the PPE Matrix.

• Static Mitigation: Utilize an anti-static weighing boat and non-sparking spatulas. Some oxazolidine derivatives exhibit flash points that classify them as combustible liquids .

• Moisture Exclusion: Keep the reagent bottle open for the absolute minimum time necessary. Purge the headspace of the source bottle with dry Nitrogen or Argon before resealing to prevent ambient moisture from degrading the remaining stock.

Step 3: Reaction Integration

• Solvent Preparation: Dissolve the compound in an appropriate anhydrous solvent (e.g., dry DCM or THF) under an inert atmosphere.

• Thermal Monitoring: Monitor the reaction temperature using an internal thermocouple. Exothermic side-reactions can accelerate degradation; maintain the reaction vessel in a cooling bath if temperatures exceed the protocol's specified threshold.

Spill Response & Disposal Plan

In the event of a breach in containment, immediate and methodical action is required to prevent inhalation exposure and environmental contamination.

Figure 2: Step-by-step emergency spill response and containment workflow for oxazolidines.

Emergency Spill Protocol

• Immediate Containment: Evacuate non-essential personnel from the immediate area. If the spill occurs outside the fume hood, the responder must don a respirator equipped with organic vapor cartridges before approaching the spill zone .

• Neutralization and Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, earth, or vermiculite). Crucial Causality: Do NOT use combustible materials like sawdust, as the oxidative degradation of the chemical can generate heat and pose a fire hazard.

• Collection: Carefully sweep the absorbed mixture using non-sparking tools to prevent ignition of concentrated vapors. Transfer the material to a chemically resistant, sealable hazardous waste container.

• Decontamination: Wash the spill area thoroughly with copious amounts of soap and water to hydrolyze and wash away trace residues.

• Regulatory Disposal: Label the waste container clearly as "Hazardous Organic Waste - Contains Oxazolidine Derivatives." Dispose of the sealed container through a licensed professional waste disposal service in strict accordance with local, state, and federal environmental regulations (e.g., EPA guidelines under 40 CFR Parts 261). Under no circumstances should this chemical be flushed down the laboratory drain .

References

• Angene Chemical. "Safety Data Sheet - Oxazolidine". Angenechemical. URL:[Link]

• Chemos GmbH & Co. KG. "Safety Data Sheet: 4,4-dimethyloxazolidine". Chemos. URL:[Link]